Niobium isopropoxide

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Bonding of Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molecular Structure and Bonding

The molecular structure of niobium isopropoxide is centered around the niobium atom in its +5 oxidation state. The niobium center is coordinated to five isopropoxide ligands. Based on studies of related niobium alkoxides, the coordination geometry around the niobium atom is expected to be a distorted octahedron in dimeric forms or a trigonal bipyramid in its monomeric state. In solution and in the solid state, niobium alkoxides have a tendency to form dimers or higher oligomers, where the niobium centers are bridged by alkoxide groups.

A single-crystal X-ray diffraction study of a closely related heteroleptic niobium isopropoxide complex, tetra-iso-propoxy-(2PyCHCOCF₃)-niobium(V) (Nb(OⁱPr)₄(2-PyCHCOCF₃)), reveals significant details about the niobium-isopropoxide bond.[1] In this structure, the niobium atom is in a distorted octahedral environment.[1] The isopropoxide ligands bond to the niobium center through the oxygen atom.

The Nb-O bond is primarily a polar covalent bond, with significant ionic character due to the difference in electronegativity between niobium and oxygen. The electron density is polarized towards the more electronegative oxygen atom. The isopropoxide ligand acts as a sigma donor to the niobium center.

Structural Data from a Related Compound

The following table summarizes the bond lengths from the single-crystal X-ray diffraction analysis of Nb(OⁱPr)₄(2-PyCHCOCF₃).[1] This data serves as a valuable approximation for the bond lengths in homoleptic niobium(V) isopropoxide.

Bond	Bond Length (pm)
Nb(1)–O(2)	187.78
Nb(1)–O(3)	188.38
Nb(1)–O(5)	188.98
Nb(1)–O(4)	189.65
Nb(1)–O(1)	207.39
Nb(1)–N(1)	238.68

Note: O(2), O(3), O(4), and O(5) are oxygen atoms of the isopropoxide ligands. O(1) and N(1) are from the chelating trifluoroheteroarylenolate ligand.

Spectroscopic Characterization

Spectroscopic techniques are essential for characterizing the structure and purity of niobium isopropoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of niobium isopropoxide provides information about the chemical environment of the protons in the isopropoxide ligands. The spectrum typically shows a septet for the methine proton (-CH) and a doublet for the methyl protons (-CH₃) of the isopropoxide group. The integration of these peaks can be used to confirm the stoichiometry of the ligands. A representative ¹H NMR spectrum of niobium isopropoxide has been reported.[2]

⁹³Nb NMR: Niobium-93 NMR is a powerful tool for probing the local environment of the niobium nucleus. The chemical shift is sensitive to the coordination number and the nature of the ligands bonded to the niobium atom. A saturated solution of K[NbCl₆] in acetonitrile (B52724) is often used as an external standard for ⁹³Nb NMR.[3]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the characteristic vibrational modes of the molecule. The IR spectrum of niobium isopropoxide is dominated by the vibrations of the isopropoxide ligands. Key vibrational bands include:

Wavenumber (cm⁻¹)	Assignment
~2970-2870	C-H stretching vibrations of alkyl groups
~1160-1120	C-O stretching vibrations
~1000-800	Nb-O stretching vibrations
~600	Nb-O-Nb bridging vibrations (in dimers)

The presence of a band around 870 cm⁻¹ can be attributed to the Nb-O bond.[2] In dimeric structures, a band around 600 cm⁻¹ may indicate the presence of Nb-O-Nb bridges.

Experimental Protocols

Synthesis of Niobium Isopropoxide (Illustrative Protocol)

This protocol is based on the general synthesis of metal alkoxides via alcohol exchange, a common method for preparing niobium alkoxides.

Materials:

• Niobium(V) ethoxide (Nb(OEt)₅)

• Anhydrous isopropanol (B130326)

• Anhydrous toluene (B28343)

• Schlenk line and glassware

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• All glassware is dried in an oven at 120 °C overnight and assembled hot under an inert atmosphere.

• Niobium(V) ethoxide is dissolved in anhydrous toluene in a Schlenk flask equipped with a magnetic stirrer and a reflux condenser.

• A stoichiometric excess of anhydrous isopropanol is added to the solution.

• The reaction mixture is heated to reflux under an inert atmosphere for several hours to drive the alcohol exchange reaction to completion. The lower-boiling ethanol (B145695) is distilled off.

• After the reaction is complete, the solvent and excess isopropanol are removed under reduced pressure to yield the crude niobium isopropoxide.

• The product can be further purified by vacuum distillation or recrystallization from a suitable anhydrous solvent.

Characterization Methods

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a standard NMR spectrometer (e.g., 300 or 500 MHz) using deuterated chloroform (B151607) (CDCl₃) as the solvent. ⁹³Nb NMR spectra can be acquired on a high-field NMR spectrometer equipped with a broadband probe.

• IR Spectroscopy: IR spectra are typically recorded on a Fourier-transform infrared (FTIR) spectrometer using a KBr pellet or as a thin film on a salt plate (e.g., NaCl or KBr).

• Mass Spectrometry: Mass spectra can be obtained using techniques such as electron ionization (EI) or electrospray ionization (ESI) to determine the molecular weight and fragmentation pattern.

• Single-Crystal X-ray Diffraction: A single crystal of suitable quality is mounted on a goniometer and irradiated with monochromatic X-rays. The diffraction pattern is collected and analyzed to determine the precise atomic coordinates and molecular structure.

Visualizations

Molecular Structure of a Niobium Isopropoxide Derivative

Caption: A simplified diagram of a related niobium isopropoxide derivative.

Synthesis Workflow for Niobium Isopropoxide

Caption: A flowchart illustrating the synthesis of niobium isopropoxide.

Conclusion

While a definitive crystal structure of homoleptic niobium(V) isopropoxide remains to be published, a comprehensive understanding of its molecular structure and bonding can be achieved through the analysis of closely related compounds and various spectroscopic techniques. The data presented in this guide, including approximate bond lengths, characteristic spectroscopic signatures, and a plausible synthesis protocol, provides a valuable resource for researchers working with this important organometallic precursor. Further studies, particularly single-crystal X-ray diffraction of the pure compound, would be highly beneficial to the scientific community.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. NMR Periodic Table: Niobium NMR [imserc.northwestern.edu]

An In-depth Technical Guide to the Solubility of Niobium Isopropoxide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of niobium isopropoxide [Nb(O-i-Pr)₅] in organic solvents. Niobium isopropoxide is a metal-organic compound that serves as a crucial precursor in the synthesis of niobium-based materials, such as thin films, catalysts, and specialty ceramics. Its solubility is a critical parameter for any solution-based deposition or synthesis technique. This document compiles available solubility data, outlines detailed experimental protocols for its determination, and illustrates key procedural workflows.

Quantitative Solubility Data

Quantitative data on the solubility of niobium isopropoxide is limited in publicly available literature. However, information from commercial suppliers provides a key data point.

Solvent System	Concentration (w/v)	Temperature	Notes	Source
Isopropanol/Hexane (50:50 v/v)	10%	Not Specified	Commercially available solution.	[1][2][3][4][5]

Qualitative Solubility Information

Qualitative descriptions of niobium isopropoxide's solubility are more commonly reported in safety data sheets and product descriptions.

Solvent Class	Solubility Description	Notes	Source
Hydrocarbons	Soluble	Includes solvents like hexane.	[2][6][7]
Alcohols	Soluble in warm isopropanol.	Reacts with other alcohols.	[2][6][7]
Ketones	Reacts	---	[2][6]
Esters	Reacts	---	[2][6]
Water	Reacts	Hydrolyzes on contact with water or moisture.	[2][6][7]

Experimental Protocol for Solubility Determination

Given the moisture-sensitive nature of niobium isopropoxide, its solubility must be determined under inert atmosphere conditions (e.g., in a glovebox or using Schlenk line techniques). The following is a generalized gravimetric method for determining the solubility of niobium isopropoxide in a given organic solvent.

Objective: To determine the saturation solubility of niobium isopropoxide in a specified organic solvent at a controlled temperature.

Materials:

• Niobium (V) isopropoxide (solid)

• Anhydrous organic solvent of choice (e.g., hexane, isopropanol)

• Inert gas (Argon or Nitrogen)

• Glovebox or Schlenk line apparatus

• Thermostatically controlled shaker or stirring plate with a water/oil bath

• Schlenk flasks or sealed vials

• Syringes and syringe filters (PTFE, 0.2 µm pore size), pre-dried

• Pre-weighed, oven-dried sample vials with airtight caps

Procedure:

• Preparation of Saturated Solution: a. Inside an inert atmosphere glovebox, add an excess amount of solid niobium isopropoxide to a Schlenk flask or a sealable vial. The excess solid is crucial to ensure that saturation is reached. b. Add a known volume of the anhydrous organic solvent to the flask. c. Seal the flask and place it in a thermostatically controlled shaker or a stirring plate with a water/oil bath set to the desired temperature. d. Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The system should be visually inspected to confirm that undissolved solid remains.

• Sample Collection and Filtration: a. Once equilibrium is assumed to be reached, cease agitation and allow the excess solid to settle. b. Maintain the temperature of the solution at the set point. c. Draw a known volume of the supernatant (the clear, saturated solution) into a pre-dried gas-tight syringe. d. Attach a pre-dried 0.2 µm PTFE syringe filter to the syringe. e. Dispense the filtered solution into a pre-weighed, dry, and tared vial with an airtight cap.

• Gravimetric Analysis: a. Record the total weight of the vial containing the filtered saturated solution. b. Under a gentle stream of inert gas or in a vacuum oven, carefully evaporate the solvent from the vial. The temperature should be kept low to avoid decomposition of the niobium isopropoxide. c. Once all the solvent has been removed, re-weigh the vial containing the solid residue of niobium isopropoxide.

• Calculation of Solubility: a. Calculate the mass of the dissolved niobium isopropoxide by subtracting the initial tare weight of the vial from the final weight of the vial with the dried residue. b. The solubility can then be expressed in various units, such as grams per 100 mL of solvent or moles per liter.

  Solubility ( g/100 mL) = (Mass of residue (g) / Volume of sample taken (mL)) * 100

Safety Precautions:

• Niobium isopropoxide is moisture-sensitive and should be handled under an inert atmosphere at all times.

• The organic solvents used are often flammable and should be handled with care in a well-ventilated area, away from ignition sources.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn.

Visualizations

The following diagrams illustrate the experimental workflow for determining solubility and the logical relationship of solubility to its applications.

Caption: Experimental workflow for solubility determination of niobium isopropoxide.

Caption: Logical relationship of solubility to solution-based applications.

References

• 1. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.es]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. scbt.com [scbt.com]
• 4. 036572.AC [thermofisher.com]
• 5. lms-lab.de [lms-lab.de]
• 6. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [amp.chemicalbook.com]
• 7. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [m.chemicalbook.com]

The Unseen Dance: An In-depth Technical Guide to the Hydrolysis Mechanism and Kinetics of Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Niobium (Nb), a transition metal with a growing presence in advanced materials and biomedical applications, is frequently processed from its alkoxide precursors. The sol-gel synthesis of niobia (Nb₂O₅) from niobium isopropoxide [Nb(OⁱPr)₅] is a cornerstone technique for producing nanoparticles, thin films, and aerogels with tailored properties. Central to this process is the hydrolysis of the niobium isopropoxide precursor, a reaction whose mechanism and kinetics dictate the structure and function of the final material. This technical guide provides a comprehensive overview of the core principles governing this critical reaction, offering insights for researchers in materials science and drug development who leverage niobium-based materials.

The Hydrolysis and Condensation Cascade: A Mechanistic Overview

The transformation of niobium isopropoxide from a molecular precursor to a solid oxide network is a multi-step process initiated by hydrolysis and propelled by subsequent condensation reactions. While the intricate details of every intermediate are a subject of ongoing research, the fundamental pathway is well-understood, often drawing parallels with the extensively studied hydrolysis of titanium alkoxides.[1][2]

The process commences with the nucleophilic attack of a water molecule on the electron-deficient niobium center. This leads to the substitution of an isopropoxide group (⁻OⁱPr) with a hydroxyl group (⁻OH) and the liberation of isopropanol (B130326) (ⁱPrOH). This initial hydrolysis step can be represented as:

Nb(OⁱPr)₅ + H₂O → Nb(OⁱPr)₄(OH) + ⁱPrOH

This reaction can proceed in a stepwise manner, with the sequential replacement of isopropoxide groups, leading to a variety of partially hydrolyzed species. The extent of this initial reaction is heavily influenced by the molar ratio of water to the alkoxide.[3]

Following hydrolysis, the newly formed hydroxyl groups are highly reactive and readily participate in condensation reactions with other niobium species. These condensation reactions are responsible for the formation of the Nb-O-Nb backbone of the resulting oxide material. There are two primary condensation pathways:

• Oxolation: This involves the reaction between a hydroxyl group and an isopropoxide group, eliminating an isopropanol molecule to form an oxo-bridge.

  Nb(OⁱPr)₄(OH) + Nb(OⁱPr)₅ → (ⁱPrO)₄Nb-O-Nb(OⁱPr)₄ + ⁱPrOH

• Olation: This pathway involves the reaction between two hydroxyl groups, resulting in the formation of a hydroxo-bridge and the elimination of a water molecule.

  2 Nb(OⁱPr)₄(OH) → (ⁱPrO)₄Nb-(OH)-Nb(OⁱPr)₄ + H₂O

The interplay of these hydrolysis and condensation reactions leads to the growth of oligomeric and polymeric species, eventually forming a three-dimensional gel network. The steric hindrance of the bulky isopropoxide groups plays a significant role in moderating the reaction rate, a factor that can be exploited to control the final material's morphology.[4]

Hydrolysis and Condensation Pathways of Niobium Isopropoxide.

Kinetic Profile of the Reaction

• Temperature: As with most chemical reactions, an increase in temperature accelerates the rate of hydrolysis.

• Water-to-Alkoxide Ratio: A higher concentration of water generally leads to a faster hydrolysis rate.[3]

• Catalyst: The reaction can be catalyzed by both acids and bases. Acid catalysis typically involves the protonation of an alkoxide group, making it a better leaving group. Base catalysis, on the other hand, involves the activation of a water molecule.

• Solvent: The choice of solvent can influence the reaction kinetics through its polarity and its ability to stabilize intermediates.

For the analogous system of titanium tetraisopropoxide (TTIP) hydrolysis at high temperatures, a molecular dynamics simulation study has provided the following Arrhenius parameters for a second-order reaction model:[5]

Table 1: Kinetic Parameters for the Hydrolysis of Titanium Tetraisopropoxide (TTIP) [5]

Parameter	Value
Pre-exponential Factor (A)	1.23 x 10¹⁴ mol⁻¹cm³s⁻¹
Activation Energy (Ea)	94.1 kJ/mol
Rate Constant Expression (k)	1.23 x 10¹⁴ * exp(-11,323/T(K)) mol⁻¹cm³s⁻¹

It is important to note that while these values provide a valuable reference, the actual kinetics of niobium isopropoxide hydrolysis may differ due to the different electronegativity and ionic radius of niobium compared to titanium.

Experimental Protocols for Kinetic Investigation

The real-time monitoring of niobium isopropoxide hydrolysis is crucial for understanding its kinetics. In-situ spectroscopic techniques are invaluable for this purpose, allowing for the tracking of reactant consumption and product formation without disturbing the reaction mixture.

In-situ Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

ATR-FTIR is a powerful technique for monitoring the changes in molecular vibrations during a reaction.[6][7][8]

Methodology:

• Instrument Setup: An FTIR spectrometer equipped with an ATR probe (such as a diamond or Ge crystal) is required. The reaction is carried out in a vessel that allows for the immersion of the ATR probe.

• Sample Preparation: A solution of niobium isopropoxide in a dry, IR-transparent solvent (e.g., anhydrous isopropanol or toluene) is prepared under an inert atmosphere (e.g., nitrogen or argon) to prevent premature hydrolysis.

• Initiation of Reaction: A controlled amount of water, or a water/solvent mixture, is injected into the niobium isopropoxide solution with vigorous stirring.

• Data Acquisition: Time-resolved FTIR spectra are collected at regular intervals. Key spectral regions to monitor include:

  • The disappearance of Nb-O-C stretching vibrations.

  • The appearance of O-H stretching vibrations from the newly formed hydroxyl groups and isopropanol.

  • The growth of bands associated with Nb-O-Nb bridges.

• Data Analysis: The concentration of reactants and products can be determined from the absorbance of their characteristic peaks using the Beer-Lambert law. Plotting concentration versus time allows for the determination of the reaction order and rate constant.[9]

Experimental Workflow for FTIR Kinetic Study.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used to quantify the different species present in the reaction mixture.[10][11] ¹H NMR is particularly useful for tracking the release of isopropanol.

Methodology:

• Sample Preparation: A reaction mixture is prepared directly in an NMR tube. A known concentration of niobium isopropoxide is dissolved in a deuterated, anhydrous solvent (e.g., toluene-d₈). A known amount of water is then added to initiate the hydrolysis. An internal standard can be included for accurate quantification.

• Data Acquisition: A series of ¹H NMR spectra are acquired over time. The spectrometer's temperature should be carefully controlled.

• Data Analysis: The concentration of released isopropanol can be determined by integrating its characteristic signals (e.g., the septet of the CH group and the doublet of the CH₃ groups) and comparing the integral to that of the internal standard.[12] The rate of hydrolysis can be directly correlated with the rate of isopropanol formation.

The Role of Computational Chemistry

Computational methods, particularly Density Functional Theory (DFT), offer a powerful lens to investigate the hydrolysis mechanism at the molecular level.[13][14] DFT calculations can be employed to:

• Determine the geometries of reactants, intermediates, and transition states.

• Calculate the activation energies for the hydrolysis and condensation steps.

• Elucidate the role of the solvent in the reaction mechanism.

• Simulate the vibrational spectra (IR and Raman) of different species to aid in the interpretation of experimental data.

By combining experimental and computational approaches, a more complete and nuanced understanding of the niobium isopropoxide hydrolysis mechanism and kinetics can be achieved.

Conclusion

The hydrolysis of niobium isopropoxide is a complex yet controllable reaction that is fundamental to the sol-gel synthesis of advanced niobium-based materials. A thorough understanding of its mechanism and kinetics is paramount for researchers aiming to precisely engineer the properties of these materials for applications ranging from catalysis and electronics to drug delivery and implant coatings. While direct kinetic data for niobium isopropoxide remains an area for further investigation, the principles outlined in this guide, drawn from analogous systems and advanced analytical techniques, provide a robust framework for the rational design and control of this critical chemical transformation.

References

• 1. bkcs.kchem.org [bkcs.kchem.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.bnmu.ac.in [chemistry.bnmu.ac.in]
• 5. web.stanford.edu [web.stanford.edu]
• 6. Use FTIR to Assess Chemical Reactions Kinetics [eureka.patsnap.com]
• 7. harricksci.com [harricksci.com]
• 8. mdpi.com [mdpi.com]
• 9. smart.dhgate.com [smart.dhgate.com]
• 10. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]
• 12. propan-2-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. Investigation of the Water Dissociation Energy Barrier on the Crystalline Surface of \mathrm{N}b2O3 Using Density Functional Theory (DFT) | Latakia University Journal -Basic Sciences Series [journal.latakia-univ.edu.sy]
• 14. researchgate.net [researchgate.net]

Safety and handling precautions for niobium isopropoxide

An In-depth Technical Guide to the Safe Handling of Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for niobium isopropoxide, a moisture-sensitive organometallic compound used in various research and development applications. The information presented herein is compiled from publicly available safety data sheets and chemical databases. Particular emphasis is placed on the commonly available 10% w/v solution in an isopropanol (B130326)/hexane (B92381) mixture, as its properties are significantly influenced by the flammable and volatile solvents.

Chemical and Physical Properties

Niobium isopropoxide is commercially available both as a solid and as a solution.[1][2] The solution's properties are dominated by the isopropanol and hexane solvent mixture.

Table 1: Physical and Chemical Properties of 10% w/v Niobium Isopropoxide in Isopropanol/Hexane (50:50)

Property	Value
Appearance	Liquid
Vapor Pressure	23 hPa @ 20 °C[3]
Solubility	Reacts with water. Soluble in hydrocarbons and warm isopropanol. Reacts with other alcohols, ketones, and esters.[2][4]
Stability	Moisture sensitive.[3]

Table 2: Properties of Solid Niobium(V) Isopropoxide

Property	Value
Appearance	Solid[1]
Molecular Weight	388.34 g/mol [1]
Purity	99%[1]

Hazard Identification and Classification

The 10% w/v solution of niobium isopropoxide in isopropanol/hexane is classified as a hazardous material primarily due to the properties of the solvents.

Hazard Statements:

• Highly flammable liquid and vapor.[2][3]

• In contact with water, it releases flammable gases which may ignite spontaneously.[3]

• May be fatal if swallowed and enters airways.[2][3]

• Causes severe skin burns and eye damage.[3]

• May cause respiratory irritation.[3]

• May cause drowsiness or dizziness.[2][3]

• Suspected of damaging fertility.[3]

• May cause damage to organs through prolonged or repeated exposure.[2][3]

Niobium powder is considered a flammable solid.[5]

Toxicological Information

Handling and Storage

General Handling Precautions:

• Work in a well-ventilated area, preferably under a chemical fume hood.[3]

• Keep away from heat, sparks, open flames, and hot surfaces.[3]

• Use only non-sparking tools.[3]

• Take precautionary measures against static discharge.[3]

• Ground and bond containers and receiving equipment.[3]

• Handle under an inert gas atmosphere (e.g., nitrogen or argon) due to moisture sensitivity.[3]

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a cool, dry, and well-ventilated place.[6]

• Keep the container tightly closed.[6]

• Store locked up.[3]

• Keep away from water and incompatible materials such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial when handling niobium isopropoxide.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.[3]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

First Aid Measures

Immediate medical attention is required in case of exposure.

Table 4: First Aid Procedures

Exposure Route	First Aid Measures
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Immediately call a POISON CENTER or doctor/physician.[3]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. Wash contaminated clothing before reuse. Immediately call a POISON CENTER or doctor/physician.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth. Immediately call a POISON CENTER or doctor/physician.[3]

Fire and Explosion Hazards

The 10% w/v solution is highly flammable.

• Extinguishing Media: Use CO2, dry chemical, or foam for extinction.[3]

• Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and niobium oxide.[3]

• Special Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Spills and Disposal

Spill Response:

• Evacuate personnel to safe areas.

• Remove all sources of ignition.

• Use spark-proof tools and explosion-proof equipment.

• Soak up with inert absorbent material and dispose of as hazardous waste.[3]

• Do not allow material to contaminate groundwater systems.[3]

Disposal:

• Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[3]

Experimental Protocols: General Guidance for Handling Air-Sensitive Metal Alkoxides

While a specific, detailed experimental protocol for niobium isopropoxide was not found, the following general procedures for handling air-sensitive materials, such as metal alkoxides, should be followed. These techniques require specialized laboratory equipment and training.

A. Handling Air-Sensitive Liquids (e.g., Niobium Isopropoxide Solution)

This procedure typically involves the use of a Schlenk line or a glovebox to maintain an inert atmosphere.

• Glassware Preparation: All glassware must be thoroughly dried in an oven and cooled under a stream of inert gas (nitrogen or argon).

• Inert Atmosphere: The reaction vessel is connected to a Schlenk line and subjected to several cycles of vacuum and backfilling with inert gas to remove air and moisture.

• Reagent Transfer:

  • For small quantities, a syringe flushed with inert gas can be used to transfer the liquid.

  • For larger volumes, a cannula transfer is preferred. This involves using a double-tipped needle to transfer the liquid from the storage bottle to the reaction flask under a positive pressure of inert gas.

B. Handling Air-Sensitive Solids (e.g., Solid Niobium Isopropoxide)

Handling air-sensitive solids requires a glovebox to prevent exposure to the atmosphere.

• Glovebox Environment: Ensure the glovebox is purged with a high-purity inert gas and that oxygen and moisture levels are low.

• Material Transfer: All necessary equipment (spatulas, weighing boats, flasks) should be brought into the glovebox through an antechamber that is purged with inert gas.

• Weighing and Dispensing: Weigh the desired amount of the solid inside the glovebox and add it to the reaction flask.

• Sealing and Removal: Seal the reaction flask before removing it from the glovebox to ensure the inert atmosphere is maintained.

Visualizations

The following diagrams illustrate key logical relationships for the safe handling and emergency response for niobium isopropoxide.

References

• 1. Niobium(V) isopropoxide | CymitQuimica [cymitquimica.com]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [m.chemicalbook.com]
• 5. tedpella.com [tedpella.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]

Niobium Isopropoxide Precursor Chemistry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemistry of niobium isopropoxide as a precursor for the synthesis of niobium-based materials. Due to the prevalence of niobium ethoxide in the scientific literature as a close chemical analog, this guide will leverage data and protocols from studies on niobium ethoxide to illustrate key concepts and experimental procedures, providing a robust framework for researchers working with niobium alkoxides.

Introduction to Niobium Alkoxide Precursors

Niobium(V) alkoxides, with the general formula Nb(OR)₅, are a class of molecular precursors widely utilized in materials science for the fabrication of niobium-based materials, most notably niobium pentoxide (Nb₂O₅). Among these, niobium isopropoxide (Nb(O-iPr)₅) and its close analog, niobium ethoxide (Nb(OEt)₅), are favored due to their suitable reactivity and volatility. These precursors are instrumental in a variety of deposition techniques, including sol-gel, chemical vapor deposition (CVD), and atomic layer deposition (ALD), enabling the synthesis of high-purity thin films, nanoparticles, and complex oxide structures with controlled properties.

The chemistry of these precursors is dominated by the reactivity of the niobium-alkoxide bond, which is susceptible to hydrolysis and condensation reactions. This reactivity is the foundation of the sol-gel process, where controlled addition of water leads to the formation of a three-dimensional metal-oxide network. In vapor deposition techniques, the thermal stability and reactivity of the precursor with a co-reactant are critical parameters that dictate the growth and quality of the resulting material.

Sol-Gel Synthesis of Niobium Oxide

The sol-gel process is a versatile wet-chemical technique used to produce solid materials from small molecules. The process involves the conversion of a precursor solution (the "sol") into a solid "gel" network. For niobium isopropoxide, this typically involves hydrolysis and condensation reactions in an alcoholic solvent.

Reaction Mechanism: Hydrolysis and Condensation

The fundamental chemical transformations in the sol-gel process using niobium isopropoxide are hydrolysis and condensation.

• Hydrolysis: The niobium isopropoxide reacts with water, replacing an isopropoxide group (-O-iPr) with a hydroxyl group (-OH).

• Condensation: Subsequently, two partially hydrolyzed niobium species can react with each other to form a niobium-oxygen-niobium (Nb-O-Nb) bridge, releasing either water or isopropanol.

These reactions continue to build a three-dimensional network of Nb-O-Nb bonds, eventually leading to the formation of a gel.

Sol-Gel Process for Niobium Oxide Synthesis.

Experimental Protocol: Sol-Gel Synthesis of Nb₂O₅ Powders (Using Niobium Ethoxide as an Analog)

This protocol is adapted from a study on niobium ethoxide and provides a representative procedure for the sol-gel synthesis of niobium pentoxide powders.[1][2]

Materials:

• Niobium(V) ethoxide (Nb(OC₂H₅)₅)

• Absolute ethanol

• Ammonia (B1221849) solution (30%) or deionized water

Procedure:

• In a clean, dry flask, dissolve 5g of niobium(V) ethoxide in 90ml of absolute ethanol. Stir the solution vigorously to ensure complete dissolution.[1]

• For rapid hydrolysis, add 5ml of concentrated ammonia solution to the vigorously stirred niobium ethoxide solution. A precipitate will form immediately.[1]

• For slow hydrolysis, a small amount of deionized water can be added instead of ammonia.

• Transfer the resulting suspension to petri dishes and evaporate the solvent at 60°C in a stove.

• Dry the solid residue at 160°C for 4 hours in an oven.

• The obtained amorphous powder is then calcined at temperatures between 500°C and 750°C for 2 hours to induce crystallization.[2]

Quantitative Data from Sol-Gel Synthesis

The properties of the resulting niobium oxide are highly dependent on the synthesis parameters. The following tables summarize data from studies on niobium alkoxide precursors.

Table 1: Effect of Calcination Temperature on Nb₂O₅ Crystallite Size and Phase (from Niobium Ethoxide). [2]

Calcination Temperature (°C)	Crystalline Phase	Average Crystallite Size (nm)
500	TT-Nb₂O₅ (pseudohexagonal)	-
650	T-Nb₂O₅ (orthorhombic)	~25 - 65
750	T-Nb₂O₅ (orthorhombic)	~25 - 65

Table 2: Optical Band Gap of Nb₂O₅ Powders from Sol-Gel Synthesis. [2]

Synthesis Method	Calcination Temperature (°C)	Optical Band Gap (eV)
Pechini	500	3.40
Pechini	650	3.32
Pechini	750	3.32
Sol-Gel	750	3.32 - 3.37

Chemical Vapor Deposition (CVD) of Niobium Oxide

Chemical Vapor Deposition is a process used to produce high-purity, high-performance solid materials. The process is often used in the semiconductor industry to produce thin films. In a typical CVD process, the substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired deposit.

CVD Process Workflow

The CVD process for depositing niobium oxide from a niobium isopropoxide precursor generally involves the following steps:

• Vaporization: The niobium isopropoxide precursor is heated to create a vapor.

• Transport: The precursor vapor is transported to the reaction chamber, usually with the help of a carrier gas.

• Deposition: The precursor vapor reacts on or near a heated substrate, leading to the formation of a niobium oxide thin film. An oxidizing agent, such as oxygen or water vapor, is often introduced to facilitate the reaction.

• Removal of Byproducts: Gaseous byproducts are removed from the reaction chamber.

Chemical Vapor Deposition (CVD) Workflow.

Experimental Protocol: CVD of Niobium Oxide (General Procedure)

Apparatus:

• A cold-wall or hot-wall CVD reactor

• Precursor delivery system (bubbler or direct liquid injection)

• Substrate heater

• Mass flow controllers for carrier and reactant gases

• Vacuum system

Procedure:

• The substrate is placed in the CVD reactor and heated to the desired deposition temperature (typically 300-600°C).

• The niobium isopropoxide precursor is heated in a bubbler to generate sufficient vapor pressure.

• A carrier gas (e.g., argon or nitrogen) is passed through the bubbler to transport the precursor vapor to the reactor.

• An oxidizing gas, such as oxygen or water vapor, is introduced into the reactor simultaneously with the precursor vapor.

• Deposition is carried out for a set duration to achieve the desired film thickness.

• After deposition, the reactor is cooled down, and the coated substrate is removed.

Quantitative Data from CVD of Niobium Oxides

The following table presents typical data for the CVD of niobium oxides, though not specifically with niobium isopropoxide.

Table 3: Typical Process Parameters for CVD of Niobium Oxide.

Parameter	Value Range
Substrate Temperature	300 - 600 °C
Precursor Temperature	100 - 150 °C
Carrier Gas Flow Rate	10 - 100 sccm
Oxidizer Gas Flow Rate	10 - 100 sccm
Reactor Pressure	1 - 10 Torr
Deposition Rate	1 - 10 nm/min

Atomic Layer Deposition (ALD) of Niobium Oxide

Atomic Layer Deposition is a thin-film deposition technique based on the sequential use of a gas-phase chemical process. ALD is a subclass of chemical vapor deposition. The majority of ALD reactions use two chemicals, typically called precursors. These precursors react with a surface one at a time in a sequential, self-limiting, manner.

ALD Cycle and Reaction Mechanism

An ALD cycle for depositing niobium oxide using niobium isopropoxide and a co-reactant (e.g., water or ozone) consists of four steps:

• Pulse A: Niobium isopropoxide is pulsed into the reactor and chemisorbs onto the substrate surface. The reaction is self-limiting, meaning it stops once all the reactive sites on the surface are occupied.

• Purge A: The reactor is purged with an inert gas to remove any unreacted precursor and gaseous byproducts.

• Pulse B: The co-reactant (e.g., water vapor) is pulsed into the reactor. It reacts with the precursor layer on the surface to form niobium oxide and release byproducts. This reaction is also self-limiting.

• Purge B: The reactor is purged again to remove the co-reactant and byproducts, leaving a thin layer of niobium oxide.

This cycle is repeated to deposit a film of the desired thickness.

Atomic Layer Deposition (ALD) Cycle.

Experimental Protocol: ALD of Niobium Oxide (General Procedure)

The following is a general procedure for ALD of metal oxides.

Apparatus:

• ALD reactor

• Precursor and co-reactant delivery systems

• Substrate holder with heating capability

• Vacuum system

• In-situ monitoring (optional, e.g., quartz crystal microbalance or ellipsometry)

Procedure:

• The substrate is loaded into the ALD reactor and heated to the desired deposition temperature (typically 150-300°C).

• The niobium isopropoxide precursor is heated to a temperature that provides sufficient vapor pressure.

• The ALD cycle is initiated: a. A pulse of niobium isopropoxide vapor is introduced into the reactor. b. The reactor is purged with an inert gas. c. A pulse of the co-reactant (e.g., water vapor) is introduced. d. The reactor is purged with an inert gas.

• The cycle is repeated until the desired film thickness is achieved.

Quantitative Data from ALD of Niobium Oxides

The following table provides typical data for the ALD of niobium oxide, although with a different precursor, it illustrates the typical parameters.

Table 4: ALD Process Parameters for Niobium Oxide Thin Films.

Parameter	Value	Reference
Precursor	(tert-butylimido)tris(diethylamido)niobium	[3]
Co-reactant	Water or Ozone	[3]
Deposition Temperature	150 - 375 °C	[3]
Growth per Cycle (GPC)	~0.4 - 0.6 Å/cycle	[3]
Resulting Film	Amorphous as-deposited	[3]

Conclusion

Niobium isopropoxide and its chemical analogs are versatile and effective precursors for the synthesis of niobium oxide materials. Through techniques such as sol-gel, chemical vapor deposition, and atomic layer deposition, it is possible to fabricate a wide range of materials, from nanoparticles to highly uniform thin films. The properties of these materials are strongly influenced by the choice of synthesis method and the specific process parameters employed. While detailed literature specifically on niobium isopropoxide is less common than for its ethoxide counterpart, the chemical similarities between these alkoxides allow for a high degree of transferability in experimental design and understanding of the underlying chemical principles. This guide provides a foundational understanding and practical starting points for researchers and professionals working with niobium isopropoxide precursor chemistry.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Evaluation and Comparison of Novel Precursors for Atomic Layer Deposition of Nb2O5 Thin Films | Semantic Scholar [semanticscholar.org]

CAS number and material properties of niobium isopropoxide

For immediate release:

This technical guide provides an in-depth overview of niobium isopropoxide, a key precursor in materials science and drug development. It is intended for researchers, scientists, and professionals in drug development, offering detailed information on its material properties, synthesis, and applications.

Core Material Properties of Niobium Isopropoxide

Niobium(V) isopropoxide, also known as niobium pentaisopropoxide, is an organometallic compound that serves as a critical precursor for the synthesis of niobium-based materials. While it is often supplied as a 10% w/v solution in a mixture of isopropanol (B130326) and hexane, its properties as a pure compound are distinct. One supplier describes the pure compound as a solid.[1] Due to its high moisture sensitivity, it readily reacts with water, hydrolyzing to form niobium oxides.[2] This reactivity is fundamental to its application in sol-gel synthesis. It is soluble in hydrocarbons and warm isopropanol.[2]

Quantitative data for the pure, solid material is not consistently available across commercial and academic sources. The following table summarizes the available data for niobium isopropoxide.

Property	Value	Source(s)
CAS Number	18368-80-4	[1]
Molecular Formula	C₁₅H₃₅NbO₅	[3]
Molecular Weight	388.34 g/mol	[1]
Appearance	Solid (pure) / Liquid (in solution)	[1][2]
Melting Point	Not available	[3]
Boiling Point	Not available	[3]
Density	Not available	[3]

Experimental Protocols

Synthesis of Niobium Isopropoxide

A general method for the synthesis of niobium isopropoxide involves the reaction of niobium(V) chloride with isopropanol in the presence of a base, such as ammonia (B1221849), to neutralize the hydrogen chloride byproduct.[4]

Materials:

• Niobium(V) chloride (NbCl₅)

• Anhydrous isopropanol

• Anhydrous ammonia gas

• Anhydrous organic solvent (e.g., benzene (B151609) or toluene)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Under an inert and anhydrous atmosphere, a suspension of niobium(V) chloride is prepared in an organic solvent.

• Anhydrous isopropanol is added to the suspension. This reaction can be vigorous.

• Anhydrous ammonia gas is then passed through the reaction mixture to neutralize the HCl formed and precipitate ammonium (B1175870) chloride.

• The ammonium chloride precipitate is removed by filtration.

• The niobium isopropoxide is then isolated from the filtrate by distillation.

Sol-Gel Synthesis of Niobium Pentoxide (Nb₂O₅) Nanoparticles

Niobium isopropoxide is a common precursor for the sol-gel synthesis of niobium pentoxide nanoparticles. This method allows for the formation of a stable colloidal suspension (sol) that undergoes hydrolysis and polycondensation to form a gel.[5]

Materials:

• Niobium(V) isopropoxide (or a stock solution, e.g., 10% w/v in isopropanol/hexane)

• Absolute ethanol (B145695)

• Deionized water

• Ammonium hydroxide (B78521) (for base-catalyzed hydrolysis) or an acid catalyst.

Procedure:

• Niobium isopropoxide is dissolved in absolute ethanol under vigorous stirring.

• A mixture of deionized water and ethanol is prepared. For base-catalyzed hydrolysis, ammonium hydroxide can be added to this mixture.

• The water/ethanol mixture is added to the niobium isopropoxide solution, initiating hydrolysis and condensation reactions.

• The resulting sol is stirred for a period to form a gel.

• The gel is then dried to remove the solvent, often at a slightly elevated temperature (e.g., 60-80°C), to obtain a xerogel.

• The xerogel is subsequently calcined at a higher temperature (e.g., 500-750°C) to remove organic residues and induce crystallization of the niobium pentoxide nanoparticles.[6][7]

Chemical Pathways and Mechanisms

The foundational chemistry of the sol-gel process using niobium isopropoxide involves two key reaction steps: hydrolysis and condensation. These reactions convert the molecular precursor into an extended oxide network.

Hydrolysis and Condensation in Sol-Gel Synthesis

The sol-gel process is initiated by the hydrolysis of the niobium isopropoxide, where the isopropoxide ligands are replaced with hydroxyl groups upon reaction with water. This is followed by condensation reactions, where either water or isopropanol is eliminated to form niobium-oxygen-niobium bridges (oxo bridges). This process results in the formation of a three-dimensional network characteristic of a gel.

Hydrolysis and condensation pathway in sol-gel synthesis.

This diagram illustrates the initial hydrolysis of niobium isopropoxide, followed by the two primary condensation pathways (water and alcohol condensation) that lead to the formation of the niobium pentoxide network.

References

• 1. Niobium(V) isopropoxide | CymitQuimica [cymitquimica.com]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. americanelements.com [americanelements.com]
• 4. CN1537089A - Process for the preparation of alkoxides of tantalum and niobium - Google Patents [patents.google.com]
• 5. Sol–gel process - Wikipedia [en.wikipedia.org]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]

Spectroscopic Characterization of Niobium Isopropoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of niobium(V) isopropoxide, with a focus on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. Niobium(V) isopropoxide, with the chemical formula Nb(OCH(CH₃)₂)₅, is a key precursor in the synthesis of niobium-based materials, including catalysts and advanced ceramics. A thorough understanding of its spectroscopic properties is crucial for quality control, reaction monitoring, and the development of novel materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy

The ¹H NMR spectrum of niobium isopropoxide provides information about the chemical environment of the protons in the isopropoxide ligands. The spectrum is relatively simple, showing two main signals corresponding to the methine (-CH) and methyl (-CH₃) protons.

Table 1: ¹H NMR Spectroscopic Data for Niobium Isopropoxide

Signal Assignment	Multiplicity	Estimated Chemical Shift (δ) in ppm
-CH (CH₃)₂	Multiplet	~4.5
-CH(CH₃ )₂	Doublet	~1.3

Note: The chemical shift values are estimated from a published spectrum and may vary slightly depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

Detailed experimental ¹³C NMR data for niobium isopropoxide is not extensively reported in the reviewed literature. However, based on the structure of the isopropoxide ligand, two distinct signals are expected, corresponding to the methine (-CH) and methyl (-CH₃) carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which induces molecular vibrations. The IR spectrum of niobium isopropoxide is characterized by absorptions corresponding to the vibrations of the isopropoxide ligands and the niobium-oxygen bonds.

Table 2: Characteristic IR Vibrational Frequencies for Niobium Isopropoxide and Related Compounds

Vibrational Mode	Wavenumber (cm⁻¹)	Description
ν(C-H)	2970 - 2870	Stretching vibrations of the C-H bonds in the isopropoxide ligands.
δ(C-H)	1465 - 1375	Bending vibrations of the C-H bonds in the isopropoxide ligands.
ν(C-O)	1170 - 1130	Stretching vibrations of the C-O bonds in the isopropoxide ligands.
ν(Nb-O)	~870	Stretching vibration of the niobium-oxygen single bond.[1]
ν(Nb-O-Nb)	~1050	Stretching vibration of bridging niobium-oxygen-niobium bonds, which may be present in oligomeric forms or hydrolysis products.[1]

Experimental Protocols

Due to the moisture-sensitive nature of niobium isopropoxide, all manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

NMR Sample Preparation

• Solvent Preparation: Use a deuterated solvent (e.g., CDCl₃, C₆D₆) that has been thoroughly dried over a suitable drying agent (e.g., molecular sieves) and degassed.

• Sample Handling: In an inert atmosphere, dissolve a small amount of niobium isopropoxide in the deuterated solvent in an NMR tube.

• Sealing: The NMR tube should be flame-sealed or securely capped with a septum and wrapped with Parafilm to prevent atmospheric moisture contamination during the measurement.

IR Spectroscopy Sample Preparation

• KBr Pellet Method: In a glovebox, grind a small amount of solid niobium isopropoxide with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Nujol Mull Method: In a glovebox, grind a small amount of the sample with a drop of Nujol (mineral oil) to form a paste. Spread the mull between two KBr or NaCl plates.

• Solution Method: For soluble samples, a solution can be prepared in a dry, IR-transparent solvent (e.g., CCl₄) in a sealed liquid IR cell.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Moisture Sensitivity and Stabilization of Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Niobium (V) isopropoxide, Nb[OCH(CH₃)₂]₅, is a highly valuable metal-organic precursor used in the synthesis of advanced materials such as niobium pentoxide (Nb₂O₅) thin films, nanocrystals, and catalysts.[1][2][3] Its utility, however, is frequently challenged by its extreme sensitivity to moisture. This technical guide provides an in-depth analysis of the hydrolysis mechanisms of niobium isopropoxide, strategies for its stabilization, and detailed experimental protocols for its handling and use.

The Challenge: Extreme Moisture Sensitivity

Niobium isopropoxide reacts readily with water, including atmospheric humidity.[2][4] This reaction, known as hydrolysis, involves the stepwise replacement of isopropoxide ligands with hydroxyl (-OH) groups. This process is often rapid and difficult to control, leading to the formation of niobium oxo-alkoxides and eventual precipitation of hydrated niobium pentoxide (Nb₂O₅·nH₂O).[5]

The consequences of unintended hydrolysis are significant for researchers:

• Inconsistent Results: Uncontrolled reactions lead to poor reproducibility in material synthesis.

• Precipitate Formation: The formation of insoluble niobium oxides can contaminate final products and clog equipment.[5]

• Reduced Product Quality: In applications like thin-film deposition, moisture contamination results in films with poor morphology, reduced density, and suboptimal performance.

The general hydrolysis and condensation pathway can be visualized as a multi-step process.

Figure 1: Hydrolysis & Condensation Pathway

Stabilization Strategies

To mitigate the effects of moisture, two primary strategies are employed: rigorous procedural controls and chemical stabilization using chelating agents.

2.1. Procedural Controls: Inert Atmosphere Techniques

The most fundamental strategy is to prevent contact with atmospheric moisture. This requires the use of inert atmosphere techniques.

• Gloveboxes: Provide an environment with very low levels of oxygen and moisture (typically <1 ppm), ideal for handling and weighing the solid precursor.

• Schlenk Lines: Utilize a dual vacuum/inert gas manifold to perform reactions in sealed glassware under an atmosphere of nitrogen or argon.

2.2. Chemical Stabilization

Chemical stabilization involves the addition of a chelating agent to the niobium isopropoxide solution. These agents are molecules that can form multiple bonds to the central niobium atom, creating a more stable complex that is less susceptible to nucleophilic attack by water.[5] This is often achieved by sterically hindering the metal center.[6]

Commonly used chelating agents include:

• Beta-diketones (e.g., acetylacetone)

• Carboxylic acids (e.g., acetic acid)

• Alkanolamines (e.g., triethanolamine)

The stabilizing effect of a chelating ligand (L) is illustrated below.

Figure 2: Mechanism of Chemical Stabilization

Quantitative Data

While precise hydrolysis rates are highly dependent on specific conditions (solvent, temperature, water concentration), the following table summarizes the general effects of stabilization.

Parameter	Unstabilized Nb(OⁱPr)₅ Solution	Stabilized Nb(OⁱPr)₅ Solution (e.g., with acetylacetone)
Appearance	Clear, colorless liquid.[4]	Clear, often yellowish liquid.
Reaction to Air	Rapidly turns cloudy or forms a white precipitate upon exposure.	Remains clear for an extended period (hours to days) depending on the stabilizer and humidity.[6]
Solubility	Soluble in anhydrous hydrocarbons and isopropanol (B130326).[2]	High solubility in common organic solvents.[6]
Typical Use Case	Applications requiring immediate, rapid hydrolysis (e.g., some catalytic processes).[2]	Sol-gel synthesis, MOCVD, and other processes requiring a stable precursor solution.[3][7]

Experimental Protocols

Adherence to strict protocols is critical for success when working with niobium isopropoxide.

Protocol 4.1: Inert Atmosphere Handling of Solid Niobium Isopropoxide

• Preparation: Ensure all glassware, spatulas, and syringes are oven-dried at >120°C overnight and cooled under a stream of dry inert gas (argon or nitrogen) or in a desiccator before being transferred into a glovebox.

• Environment: Perform all transfers and weighing of the solid niobium isopropoxide inside a glovebox with a dry, inert atmosphere (O₂ < 1 ppm, H₂O < 1 ppm).

• Storage: Store the compound in its original, tightly sealed container inside the glovebox.[8] For long-term storage, parafilm the container lid and place it within a secondary sealed container containing a desiccant.

Protocol 4.2: Preparation of a Stabilized Niobium Isopropoxide Stock Solution

This protocol describes the preparation of a 0.5 M stock solution in dry isopropanol, stabilized with acetylacetone (B45752) (acac).

• Solvent Preparation: Use anhydrous isopropanol (<50 ppm water). If necessary, dry the solvent using molecular sieves (3Å or 4Å).

• Reagent Transfer (in Glovebox):

  • Calculate the required mass of niobium isopropoxide for the desired volume and concentration.

  • In the glovebox, weigh the solid into a tared, oven-dried volumetric flask.

  • Using a dry syringe, add the required volume of acetylacetone (a common molar ratio is 1:1 Nb:acac).

  • Add approximately half the final volume of anhydrous isopropanol to the flask.

• Dissolution: Cap the flask and swirl gently to dissolve the solid. The solution may turn yellow.

• Final Volume: Once dissolved, carefully add anhydrous isopropanol to the calibration mark. Cap and invert the flask several times to ensure homogeneity.

• Storage: The solution should be stored in a sealed flask with a glass stopper or a septum-sealed cap, under an inert atmosphere.

Recommended Experimental Workflow

A logical workflow is essential for minimizing moisture contamination and ensuring reproducible results.

Figure 3: Recommended Experimental Workflow

By understanding the inherent reactivity of niobium isopropoxide and implementing these stabilization and handling protocols, researchers can significantly improve the reliability and quality of their experimental outcomes.

References

• 1. scielo.br [scielo.br]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [amp.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. portal.fis.tum.de [portal.fis.tum.de]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Niobium Oxide - ESPI Metals [espimetals.com]

Protocols & Analytical Methods

Synthesis of Niobium Pentoxide (Nb₂O₅) via Niobium Isopropoxide Sol-Gel Method: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of niobium pentoxide (Nb₂O₅) nanoparticles and thin films using the niobium isopropoxide sol-gel method. This technique offers a versatile and cost-effective approach to producing high-purity Nb₂O₅ with tailored properties for a wide range of applications, including photocatalysis, biomedical coatings, and electronic devices.

Introduction

Niobium pentoxide (Nb₂O₅) is a transition metal oxide that has garnered significant interest due to its unique properties, including a wide bandgap (typically around 3.4 eV), high dielectric constant, and excellent chemical and thermal stability.[1][2] The sol-gel process is a bottom-up synthesis method that allows for the formation of metal oxides through the hydrolysis and condensation of molecular precursors, such as metal alkoxides.[3] This method provides excellent control over the final product's purity, microstructure, and surface properties.[4]

The use of niobium isopropoxide as a precursor in the sol-gel synthesis of Nb₂O₅ is a common approach. The process involves the hydrolysis of the niobium isopropoxide in an alcoholic solvent, followed by condensation to form a three-dimensional network, or gel. Subsequent drying and calcination of the gel yield the desired Nb₂O₅ material. The properties of the resulting niobium pentoxide are highly dependent on various synthesis parameters, including the precursor concentration, the type of solvent and catalyst, the water-to-alkoxide ratio, and the calcination temperature.[2][5]

Applications

The Nb₂O₅ materials synthesized via the sol-gel method have a broad range of potential applications:

• Photocatalysis: Due to its semiconducting nature, Nb₂O₅ can be utilized for the degradation of organic pollutants in water and for hydrogen production.[1]

• Biocompatible Coatings: Nb₂O₅ thin films exhibit excellent biocompatibility and corrosion resistance, making them suitable for coating medical implants to improve their integration with bone tissue.[6]

• Electrochromic Devices: The ability of Nb₂O₅ to change its optical properties upon the application of a voltage makes it a candidate for use in smart windows and displays.[7]

• Gas Sensors: The high surface area and porous nature of sol-gel derived Nb₂O₅ make it an effective material for detecting various gases.[8]

• Drug Delivery: The biocompatibility and tunable porosity of Nb₂O₅ nanoparticles are being explored for controlled drug release applications.[3]

Experimental Protocols

This section details two representative protocols for the synthesis of Nb₂O₅: one for the preparation of Nb₂O₅ powder and another for the deposition of Nb₂O₅ thin films.

Protocol for Nb₂O₅ Powder Synthesis

This protocol is adapted from a general method for the sol-gel synthesis of metal oxide powders.

Materials:

• Niobium(V) isopropoxide (or ethoxide)[1][9]

• Absolute Ethanol (B145695) (or other suitable alcohol)[1][9]

• Ammonium (B1175870) Hydroxide (B78521) (or deionized water for hydrolysis)[1][9]

• Beakers, magnetic stirrer, and stir bars

• Drying oven

• Tube furnace

Procedure:

• Sol Preparation: In a clean, dry beaker, dissolve a specific amount of niobium(V) isopropoxide in absolute ethanol under vigorous stirring. A typical concentration is 5g of precursor in 90ml of ethanol.[1][9]

• Hydrolysis: To initiate hydrolysis and subsequent gelation, slowly add a hydrolyzing agent. For rapid hydrolysis, a concentrated ammonium hydroxide solution can be added (e.g., 5ml).[1][9] For a slower hydrolysis, a controlled amount of deionized water can be used.

• Gelation and Aging: Continue stirring until a gel is formed. The gel is then typically aged for a period, for instance, 72 hours at room temperature, to allow for the completion of the condensation reactions.[10]

• Drying: The wet gel is then dried to remove the solvent. This can be done in a drying oven at a temperature of around 60-100°C overnight.[10]

• Calcination: The dried gel is ground into a fine powder and then calcined in a tube furnace at a specific temperature to obtain the crystalline Nb₂O₅. The calcination temperature determines the crystalline phase of the final product.[1][2]

Workflow for Nb₂O₅ Powder Synthesis:

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Biocompatible Nb2O5 thin films prepared by means of the sol-gel process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preparation and Properties of Spin-Coated Nb2O5 Films by the Sol-Gel Process for Electrochemical Applications | Building & Industrial Energy Systems Division [buildings.lbl.gov]
• 8. iomt.bas.bg [iomt.bas.bg]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Atomic Layer Deposition of Niobium Oxide

A Focus on Niobium Alkoxide Precursors for Biomedical and Drug Development Applications

Introduction to Niobium Oxide ALD

Atomic Layer Deposition (ALD) is a thin-film deposition technique that allows for the growth of highly conformal and uniform films with atomic-level precision. This is achieved through sequential, self-limiting surface reactions. For the deposition of niobium oxide (Nb₂O₅), a niobium precursor and an oxygen source (co-reactant) are pulsed sequentially into a reaction chamber.

Niobium oxide thin films are of significant interest for biomedical and drug development applications due to their excellent biocompatibility, high corrosion resistance, and favorable dielectric properties. ALD is an ideal method for coating complex, three-dimensional structures common in medical devices and drug delivery systems.

Application Notes for Researchers, Scientists, and Drug Development Professionals

Niobium oxide (Nb₂O₅) thin films, particularly those deposited by ALD, offer a range of properties beneficial for biomedical applications:

• Biocompatible Coatings for Implants: Nb₂O₅ coatings can be applied to metallic implants (e.g., titanium alloys, stainless steel) to improve their biocompatibility and reduce ion leaching into the body.[1][2] The high chemical stability of niobium oxide provides a robust barrier against corrosion in physiological environments.[2]

• Drug Delivery Systems: The conformal nature of ALD allows for the coating of nanoparticles and porous materials used in drug delivery. The Nb₂O₅ layer can act as a protective barrier, control the release rate of drugs, and improve the stability of the drug carrier.

• Enhanced Osseointegration: Surfaces coated with niobium oxide have been shown to promote cell adhesion and proliferation, which can lead to improved integration of implants with bone tissue.[3]

• Dielectric Layers in Biosensors: The high dielectric constant of Nb₂O₅ makes it a suitable material for insulating layers in biosensors and other implantable electronic devices.

Experimental Protocol: ALD of Niobium Oxide using Niobium (V) Ethoxide

This protocol details the thermal ALD of niobium oxide using niobium (V) ethoxide as the precursor and deionized water as the co-reactant.

3.1. Materials and Equipment

• Niobium Precursor: Niobium (V) ethoxide (Nb(OEt)₅)

• Co-reactant: Deionized (DI) water

• Carrier/Purge Gas: High-purity nitrogen (N₂) or argon (Ar)

• Substrates: Silicon wafers, glass slides, or other substrates compatible with the process temperature.

• ALD Reactor: A thermal ALD system equipped with heated precursor lines and a vacuum chamber.

3.2. Pre-deposition Preparation

• Substrate Cleaning: Thoroughly clean the substrates to remove any organic and particulate contamination. A standard cleaning procedure for silicon wafers involves sonication in acetone, followed by isopropanol, and finally, a rinse with DI water. The substrates should be dried with a stream of nitrogen gas.

• Precursor Handling: Niobium (V) ethoxide is sensitive to moisture and air. It should be handled in an inert atmosphere (e.g., a glovebox).

• System Bake-out: Before deposition, perform a bake-out of the ALD reactor to remove any residual moisture from the chamber walls.

3.3. ALD Process Parameters

The following table summarizes the typical process parameters for the ALD of niobium oxide using niobium (V) ethoxide and water.

Parameter	Value	Notes
Precursor	Niobium (V) Ethoxide (Nb(OEt)₅)	-
Co-reactant	Deionized Water (H₂O)	-
Substrate Temperature	150 - 350 °C	The growth rate generally decreases with increasing temperature.[4][5]
Nb(OEt)₅ Bubbler Temperature	155 - 160 °C	To ensure adequate vapor pressure.[6][7]
H₂O Source Temperature	Room Temperature	-
Nb(OEt)₅ Pulse Time	1.0 - 2.0 seconds	Should be sufficient to achieve surface saturation.[8]
N₂ Purge after Nb(OEt)₅	15.0 - 20.0 seconds	To remove unreacted precursor and byproducts.[6][8]
H₂O Pulse Time	1.0 second	Should be sufficient to achieve surface saturation.[6]
N₂ Purge after H₂O	15.0 - 20.0 seconds	To remove unreacted co-reactant and byproducts.[6]
Chamber Pressure	~19 Pa	During the process.[7]

3.4. Deposition Procedure

• Load the cleaned substrates into the ALD reactor.

• Heat the reactor to the desired substrate temperature and allow it to stabilize.

• Heat the niobium (V) ethoxide bubbler to the setpoint temperature.

• Begin the ALD cycle sequence:

  • Pulse Nb(OEt)₅ into the chamber.

  • Purge the chamber with N₂.

  • Pulse H₂O into the chamber.

  • Purge the chamber with N₂.

• Repeat the ALD cycle until the desired film thickness is achieved.

• Cool down the reactor under a nitrogen atmosphere before removing the substrates.

Quantitative Data

The following tables summarize key quantitative data for the ALD of niobium oxide using different precursors for comparison.

Table 1: Growth Per Cycle (GPC) for Niobium Oxide ALD

Precursor	Co-reactant	Substrate Temperature (°C)	GPC (Å/cycle)
Nb(OEt)₅	H₂O	175	0.42
Nb(OEt)₅	H₂O	150 - 350	~0.3
tBuN=Nb(NEt₂)₃	H₂O (Thermal)	200	0.38
tBuN=Nb(NEt₂)₃	O₂ Plasma (PE-ALD)	200	0.56
NbF₅	H₂O/H₂O₂	200	2.0 - 2.3

Table 2: Properties of ALD-Grown Niobium Oxide Films

Precursor	Co-reactant	Deposition Temp. (°C)	Film Property	Value
tBuN=Nb(NEt₂)₃	O₂ Plasma	200	O/Nb Ratio	~2.5 (near stoichiometric)
tBuN=Nb(NEt₂)₃	H₂O	200	O/Nb Ratio	< 2.5 (sub-stoichiometric)
tBuN=Nb(NEtMe)₃	O₃	260	Density (g/cm³)	~5.1
NbF₅	Si₂H₆	150 - 300	Density (g/cm³)	6.65

Visualizations

5.1. ALD Workflow Diagram

References

• 1. Progress in Niobium Oxide-Containing Coatings for Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pure.tue.nl [pure.tue.nl]
• 5. researchgate.net [researchgate.net]
• 6. eng.uwo.ca [eng.uwo.ca]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Chemical Vapor Deposition (CVD) of Niobium Oxide Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the deposition of niobium oxide (Nb₂O₅) thin films using Chemical Vapor Deposition (CVD). Niobium oxide films are gaining significant interest in the biomedical field due to their excellent biocompatibility, high corrosion resistance, and unique electronic and optical properties, making them suitable for a range of applications including biocompatible coatings for medical implants, advanced biosensors, and platforms for drug delivery.[1][2][3]

Introduction to CVD of Niobium Oxide

Chemical Vapor Deposition is a versatile technique for producing high-quality, uniform thin films with precise control over thickness and composition.[4] The process involves the reaction of volatile precursor gases on a heated substrate, leading to the deposition of a solid film. For niobium oxide, both traditional thermal CVD and Aerosol-Assisted CVD (AACVD) are effective methods.

Key advantages of CVD for niobium oxide films include:

• Precise control: Enables fine-tuning of film properties at the atomic level.[4]

• High purity and uniformity: Capable of producing films with excellent quality suitable for demanding applications.[4]

• Conformal coating: Can uniformly coat complex three-dimensional structures.

Applications in Research and Drug Development

Niobium oxide films possess a unique combination of properties that make them highly attractive for biomedical applications:

• Biocompatible Coatings: Nb₂O₅ coatings on metallic implants, such as titanium alloys and stainless steel, can significantly enhance their biocompatibility and corrosion resistance in physiological environments.[2][5] The surface properties of these coatings, including roughness and chemistry, play a crucial role in promoting cell adhesion and proliferation.[4][6]

• Biosensors: The high dielectric constant and surface chemistry of niobium oxide make it a promising material for the development of highly sensitive biosensors.[7] These films can serve as an effective matrix for the immobilization of biomolecules, enabling the detection of various biological analytes.

• Drug Delivery: The controlled porosity and high surface area of nanostructured niobium oxide films offer potential for their use as drug delivery platforms. The biocompatibility of the material ensures minimal adverse reactions, while the surface can be functionalized for targeted drug release.

Experimental Protocols

This section provides detailed protocols for the deposition of niobium oxide thin films using two common CVD methods: conventional thermal CVD with a solid precursor and Aerosol-Assisted CVD (AACVD).

Protocol 1: Thermal Chemical Vapor Deposition using Niobium Pentachloride (NbCl₅)

This protocol describes the deposition of niobium oxide films using solid niobium pentachloride as the precursor. The process relies on the sublimation of NbCl₅ and its subsequent reaction with an oxygen source at the heated substrate.

Materials and Equipment:

• Horizontal tube furnace CVD reactor

• Quartz tube

• Substrates (e.g., silicon wafers, titanium foils, quartz slides)

• Niobium pentachloride (NbCl₅) powder (99.9%)

• Carrier gas: Argon (Ar, 99.999%)

• Reactant gas: Oxygen (O₂, 99.999%)

• Mass flow controllers (MFCs)

• Vacuum pump and pressure gauge

• Precursor heating system (heating tape and temperature controller)

• Substrate heater

Experimental Workflow:

Caption: Workflow for Thermal CVD of Niobium Oxide.

Procedure:

• Substrate Preparation:

  • Clean the substrates ultrasonically in a sequence of acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates with a nitrogen gun and place them in the center of the quartz tube in the CVD reactor.

• System Setup and Deposition:

  • Load NbCl₅ powder into a precursor bubbler or boat and place it in the heating zone at the upstream end of the furnace.

  • Assemble the CVD system and perform a leak check.

  • Pump down the reactor to a base pressure of <10 mTorr.

  • Heat the substrate to the desired deposition temperature (see Table 1).

  • Heat the NbCl₅ precursor to its sublimation temperature (see Table 1) to generate vapor.

  • Introduce the argon carrier gas through the precursor bubbler to transport the NbCl₅ vapor to the reaction zone.

  • Simultaneously, introduce oxygen as the reactant gas into the reaction chamber.

  • Maintain the desired pressure and gas flow rates for the specified deposition time.

  • After deposition, stop the precursor flow and cool down the reactor to room temperature under an argon atmosphere.

• Post-Deposition Annealing (Optional):

  • To improve crystallinity, the deposited amorphous films can be annealed in a furnace in an air or oxygen atmosphere at temperatures ranging from 500 to 1000°C.[8]

Quantitative Data for Thermal CVD of Nb₂O₅

Parameter	Value	Reference
Precursor	Niobium Pentachloride (NbCl₅)	[9]
Substrate Temperature	500 - 1000 °C	[8]
Precursor Temperature	150 - 200 °C	Inferred from vapor pressure data
Carrier Gas (Ar) Flow Rate	50 - 200 sccm	Typical range
Reactant Gas (O₂) Flow Rate	10 - 50 sccm	Typical range
Reactor Pressure	1 - 10 Torr	[10]
Deposition Time	30 - 120 min	General practice
Resulting Film Thickness	100 - 500 nm	Application dependent

Protocol 2: Aerosol-Assisted Chemical Vapor Deposition (AACVD) using Niobium(V) Ethoxide

AACVD is a versatile method that avoids the need for volatile precursors by dissolving the precursor in a solvent and generating an aerosol. This is particularly useful for precursors with low vapor pressures like niobium(V) ethoxide.

Materials and Equipment:

• AACVD reactor with a heated substrate stage

• Ultrasonic aerosol generator (nebulizer)

• Substrates (e.g., glass, stainless steel, silicon)

• Niobium(V) ethoxide (Nb(OCH₂CH₃)₅)

• Solvent (e.g., ethanol, methanol)

• Carrier gas: Nitrogen (N₂) or Argon (Ar)

• Mass flow controllers (MFCs)

• Exhaust system

Experimental Workflow:

Caption: Workflow for AACVD of Niobium Oxide.

Procedure:

• Substrate and Solution Preparation:

  • Clean the substrates as described in Protocol 1.

  • Prepare a precursor solution by dissolving niobium(V) ethoxide in a suitable solvent (e.g., ethanol) to the desired concentration (see Table 2).

• System Setup and Deposition:

  • Place the cleaned substrates on the heater stage in the AACVD reactor.

  • Heat the substrate to the desired deposition temperature.

  • Pour the precursor solution into the ultrasonic nebulizer.

  • Start the carrier gas flow through the nebulizer to transport the generated aerosol into the reactor.

  • The aerosol droplets evaporate and the precursor decomposes on the hot substrate surface to form a niobium oxide film.

  • Continue the deposition for the desired amount of time.

  • After deposition, turn off the nebulizer and cool the reactor to room temperature under a continuous flow of the carrier gas.

• Post-Deposition Annealing (Optional):

  • Similar to thermal CVD, annealing can be performed to enhance the crystallinity of the films.

Quantitative Data for AACVD of Nb₂O₅

Parameter	Value	Reference
Precursor	Niobium(V) Ethoxide	[11]
Solvent	Ethanol or Methanol	[12]
Precursor Concentration	0.05 - 0.2 M	General AACVD practice
Substrate Temperature	350 - 550 °C	[5]
Carrier Gas (Ar/N₂) Flow Rate	100 - 500 sccm	[12]
Deposition Time	20 - 60 min	General practice
Resulting Film Thickness	50 - 300 nm	Application dependent

Film Characterization

The properties of the deposited niobium oxide films should be thoroughly characterized to ensure they meet the requirements for the intended application.

Characterization Techniques and Expected Results

Technique	Property Measured	Expected Results for Biomedical Applications
X-ray Diffraction (XRD)	Crystal structure and phase	Amorphous or crystalline (orthorhombic, tetragonal, monoclinic phases depending on annealing temperature).[12][13]
Scanning Electron Microscopy (SEM)	Surface morphology and thickness	Uniform, crack-free films with controlled grain size and porosity.
Atomic Force Microscopy (AFM)	Surface topography and roughness	Controlled surface roughness is crucial for cell adhesion and biocompatibility.[1][5]
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states	Stoichiometric Nb₂O₅ with minimal carbon contamination.
Contact Angle Measurement	Wettability (hydrophilicity/hydrophobicity)	Hydrophilic surfaces are generally preferred for improved cell adhesion.[4]
Electrochemical Impedance Spectroscopy (EIS)	Corrosion resistance	High impedance values in simulated body fluid indicate good corrosion resistance.[5]

Logical Relationships in CVD Process

The interplay of various parameters in a CVD process determines the final properties of the deposited film. The following diagram illustrates the key relationships.

Caption: Key Parameter Relationships in CVD.

References

• 1. researchgate.net [researchgate.net]
• 2. Progress in Niobium Oxide-Containing Coatings for Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precise surface engineering: Leveraging chemical vapor deposition for enhanced biocompatibility and durability in biomedical implants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. proceedings.jacow.org [proceedings.jacow.org]
• 10. proceedings.jacow.org [proceedings.jacow.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. mai.group.whut.edu.cn [mai.group.whut.edu.cn]

Protocol for preparing niobium oxide thin films from niobium isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of niobium oxide (Nb₂O₅) thin films from a niobium isopropoxide precursor using a sol-gel method coupled with spin coating. This method offers a cost-effective and versatile route to high-quality metal oxide thin films for a variety of applications, including biocompatible coatings, dielectric layers, and components in sensing devices.

Overview of the Sol-Gel Process

The sol-gel process is a wet-chemical technique used for the fabrication of materials from a chemical solution that acts as a precursor for an integrated network (or gel) of discrete particles or network polymers. In this protocol, niobium isopropoxide undergoes hydrolysis and condensation reactions to form a stable sol, which is then deposited as a thin film and densified through a final annealing step.

Experimental Protocols

Materials and Equipment

Materials:

• Niobium (V) isopropoxide (Nb(OCH(CH₃)₂)₅)

• 2-Propanol (Anhydrous)

• Acetylacetone (B45752) (AcAc)

• Deionized (DI) water

• Substrates (e.g., silicon wafers, glass slides, indium tin oxide (ITO) coated glass)

• Acetone (B3395972) (ACS grade)

• Isopropyl alcohol (ACS grade)

• Nitrogen gas (high purity)

Equipment:

• Glove box or fume hood

• Magnetic stirrer and hotplate

• Syringe filters (0.2 µm pore size)

• Spin coater

• Programmable tube furnace or muffle furnace

• Ultrasonic bath

Protocol for Niobium Oxide Thin Film Preparation

Step 1: Substrate Cleaning (Timing: ~30 minutes)

• Place the substrates in a beaker and sonicate in acetone for 10 minutes.

• Rinse the substrates thoroughly with deionized water.

• Sonicate the substrates in isopropyl alcohol for 10 minutes.

• Rinse again with deionized water.

• Dry the substrates using a stream of high-purity nitrogen gas.

• For enhanced cleaning and hydrophilicity, substrates can be treated with oxygen plasma or a piranha solution (use appropriate safety precautions).

Step 2: Precursor Sol Preparation (Timing: ~2-3 hours)

This procedure should be carried out in a controlled, low-humidity environment such as a glovebox or under a flow of inert gas to prevent premature hydrolysis of the precursor.

• Prepare a 0.2 M solution of niobium isopropoxide in anhydrous 2-propanol. For example, to prepare 50 mL of solution, dissolve 3.88 g of niobium isopropoxide in 50 mL of 2-propanol.

• Stir the solution vigorously for at least 30 minutes until the precursor is fully dissolved.

• In a separate container, prepare a solution of acetylacetone in 2-propanol. The molar ratio of niobium isopropoxide to acetylacetone should be approximately 1:1. Acetylacetone acts as a chelating agent to stabilize the precursor and control the hydrolysis rate.

• Slowly add the acetylacetone solution to the niobium isopropoxide solution while stirring.

• Continue stirring the mixture for at least 1 hour at room temperature to ensure complete chelation.

• Prepare a hydrolysis solution of deionized water in 2-propanol. The molar ratio of water to niobium isopropoxide should be carefully controlled, typically in the range of 1:1 to 2:1, to manage the gelation process.

• Add the hydrolysis solution dropwise to the stabilized niobium precursor solution under vigorous stirring.

• Age the resulting sol for at least 1 hour before use. The final solution should be clear and transparent.

• Filter the sol through a 0.2 µm syringe filter to remove any particulate matter.

Step 3: Thin Film Deposition by Spin Coating (Timing: ~5-10 minutes per film)

• Place a cleaned substrate onto the chuck of the spin coater and secure it.

• Dispense a small amount of the prepared sol onto the center of the substrate (enough to cover the surface).

• The spin coating process is typically a two-step process:

  • Step 1 (Spread Cycle): Ramp up to a low speed (e.g., 500 rpm) for 5-10 seconds to allow the sol to spread evenly across the substrate.

  • Step 2 (Thinning Cycle): Ramp up to a higher speed (e.g., 2000-4000 rpm) for 30-60 seconds to achieve the desired film thickness. The final thickness is inversely proportional to the square root of the spin speed.

• After the spin coating process is complete, carefully remove the substrate from the spin coater.

Step 4: Drying and Annealing (Timing: ~2-4 hours)

• Pre-annealing (Drying): Place the coated substrate on a hotplate at 100-150°C for 10-15 minutes to evaporate the solvent and residual organic components.

• Final Annealing: Transfer the substrate to a programmable furnace for high-temperature annealing.

  • Ramp the temperature to the desired annealing temperature (typically between 400°C and 700°C) at a controlled rate (e.g., 5°C/minute).

  • Hold the temperature for 1-2 hours to allow for the crystallization of the niobium oxide.

  • Cool the furnace down to room temperature naturally.

Data Presentation

The properties of the resulting niobium oxide thin films are highly dependent on the processing parameters, particularly the annealing temperature. The following tables summarize typical quantitative data obtained for sol-gel derived niobium oxide thin films.

Table 1: Effect of Annealing Temperature on Film Properties

Annealing Temperature (°C)	Crystalline Phase	Film Thickness (nm)	Refractive Index (at 633 nm)
As-deposited	Amorphous	~150	~1.9 - 2.0
400	Amorphous	~130	~2.0 - 2.1
500	Orthorhombic (T-Nb₂O₅)	~120	~2.2 - 2.3
600	Orthorhombic (T-Nb₂O₅)	~115	~2.3 - 2.4
700	Orthorhombic (T-Nb₂O₅)	~110	~2.2 - 2.3

Note: The film thickness tends to decrease with increasing annealing temperature due to densification and the removal of organic residues. The refractive index generally increases with temperature as the film becomes denser and more crystalline. Above a certain temperature (e.g., >650°C), the refractive index may decrease slightly due to changes in the polycrystalline structure.

Visualization of Experimental Workflow and Chemical Pathways

The following diagrams illustrate the key stages of the niobium oxide thin film preparation process.

Caption: A flowchart illustrating the major steps in the synthesis of niobium oxide thin films.

Caption: A diagram showing the chemical reactions in the sol-gel process for niobium oxide.

Using niobium isopropoxide for catalyst preparation

An overview of the synthesis of niobium-based catalysts utilizing niobium (V) isopropoxide as a precursor is provided in these application notes. Niobium pentoxide (Nb₂O₅) catalysts have garnered significant interest due to their robust acidic properties, thermal stability, and versatility in a range of chemical transformations, including oxidation, dehydration, and photocatalysis.[1][2] Niobium isopropoxide is a preferred precursor for sol-gel and impregnation methods due to its solubility in common organic solvents and its controlled hydrolysis rates, which allow for the tailored synthesis of catalytic materials with specific structural and surface properties.

The final properties of the Nb₂O₅ catalyst, such as its crystalline phase, surface area, and acidity, are critically influenced by the synthesis method and, most importantly, the calcination temperature.[3][4] Typically, amorphous niobium oxide is formed at lower temperatures, which then transitions to various crystalline phases—pseudohexagonal (TT-Nb₂O₅), orthorhombic (T-Nb₂O₅), and monoclinic (H-Nb₂O₅)—as the temperature increases.[3] Each phase exhibits distinct catalytic activities, making precise control of the synthesis parameters essential for developing high-performance catalysts.

Experimental Protocols

Two primary methods for preparing niobium oxide catalysts from niobium isopropoxide are detailed below: the Sol-Gel method for synthesizing bulk Nb₂O₅ and the Incipient Wetness Impregnation method for creating supported Nb₂O₅ catalysts.

Protocol 1: Sol-Gel Synthesis of Bulk Nb₂O₅ Powder

This protocol describes a generalized sol-gel method for preparing high-purity niobium pentoxide powder. The process involves the controlled hydrolysis and condensation of the niobium isopropoxide precursor.

Materials:

• Niobium (V) Isopropoxide (Nb(OPrⁱ)₅)

• Anhydrous Isopropanol (B130326)

• Deionized Water

• Nitric Acid (HNO₃) or Acetic Acid (as catalyst)

• Beakers, magnetic stirrer, and burette

• Drying oven

• Tube furnace

Procedure:

• Precursor Solution Preparation: In a dry environment (e.g., under a nitrogen atmosphere), dissolve a specific amount of Niobium (V) isopropoxide in anhydrous isopropanol. A typical concentration is 0.1 M. Stir the solution until the precursor is fully dissolved.

• Hydrolysis: Prepare a separate solution of isopropanol and deionized water. To control the hydrolysis rate and subsequent particle growth, acidify the water/isopropanol mixture slightly with a few drops of nitric acid or acetic acid.

• Gel Formation: Add the water-containing solution dropwise to the niobium isopropoxide solution under vigorous stirring. The hydrolysis reaction will commence, leading to the formation of a sol, which will gradually transform into a thick, translucent gel.

• Aging: Allow the gel to age for 12-24 hours at room temperature. This step allows for the completion of the condensation reactions, strengthening the gel network.

• Drying: Dry the aged gel in an oven at 80-120°C for 12-24 hours to remove the solvent and residual water, resulting in a xerogel.

• Calcination: Place the dried xerogel powder in a ceramic crucible and transfer it to a tube furnace. Calcine the material in air by ramping the temperature at a controlled rate (e.g., 2-5°C/min) to the desired final temperature (typically between 400°C and 800°C) and hold for 2-4 hours. The final calcination temperature is critical for determining the crystalline phase of the Nb₂O₅.[5]

Protocol 2: Incipient Wetness Impregnation for Supported Nb₂O₅ Catalysts

This method is used to disperse niobium oxide onto a high-surface-area support material, such as silica (B1680970) (SiO₂), alumina (B75360) (Al₂O₃), or titania (TiO₂).

Materials:

• Niobium (V) Isopropoxide

• Anhydrous organic solvent (e.g., ethanol, isopropanol)

• High-surface-area support powder (e.g., SiO₂, Al₂O₃)

• Rotary evaporator (optional)

• Drying oven

• Tube furnace

Procedure:

• Support Preparation: Dry the support material in an oven at 120°C for at least 4 hours to remove adsorbed water. Determine the pore volume of the support via nitrogen physisorption or by water titration.

• Impregnation Solution: Prepare a solution of niobium isopropoxide in an anhydrous solvent. The volume of the solution should be equal to or slightly less than the total pore volume of the support material to be impregnated. The concentration of the solution is calculated based on the desired weight loading of Nb₂O₅ on the support.

• Impregnation: Add the precursor solution dropwise to the dried support powder while continuously mixing or tumbling the solid to ensure uniform distribution.

• Drying: Dry the impregnated powder at room temperature in a desiccator or under a gentle stream of nitrogen to evaporate the solvent. Subsequently, dry the sample in an oven at 120°C for 12 hours.

• Calcination: Calcine the dried powder in a tube furnace under a flow of dry air. Increase the temperature at a controlled rate (e.g., 2-5°C/min) to the target temperature (e.g., 500°C) and hold for 2-4 hours to decompose the isopropoxide precursor and form niobium oxide species on the support surface.[6]

Data Presentation

The properties of niobium oxide catalysts are highly dependent on the synthesis conditions, particularly the calcination temperature. The following table summarizes typical data for catalysts prepared from niobium alkoxide precursors.

Precursor	Synthesis Method	Calcination Temp. (°C)	Crystalline Phase	BET Surface Area (m²/g)	Application Example	Reference
Niobium Ethoxide	Green Synthesis	450	Amorphous	189	Photocatalysis	[5]
Niobium Ethoxide	Green Synthesis	500	Hexagonal (TT-Nb₂O₅)	134	Photocatalysis	[5]
Niobium Alkoxide	Sol-Gel	500	Pseudohexagonal (TT-Nb₂O₅)	-	General Catalysis	[7]
Niobium Alkoxide	Sol-Gel	650	Orthorhombic (T-Nb₂O₅)	-	General Catalysis	[7]
Niobic Acid	Thermal Treatment	300	Amorphous	-	Glucose Dehydration	[8]
Niobic Acid	Thermal Treatment	550	Orthorhombic (T-Nb₂O₅)	-	Glucose Dehydration	[8]

Visualizations

Diagrams created using the DOT language illustrate key workflows and relationships in catalyst synthesis.

Caption: General experimental workflow for Nb₂O₅ catalyst synthesis via the sol-gel method.

Caption: Relationship between calcination temperature and the resulting crystalline phase of Nb₂O₅.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Niobium: The Focus on Catalytic Application in the Conversion of Biomass and Biomass Derivatives [mdpi.com]
• 3. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. easpublisher.com [easpublisher.com]
• 6. lehigh.edu [lehigh.edu]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

Synthesis of lithium niobate from niobium isopropoxide

An Application Note on the Sol-Gel Synthesis of Lithium Niobate from Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium niobate (LiNbO₃) is a versatile ferroelectric material with significant applications in non-linear optics, piezoelectric devices, and as a contrast agent in bioimaging.[1][2][3][4] The synthesis of high-purity, crystalline LiNbO₃ nanoparticles is crucial for these applications. The sol-gel method offers a low-temperature route to produce fine, homogenous nanocrystals.[2][3][5] This application note details a protocol for the synthesis of lithium niobate using niobium isopropoxide and a suitable lithium source, adapted from established methods using other niobium alkoxides like ethoxides and butoxides.[1][6][7] While niobium n-butoxide is often chosen for its slower, more controllable hydrolysis rate, this protocol is tailored for niobium isopropoxide, which exhibits higher reactivity.[1][6]

Synthesis Pathway Overview

The synthesis of lithium niobate via the sol-gel method from niobium isopropoxide involves several key stages: hydrolysis, condensation, and crystallization. First, the niobium isopropoxide precursor undergoes controlled hydrolysis. This is followed by a condensation reaction with a lithium salt in a suitable solvent to form a gel. Finally, a thermal treatment (calcination or hydrothermal processing) is applied to crystallize the gel into the desired rhombohedral LiNbO₃ phase.[1][6]

Caption: Experimental workflow for LiNbO₃ synthesis.

Experimental Protocol: Solvothermal Method

This protocol is adapted from a solvothermal method used for synthesizing lithium niobate nanoparticles.[7] The original procedure utilized niobium ethoxide; adjustments may be necessary to control the faster hydrolysis of niobium isopropoxide.

Materials:

• Niobium (V) isopropoxide, Nb(O-iPr)₅

• Lithium hydroxide monohydrate (LiOH·H₂O)[6] or Lithium ethoxide (LiOEt)[8]

• Benzyl (B1604629) alcohol (Anhydrous)[7]

• Triethylamine (B128534) (Surfactant)[7]

• Ethanol (Anhydrous)[7]

• Deionized water[7]

Procedure:

• Niobium Precursor Preparation: In a dry, inert atmosphere (e.g., a glovebox), dissolve 40 mM of niobium (V) isopropoxide in 10.0 mL of benzyl alcohol. Stir the solution for 30 minutes to form a pale-yellow solution.[7]

• Addition of Surfactant: Add 0.1 mL (72 mM) of triethylamine to the solution and stir for an additional 30 minutes.[7] Triethylamine acts as a surfactant to stabilize the nanoparticles.[2]

• Addition of Lithium Precursor: Add the lithium precursor (e.g., LiOH·H₂O) to the solution to achieve a 1:1 molar ratio between Nb⁵⁺ and Li⁺. Stir the resulting mixture for 10 hours at room temperature.[7]

• Solvothermal Reaction: Transfer the mixture to a 23 mL Teflon-lined autoclave and heat it at 220°C for a duration ranging from 36 to 96 hours.[7][9] Reaction time can be adjusted to control particle size.[1]

• Product Isolation: After cooling the autoclave to room temperature, a white precipitate will have formed. Isolate this product by centrifugation at 8,000 rpm for 20 minutes, followed by decanting the supernatant.[7]

• Washing: Wash the solid product three times by re-suspending it in 10 mL of ethanol, followed by centrifugation and decanting. Repeat the washing process three more times using 10 mL aliquots of deionized water.[7]

• Drying: Dry the purified product at 70°C for 12 hours to remove any residual solvent.[7]

• (Optional) Post-Calcination: For enhanced crystallinity, the dried powder can be calcined at a temperature around 600°C.[1][6]

Quantitative Data from Related Syntheses

The following table summarizes reaction parameters and results from studies using various niobium alkoxide precursors. This data provides a baseline for optimizing the synthesis with niobium isopropoxide.

Parameter	Value	Precursors	Synthesis Method	Result	Reference
Nb Precursor Conc.	40 mM	Niobium Ethoxide, Various Li salts	Solvothermal	Nanoparticles (30-830 nm)	[2][7]
Li:Nb Molar Ratio	1:1	Niobium Ethoxide, Various Li salts	Solvothermal	Crystalline LiNbO₃	[7]
Hydrothermal Time	24 - 96 hours	Niobium n-butoxide, LiOH·H₂O	Hydrothermal + Calcination	Particle diameter increases with time (580 to 1850 nm)	[1]
Hydrothermal Temp.	220 °C	Niobium Ethoxide, LiOH·H₂O	Solvothermal	Crystalline nanoparticles	[2][7]
Calcination Temp.	600 °C	Niobium n-butoxide, LiOH·H₂O	Hydrothermal + Calcination	Crystalline, mesoporous rhombohedral LiNbO₃ phase	[1][6]
Annealing Temp.	600 - 800 °C	Heterobimetallic Li-Nb precursor	Sol-Gel/Spin-Coating	Polycrystalline LiNbO₃ films	[8][10]

Characterization Protocols

To confirm the successful synthesis of lithium niobate nanoparticles, the following characterization techniques are recommended:

• X-Ray Diffraction (XRD): Used to determine the phase and crystallinity of the synthesized powder. The expected result is the rhombohedral phase of LiNbO₃.[2][7]

• Transmission Electron Microscopy (TEM): Employed to analyze the morphology, dimensions, and lattice parameters of the nanoparticles.[7] Samples can be prepared by dispersing the powder in ethanol and drop-casting it onto a TEM grid.[7]

• Raman Spectroscopy: This technique can confirm the formation of the niobate lattice and the rhombohedral phase of LiNbO₃.[2] Spectra are typically acquired from 100 to 1000 cm⁻¹.[6]

• X-ray Photoelectron Spectroscopy (XPS): Can be used to verify the elemental composition and oxidation states of the synthesized material.[11][12]

References

• 1. summit.sfu.ca [summit.sfu.ca]
• 2. summit.sfu.ca [summit.sfu.ca]
• 3. dms.fzu.cz [dms.fzu.cz]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. researchgate.net [researchgate.net]
• 6. Lithium niobate particles with a tunable diameter and porosity for optical second harmonic generation - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07216A [pubs.rsc.org]
• 7. rsc.org [rsc.org]
• 8. LiNbO3 Thin Films through a Sol–Gel/Spin-Coating Approach Using a Novel Heterobimetallic Lithium–Niobium Precursor | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. LiNbO3 Thin Films through a Sol–Gel/Spin-Coating Approach Using a Novel Heterobimetallic Lithium–Niobium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. LiNbO3 Thin Films through a Sol-Gel/Spin-Coating Approach Using a Novel Heterobimetallic Lithium-Niobium Precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Doping TiO₂ with Niobium using Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium dioxide (TiO₂) is a widely studied semiconductor material with significant applications in photocatalysis, solar cells, and as a biomaterial. Its performance in these applications can be significantly enhanced by doping with other elements. Niobium (Nb) doping, in particular, has been shown to improve the photocatalytic activity and electronic properties of TiO₂. This document provides detailed application notes and experimental protocols for the synthesis of niobium-doped TiO₂ (Nb-TiO₂) nanoparticles using a sol-gel method with niobium (V) isopropoxide as the dopant precursor.

The sol-gel process is a versatile method for producing high-purity, homogeneous nanomaterials at a molecular level.[1] By carefully controlling the reaction parameters, the structural, morphological, and optical properties of the resulting Nb-TiO₂ can be tailored to specific applications.[1] Niobium doping can lead to a decrease in crystallite size, stabilization of the anatase phase, and alterations in the electronic band structure, which collectively contribute to enhanced performance.[2][3]

Data Presentation

The following tables summarize the quantitative data on the effects of niobium doping on the properties of TiO₂, as reported in various studies.

Table 1: Effect of Niobium Doping on Crystallite/Particle Size of TiO₂

Nb content (at.%)	Synthesis Method	Titanium Precursor	Niobium Precursor	Crystallite/Particle Size (nm)	Reference
0	Sol-gel	Titanium isopropoxide	-	21.42	[2]
Undisclosed	Sol-gel	Titanium isopropoxide	Niobium(V) ethoxide	10.29	[2]
1.2	Sol-gel dip coating	Not Specified	Niobium ethoxide	15.23	[4]
0	Laser pyrolysis	Titanium isopropoxide	-	Variable with annealing	[5]
1.1	Laser pyrolysis	Titanium isopropoxide	Niobium isopropoxide	Smaller than undoped	[5]

Table 2: Effect of Niobium Doping on the Band Gap of TiO₂

Nb content (at.%)	Synthesis Method	Band Gap (eV)	Remarks	Reference
0	Sol-gel	3.2 (Anatase)	-	[3]
Undisclosed	Sol-gel	Slight widening	Attributed to the Burstein–Moss effect	[6]
3-8	Sol-gel	Below 3.6	-	[7]
1, 3, 5	Hydrothermal	3.27 to 2.98	Decreased with increasing Nb doping	[6]

Table 3: Photocatalytic Activity of Nb-Doped TiO₂

Nb content (at.%)	Pollutant	Light Source	Degradation Efficiency (%)	Time (min)	Reference
0	Ciprofloxacin	Visible light	18	120	[2]
Undisclosed	Ciprofloxacin	Visible light	86	120	[2]
12	Methylene blue	UV irradiation	97.3	120	[8]

Experimental Protocols

This section provides a detailed protocol for the synthesis of Nb-doped TiO₂ nanoparticles via a sol-gel method using titanium (IV) isopropoxide and niobium (V) isopropoxide.

Materials

• Titanium (IV) isopropoxide (TTIP, 97% or higher)

• Niobium (V) isopropoxide

• Anhydrous ethanol (B145695)

• Acetic acid (glacial)

• Deionized water

Equipment

• Glass beakers and flasks

• Magnetic stirrer with hotplate

• Dropping funnel

• Glovebox or inert atmosphere setup (recommended for handling alkoxides)

• Oven or furnace for drying and calcination

• Centrifuge (for particle collection)

Protocol: Sol-Gel Synthesis of Nb-Doped TiO₂

This protocol is adapted from various sol-gel synthesis procedures for doped TiO₂.[9][10][11]

• Preparation of the Titanium Precursor Solution (Solution A):

  • In a dry glass beaker under an inert atmosphere, add a specific volume of anhydrous ethanol.

  • While stirring vigorously, slowly add a calculated amount of titanium (IV) isopropoxide to the ethanol.

  • Continue stirring for at least 15 minutes to ensure a homogeneous solution.

• Preparation of the Niobium Precursor Solution (Solution B):

  • In a separate dry glass beaker, dissolve a calculated amount of niobium (V) isopropoxide in anhydrous ethanol to achieve the desired atomic percentage of niobium doping (e.g., 1-10 at.%).

  • Stir the solution until the niobium isopropoxide is completely dissolved.

• Mixing and Hydrolysis:

  • Slowly add Solution B to Solution A dropwise while maintaining vigorous stirring.

  • In a separate beaker, prepare a mixture of deionized water and a small amount of acetic acid in anhydrous ethanol. The acetic acid acts as a chelating agent to control the hydrolysis rate.

  • Add this water-ethanol-acid mixture dropwise to the combined alkoxide solution under continuous stirring.

  • A gel will start to form as the hydrolysis and condensation reactions proceed. Continue stirring for several hours to ensure complete reaction and aging of the gel.

• Drying and Calcination:

  • Dry the resulting gel in an oven at a temperature between 80-100 °C for several hours to remove the solvent.

  • Grind the dried gel into a fine powder using a mortar and pestle.

  • Calcine the powder in a furnace at a temperature typically ranging from 400 to 600 °C for 2-4 hours. The calcination temperature is crucial for the crystallization of the TiO₂ anatase phase and the incorporation of niobium into the TiO₂ lattice.[12]

• Post-Synthesis Processing:

  • After calcination, allow the furnace to cool down to room temperature.

  • The resulting Nb-doped TiO₂ powder can be washed with deionized water and ethanol and collected by centrifugation to remove any residual impurities.

  • Dry the final product before characterization and application.

Visualizations

Experimental Workflow

Caption: Sol-gel synthesis workflow for Nb-doped TiO₂.

Effect of Niobium Doping on TiO₂ Band Structure

Caption: Niobium doping effect on TiO₂ band structure.

References

• 1. Review on the synthesis of doped TiO2 nanomaterials by Sol-gel method and description of experimental techniques [jwent.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Sol-Gel Multilayered Niobium (Vanadium)-Doped TiO2 for CO Sensing and Photocatalytic Degradation of Methylene Blue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diposit.ub.edu [diposit.ub.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Niobium‐Doped Titania Photocatalyst Film Prepared via a Nonaqueous Sol‐Gel Method | Semantic Scholar [semanticscholar.org]
• 9. Functionalization of niobium nitrogen-doped titanium dioxide (TiO2) nanoparticles with ethanolic extracts of Mentha arvensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Niobium Isopropoxide in Electrochromic Devices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium pentoxide (Nb₂O₅) is a transition metal oxide that has garnered significant interest for its application in electrochromic devices, such as smart windows and displays. Its notable properties include a large bandgap, high refractive index, and excellent chemical stability. When incorporated into an electrochromic device, Nb₂O₅ thin films can reversibly change their optical properties upon the application of an electrical potential, modulating the transmission of light. This phenomenon is based on the intercalation and de-intercalation of ions (e.g., Li⁺ or H⁺) and electrons, leading to a colored or bleached state.

Niobium isopropoxide [Nb(O-i-Pr)₅] is a key precursor for the synthesis of high-quality Nb₂O₅ thin films, particularly via the sol-gel method. This technique offers several advantages, including low cost, ease of processing, and the ability to coat large and complex surfaces. The use of niobium isopropoxide allows for the formation of a stable and homogeneous sol, which is crucial for producing uniform and defect-free electrochromic films.

This document provides detailed application notes and experimental protocols for the fabrication and characterization of electrochromic devices based on niobium isopropoxide-derived Nb₂O₅ films.

Principle of Electrochromism in Nb₂O₅

The electrochromic effect in niobium pentoxide involves the reversible insertion and extraction of ions and electrons. The fundamental reaction can be described as:

Nb₂O₅ (transparent) + xM⁺ + xe⁻ ↔ MₓNb₂O₅ (colored)

Where M⁺ represents an intercalating ion, typically Li⁺ or H⁺, and e⁻ is an electron. The injection of ions and electrons into the Nb₂O₅ lattice leads to the reduction of Nb⁵⁺ to Nb⁴⁺, resulting in the formation of color centers that absorb light, thereby coloring the material. Reversing the applied potential extracts the ions and electrons, returning the material to its transparent state.

Applications in Electrochromic Devices

Niobium isopropoxide-derived Nb₂O₅ films are primarily utilized as the cathodically coloring electrochromic layer in devices. These devices typically consist of a multilayer structure:

• Transparent Conductive Oxide (TCO) coated substrate: Serves as the electrode (e.g., ITO or FTO glass).

• Electrochromic Layer: The Nb₂O₅ film.

• Ion Conductor (Electrolyte): Allows for the transport of ions between the electrochromic and counter electrode layers. Can be a liquid, gel, or solid-state electrolyte.

• Counter Electrode: An ion storage layer that undergoes the opposite electrochemical reaction to the electrochromic layer to maintain charge neutrality (e.g., CeO₂-TiO₂, V₂O₅).

• TCO-coated substrate: The second electrode.

The performance of these devices is characterized by several key parameters, which are summarized in the tables below.

Quantitative Performance Data

The following tables summarize the performance of electrochromic devices utilizing niobium oxide thin films prepared by various methods, including sol-gel which often employs alkoxide precursors like niobium isopropoxide.

Table 1: Performance of Niobium Oxide Electrochromic Films

Precursor/Method	Transmittance Modulation (%)	Coloration Efficiency (cm²/C)	Switching Time (s) (Color/Bleach)	Cycling Stability (cycles)	Reference
Niobium Ethoxide (Sol-Gel)	40% at 550 nm	-	-	>1200	[1]
NbCl₅ (Sol-Gel)	59% (doped with Li⁺)	19 (doped with Li⁺)	30 / 20	-	[2]
Diethanolamine stabilized sol	30.6% at 550 nm	25 at 550 nm	171 / 6	-
RF Magnetron Sputtering	-	10	-	-	[3]
Anodized Nanoporous Nb₂O₅	-	47.0 at 550 nm	-	-	[4]
Mo-doped Nb₂O₅ (Hydrothermal)	77% at 600 nm	89	-	Stable over 5000s with 0.8% degradation	[5]

Note: Data for devices specifically using niobium isopropoxide is limited in the direct search results; however, niobium ethoxide is a close chemical analog, and its performance is indicative of what can be achieved with alkoxide precursors.

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of Nb₂O₅ Thin Films from Niobium Isopropoxide

This protocol details the preparation of a niobium oxide sol from niobium isopropoxide and the subsequent deposition of thin films by spin coating.

Materials:

• Niobium (V) isopropoxide (Nb(OCH(CH₃)₂)₅)

• Absolute Ethanol (EtOH)

• Acetic Acid (CH₃COOH), glacial

• Deionized (DI) water

• Transparent Conductive Oxide (TCO) coated glass substrates (e.g., ITO or FTO)

• Acetone

• Isopropanol

Equipment:

• Glove box or dry, inert atmosphere environment

• Magnetic stirrer and hotplate

• Syringes and filters (0.2 µm pore size)

• Spin coater

• Tube furnace or programmable oven

Procedure:

1. Substrate Cleaning: a. Ultrasonically clean the TCO-coated glass substrates in a sequence of acetone, isopropanol, and DI water for 15 minutes each. b. Dry the substrates with a stream of nitrogen gas and store them in a clean, dry environment.

2. Sol Preparation (to be performed in an inert atmosphere): a. In a clean, dry flask, dissolve a specific molar concentration of niobium isopropoxide in absolute ethanol. A typical starting concentration is 0.1 M. b. Stir the solution vigorously for 30 minutes to ensure complete dissolution. c. In a separate container, prepare a solution of ethanol, DI water, and acetic acid. The molar ratio of Nb precursor:EtOH:H₂O:CH₃COOH is a critical parameter. A common starting point is a molar ratio of 1:40:2:2. Acetic acid acts as a stabilizer to control the hydrolysis and condensation reactions. d. Slowly add the water/acid/ethanol solution dropwise to the niobium isopropoxide solution while stirring continuously. e. After complete addition, continue stirring the sol for at least 2 hours at room temperature to allow for partial hydrolysis and condensation. f. Age the sol for 24 hours in a sealed container at room temperature. g. Before use, filter the sol through a 0.2 µm syringe filter to remove any particulates.

3. Thin Film Deposition (Spin Coating): a. Place a cleaned TCO substrate onto the chuck of the spin coater. b. Dispense a sufficient amount of the prepared sol onto the substrate to cover the surface. c. Spin coat the substrate at a speed of 1500-3000 rpm for 30-60 seconds. The film thickness can be controlled by adjusting the spin speed and sol viscosity. A typical thickness for a single layer is around 140 nm at 1500 rpm.[6] d. After spinning, place the coated substrate on a hotplate at 100°C for 10 minutes to evaporate the solvent. e. Repeat steps 3b-3d to achieve the desired film thickness.

4. Annealing: a. Place the coated substrates in a tube furnace or programmable oven. b. Ramp the temperature to 450-550°C at a rate of 5°C/minute in an air atmosphere. c. Hold the temperature at the setpoint for 1-2 hours. Amorphous films are typically obtained at temperatures below 450°C, while crystalline phases form at higher temperatures.[1][6] d. Allow the furnace to cool down naturally to room temperature.

Protocol 2: Electrochemical Characterization of Nb₂O₅ Films

This protocol describes the characterization of the electrochromic properties of the prepared Nb₂O₅ films using a three-electrode electrochemical cell.

Materials:

• Prepared Nb₂O₅-coated TCO substrate (working electrode)

• Platinum (Pt) foil or wire (counter electrode)

• Ag/AgCl or Lithium metal (reference electrode)[6]

• Electrolyte: 1 M LiClO₄ in propylene (B89431) carbonate (PC)

• Electrochemical cell

Equipment:

• Potentiostat/Galvanostat

• UV-Vis Spectrophotometer (for in-situ measurements)

Procedure:

1. Cell Assembly: a. Assemble the three-electrode cell with the Nb₂O₅ film as the working electrode, Pt as the counter electrode, and Ag/AgCl or Li as the reference electrode. b. Fill the cell with the 1 M LiClO₄ in PC electrolyte.

2. Cyclic Voltammetry (CV): a. Connect the cell to the potentiostat. b. Perform cyclic voltammetry by sweeping the potential between a cathodic limit (e.g., -1.8 V vs. Ag/AgCl) and an anodic limit (e.g., +2.0 V vs. Ag/AgCl) at a scan rate of 50 mV/s.[2] c. The resulting voltammogram will show the reduction and oxidation peaks corresponding to Li⁺ ion intercalation and de-intercalation.

3. Chronoamperometry and In-situ Transmittance: a. Place the electrochemical cell in the sample holder of a UV-Vis spectrophotometer. b. Apply a potential step to color the film (e.g., -1.8 V) and simultaneously record the change in current and optical transmittance at a specific wavelength (e.g., 550 nm) over time. c. After a set time (e.g., 30 seconds), apply a potential step to bleach the film (e.g., +2.0 V) and again record the current and transmittance.[2] d. The switching time is determined as the time required to reach 90% of the full transmittance change.

4. Coloration Efficiency (CE) Calculation: a. The coloration efficiency is calculated from the change in optical density (ΔOD) per unit of inserted/extracted charge density (Q) using the formula: CE = ΔOD / Q b. ΔOD is calculated as log(T_bleached / T_colored), where T is the transmittance. c. Q is obtained by integrating the current density over time during the coloring or bleaching process.

Visualizations

Experimental Workflow for Nb₂O₅ Thin Film Fabrication

Caption: Workflow for sol-gel fabrication of Nb₂O₅ films.

Electrochemical Characterization Workflow

References

• 1. Preparation and Properties of Spin-Coated Nb2O5 Films by the Sol-Gel Process for Electrochemical Applications | Building & Industrial Energy Systems Division [buildings.lbl.gov]
• 2. researchgate.net [researchgate.net]
• 3. Electrochromic properties of niobium oxide thin films prepared by radio-frequency magnetron sputtering method [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. eta-publications.lbl.gov [eta-publications.lbl.gov]

Application Notes and Protocols for the Fabrication of Ceramic Materials with Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-based ceramic materials are attracting significant interest across various fields, including electronics, materials science, and biomedicine, owing to their unique piezoelectric, ferroelectric, and biocompatible properties.[1][2] Niobium isopropoxide (Nb(OPr)₅) serves as a key precursor in the sol-gel synthesis of these advanced ceramics. The sol-gel method offers a versatile, low-temperature route to produce high-purity, homogeneous ceramic powders and thin films with controlled stoichiometry.[3][4]

These application notes provide detailed protocols for the fabrication of niobium-based ceramics using niobium isopropoxide, with a focus on lithium niobate (LiNbO₃) and potassium niobate (KNbO₃) as representative examples. Additionally, the potential applications of these materials in the biomedical field, particularly for drug delivery, are discussed.[2][5]

Key Concepts: The Sol-Gel Process

The sol-gel process is a wet-chemical technique used for the fabrication of solid materials from a chemical solution that acts as a precursor for an integrated network (or gel) of discrete particles or network polymers.[6] In the context of niobium isopropoxide, the process involves two primary reactions:

• Hydrolysis: Niobium isopropoxide reacts with water, leading to the replacement of isopropoxide groups (-OPr) with hydroxyl groups (-OH).

• Condensation: The hydroxylated niobium precursors react with each other or with remaining isopropoxide groups to form niobium-oxygen-niobium (Nb-O-Nb) bonds, resulting in the formation of a three-dimensional oxide network.[6]

The rates of these reactions can be controlled by factors such as pH, water-to-alkoxide ratio, and the presence of catalysts, which in turn influences the structure and properties of the final ceramic material.[7]

Experimental Protocols

Protocol 1: Synthesis of Lithium Niobate (LiNbO₃) Powder via Sol-Gel Method

This protocol describes the synthesis of LiNbO₃ powder, a material with excellent piezoelectric and ferroelectric properties.[8] While some studies utilize niobium ethoxide, the principles are directly applicable to niobium isopropoxide.

Materials:

• Niobium isopropoxide (Nb(OCH(CH₃)₂)₅)

• Lithium nitrate (B79036) (LiNO₃) or Lithium hydroxide (B78521) (LiOH)

• Absolute Ethanol (B145695) (C₂H₅OH)

• Deionized water

• Nitric acid (HNO₃) or Acetic acid (CH₃COOH) (as catalyst)

• Ammonium hydroxide (NH₄OH)

Equipment:

• Glove box or Schlenk line for handling air-sensitive reagents

• Magnetic stirrer and hotplate

• Reflux condenser

• Drying oven

• Tube furnace

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Precursor Solution Preparation: In an inert atmosphere (e.g., argon-filled glove box), dissolve a stoichiometric amount of niobium isopropoxide in absolute ethanol. In a separate beaker, dissolve a corresponding stoichiometric amount of the lithium precursor (e.g., lithium nitrate) in ethanol.

• Mixing and Hydrolysis: Slowly add the lithium precursor solution to the niobium isopropoxide solution under vigorous stirring. A catalyst such as nitric acid or acetic acid can be added to control the hydrolysis rate.[4] Subsequently, add a mixture of deionized water and ethanol dropwise to initiate hydrolysis.

• Gelation: Continue stirring the solution at a controlled temperature (e.g., 60°C) for several hours until a transparent sol transitions into a viscous gel.[9]

• Drying: Dry the gel in an oven at a temperature around 80-100°C for 12-24 hours to remove the solvent and form a xerogel.[10]

• Calcination: Calcine the dried xerogel powder in a tube furnace. A typical heating profile involves a slow ramp rate (e.g., 3-5°C/min) to an initial temperature of 180-200°C to remove residual organics, followed by a hold, and then a ramp to the final calcination temperature (typically between 550°C and 800°C) for several hours to crystallize the LiNbO₃ phase.[8][11]

Experimental Workflow for LiNbO₃ Synthesis

Caption: Workflow for LiNbO₃ powder synthesis.

Protocol 2: Fabrication of Potassium Niobate (KNbO₃) Thin Films

This protocol outlines the preparation of KNbO₃ thin films, which are of interest for their nonlinear optical and piezoelectric properties.[12][13] The procedure can be adapted for spin coating or dip coating techniques.

Materials:

• Niobium isopropoxide (Nb(OCH(CH₃)₂)₅)

• Potassium acetate (B1210297) (CH₃COOK) or Potassium hydroxide (KOH)

• 2-Methoxyethanol (B45455) or another suitable solvent

• Substrates (e.g., alumina, SrTiO₃)

• Deionized water

• Acetic acid (as a chelating agent)

Equipment:

• Spin coater or dip coater

• Hotplate

• Tube furnace or rapid thermal annealing (RTA) system

• Syringe filters (0.2 µm)

Procedure:

• Precursor Solution Synthesis: Dissolve potassium acetate in 2-methoxyethanol and reflux for several hours. In a separate flask, dissolve niobium isopropoxide in 2-methoxyethanol and add a chelating agent like acetic acid to stabilize the solution.

• Mixing and Filtration: Combine the potassium and niobium solutions in the desired stoichiometric ratio (a slight excess of potassium may be needed to compensate for volatility during annealing).[13] Stir the final solution for several hours and then filter it through a 0.2 µm syringe filter.

• Film Deposition:

  • Spin Coating: Dispense the precursor solution onto a cleaned substrate and spin at a specific speed (e.g., 3000 rpm) for a set time (e.g., 30-60 seconds).

  • Dip Coating: Immerse the substrate into the solution and withdraw it at a controlled speed.

• Pyrolysis: Heat the coated substrate on a hotplate (e.g., at 350°C) for a few minutes to remove the organic components.

• Annealing: Anneal the film in a furnace at a temperature typically between 550°C and 750°C to crystallize the KNbO₃ perovskite phase.[14] Multiple coating and pyrolysis steps can be performed to achieve a desired film thickness.

Logical Relationship in Thin Film Deposition

Caption: Key stages in KNbO₃ thin film fabrication.

Data Presentation

The properties of ceramics fabricated from niobium alkoxide precursors are highly dependent on the synthesis conditions. The following tables summarize typical data ranges found in the literature.

Table 1: Sintering Temperatures and Resulting Phases for Niobate Ceramics

Ceramic Composition	Precursors	Sintering Temperature (°C)	Resulting Crystalline Phase	Reference
LiNbO₃	Lithium Nitrate, Niobium Pentoxide	600 - 1000	Hexagonal	[8]
(Bi₀.₅Na₀.₅)₀.₉₄Ba₀.₀₆TiO₃ + Nb	Bismuth Nitrate, Sodium Carbonate, Barium Carbonate, Titanium Isopropoxide, Niobium Pentoxide	1150	Perovskite	[15]
KNbO₃	Niobium Pentoxide, Potassium Hydroxide	180 - 210 (Hydrothermal)	Orthorhombic	[12]
Nb₂O₅	Niobium Ethoxide	650 - 750	Orthorhombic (Sol-Gel) / Hexagonal (Pechini)	[16]

Table 2: Physical and Electrical Properties of Niobium-Based Ceramics

Material	Property	Value	Conditions	Reference
Nb-doped BNT-ST26	Remanent Polarization (Pᵣ)	2.62 µC/cm²	0.5% Nb doping	[1]
Piezoelectric Coefficient (d*₃₃)	576 pm/V	0.5% Nb doping	[1]
Nb₂O₅-doped Alumina	Bulk Density	3.85 - 3.95 g/cm³	Sintered at 1650°C	[17]
Flexural Strength	350 - 470 MPa	Sintered at 1650°C	[17]
Nb₂O₅	Density	4.6 g/cm³	-	[18]
Melting Point	~1512 °C	-	[18]

Applications in Drug Development

The inherent biocompatibility and corrosion resistance of niobium and its oxides make them promising candidates for biomedical applications, including drug delivery systems.[2][19] Nanostructured niobium-based ceramics, such as nanoparticles and porous scaffolds, offer high surface areas for drug loading and can be tailored for controlled release kinetics.[5]

Application Note: Niobium Oxide Nanoparticles for Targeted Drug Delivery

Niobium pentoxide (Nb₂O₅) nanoparticles can be synthesized via the sol-gel method using niobium isopropoxide.[16] Their surfaces can be functionalized with targeting ligands (e.g., antibodies, peptides) to direct them to specific cells or tissues, such as tumor cells. The high surface area-to-volume ratio of these nanoparticles allows for efficient loading of therapeutic agents.[5] Drug release can occur through diffusion from the ceramic matrix. The slow degradation rate of the ceramic can ensure a sustained release profile, which is beneficial for long-term therapies.[5]

Signaling Pathway for Targeted Drug Delivery

Caption: Pathway for Nb₂O₅ nanoparticle drug delivery.

Conclusion

The sol-gel synthesis route using niobium isopropoxide is a highly effective method for producing a variety of niobium-based ceramic materials with tailored properties. The detailed protocols and data provided herein serve as a valuable resource for researchers and scientists. Furthermore, the excellent biocompatibility of these materials opens up exciting possibilities for their use in advanced drug delivery systems, offering a promising platform for future therapeutic innovations. Further research into the surface modification and in vivo behavior of these ceramic nanocarriers will be crucial for their translation into clinical applications.

References

• 1. Enhanced Ferroelectric and Dielectric Properties of Niobium-Doped Lead-Free Piezoceramics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8246929B2 - Synthesis of sodium potassium niobate by sol-gel - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. ceramics.org [ceramics.org]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of Hybrid Sol-Gel Materials Based on Living Cells of Microorganisms and Their Application in Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Sol-gel route to niobium pentoxide (Journal Article) | OSTI.GOV [osti.gov]
• 11. CN101921112A - Sol-Gel Method for Preparation of Sodium Potassium Niobate Nanopowder - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Progress in Niobium Oxide-Containing Coatings for Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

Niobium Isopropoxide: A Versatile Precursor for the Synthesis of Advanced Mixed Metal Oxides

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium (Nb) based mixed metal oxides are a class of advanced materials with a wide array of applications in catalysis, electronics, photocatalysis, and biomedical devices. The properties of these materials are intrinsically linked to their composition, crystal structure, and morphology. A key factor in controlling these characteristics is the choice of the precursor for niobium. Niobium(V) isopropoxide (Nb(OPri)5) has emerged as a preferred precursor due to its high reactivity, solubility in common organic solvents, and its ability to form homogenous solutions with other metal precursors. These attributes make it particularly suitable for wet-chemical synthesis routes like the sol-gel and hydrothermal methods, which offer precise control over the final product's properties.

This document provides detailed application notes and experimental protocols for the synthesis of various mixed metal oxides using niobium isopropoxide as a precursor. The methodologies outlined are based on established synthesis principles for niobium-based materials and serve as a guide for researchers in developing novel functional oxides.

I. Synthesis of Niobium-Silicon (Nb-Si) Mixed Oxides via the Sol-Gel Method

Niobium-silicon mixed oxides are of significant interest for applications in catalysis and as materials for optical coatings and membranes. The sol-gel method, using niobium isopropoxide and a silicon alkoxide like tetraethyl orthosilicate (B98303) (TEOS), allows for the creation of highly homogeneous materials with tunable porosity.

Experimental Protocol: Sol-Gel Synthesis of Nb-Si Mixed Oxides

This protocol describes a general procedure for the synthesis of (Nb₂O₅)ₓ·(SiO₂)₁₋ₓ mixed oxides. The molar ratio of Nb to Si can be varied to achieve desired material properties.

Materials:

• Niobium(V) isopropoxide (Nb(OCH(CH₃)₂)₅)

• Tetraethyl orthosilicate (TEOS, Si(OC₂H₅)₄)

• Absolute Ethanol (C₂H₅OH)

• Hydrochloric Acid (HCl, as catalyst)

• Deionized Water

Equipment:

• Glove box or Schlenk line for handling air-sensitive reagents

• Beakers and magnetic stir bars

• Magnetic stirrer hotplate

• Drying oven

• Tube furnace for calcination

Procedure:

• Precursor Solution Preparation:

  • In a dry glovebox or under an inert atmosphere, dissolve the desired amount of niobium(V) isopropoxide in absolute ethanol.

  • In a separate beaker, prepare a solution of TEOS in absolute ethanol.

• Hydrolysis and Condensation:

  • Slowly add the niobium isopropoxide solution to the TEOS solution while stirring vigorously.

  • Prepare a solution of deionized water and a catalytic amount of hydrochloric acid in ethanol.

  • Add the acidic water/ethanol solution dropwise to the mixed alkoxide solution to initiate hydrolysis and condensation.

• Gelation:

  • Continue stirring the solution at room temperature. The solution will gradually become more viscous and eventually form a gel. The gelation time can vary from hours to days depending on the specific concentrations and temperature.

• Aging:

  • Once the gel has formed, cover the container and allow it to age for 24-48 hours at room temperature. This step strengthens the gel network.

• Drying:

  • Dry the gel in an oven at 60-80°C for 12-24 hours to remove the solvent. The resulting material is a xerogel.

• Calcination:

  • Calcine the dried xerogel in a tube furnace under a controlled atmosphere (e.g., air or nitrogen). The calcination temperature profile will influence the final crystal structure and porosity. A typical profile involves ramping the temperature to 500-800°C and holding for several hours.

Quantitative Data for Sol-Gel Synthesis of Nb-Si Mixed Oxides

Parameter	Value Range	Notes
Nb:Si Molar Ratio	0.025 to 0.20	Can be adjusted to control the properties of the final oxide.
Solvent	Absolute Ethanol	Ensures miscibility of precursors.
Water to Alkoxide Molar Ratio	1 to 4	Controls the rate of hydrolysis.
Catalyst	HCl	An acid catalyst is typically used.
Aging Time	24 - 48 hours	Allows for strengthening of the gel network.
Drying Temperature	60 - 80 °C	Slow drying is crucial to prevent cracking.
Calcination Temperature	500 - 873 K	Higher temperatures can lead to crystallization of Nb₂O₅ phases.[1]

Experimental Workflow: Sol-Gel Synthesis

References

• 1. research-information.bris.ac.uk [research-information.bris.ac.uk]

Application Notes and Protocols for Spin Coating of Niobium Oxide Films Using Niobium(V) Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium oxide (Nb₂O₅) thin films are gaining significant attention in various scientific and industrial fields, including as biocompatible coatings for medical implants, dielectric layers in electronics, and as catalysts. The sol-gel method, coupled with spin coating, offers a versatile and cost-effective approach for the fabrication of high-quality, uniform niobium oxide films. This document provides detailed application notes and experimental protocols for the preparation of niobium oxide thin films using niobium(V) isopropoxide as the precursor.

Experimental Protocols

Precursor Solution Preparation

The sol-gel process commences with the preparation of a stable precursor solution. The concentration of the niobium(V) isopropoxide in the solvent is a critical parameter that influences the thickness and density of the final film.

Materials:

• Niobium(V) isopropoxide (Nb[OCH(CH₃)₂]₅)

• 2-Methoxyethanol (B45455) (solvent)

• Acetylacetone (B45752) (chelating agent)

• Nitric acid (catalyst)

Protocol:

• In a nitrogen-filled glovebox, dissolve a specific amount of niobium(V) isopropoxide in 2-methoxyethanol to achieve the desired precursor concentration (e.g., 0.1 M to 0.5 M).

• Stir the solution vigorously for 30 minutes at room temperature to ensure complete dissolution.

• Add acetylacetone as a chelating agent in a 1:1 molar ratio to the niobium(V) isopropoxide. This step is crucial for stabilizing the precursor against rapid hydrolysis and precipitation.

• Continue stirring for another 1 hour.

• Add a small amount of nitric acid (e.g., 0.01 M) to catalyze the hydrolysis and condensation reactions.

• Age the solution for 24 hours at room temperature before use to ensure the formation of a stable sol.

Substrate Cleaning

Proper substrate cleaning is paramount to ensure good adhesion and uniformity of the spin-coated film.

Materials:

• Substrates (e.g., silicon wafers, glass slides, quartz)

• Acetone (B3395972)

• Isopropanol (B130326)

• Deionized water

• Nitrogen gas

Protocol:

• Ultrasonically clean the substrates in acetone for 15 minutes.

• Rinse the substrates thoroughly with deionized water.

• Ultrasonically clean the substrates in isopropanol for 15 minutes.

• Rinse again with deionized water.

• Dry the substrates using a stream of high-purity nitrogen gas.

• For enhanced cleaning and to ensure a hydrophilic surface, treat the substrates with an oxygen plasma cleaner for 5 minutes immediately before spin coating.

Spin Coating Process

The spin coating process determines the thickness and uniformity of the wet film. The final film thickness is primarily a function of the precursor solution's viscosity and the spin speed.

Protocol:

• Place the cleaned substrate on the vacuum chuck of the spin coater.

• Dispense an ample amount of the prepared niobium oxide sol onto the center of the substrate to cover approximately two-thirds of the surface.

• Start the spin coater. A two-step process is often employed:

  • Step 1 (Spread Cycle): Spin at a low speed (e.g., 500 rpm) for 10 seconds to allow the sol to spread evenly across the substrate.

  • Step 2 (Thinning Cycle): Ramp up to a higher speed (e.g., 1000-4000 rpm) and hold for 30-60 seconds to achieve the desired film thickness.

• After the spin coating process is complete, carefully remove the substrate from the spin coater.

Drying and Annealing

A post-deposition heat treatment is necessary to remove residual organic solvents and to induce the crystallization of the amorphous niobium oxide film.

Protocol:

• Drying (Pre-annealing): Place the coated substrate on a hotplate at 150°C for 10 minutes to evaporate the solvent.

• Annealing: Transfer the dried film into a furnace for high-temperature annealing.

  • Ramp up the temperature to the desired annealing temperature (e.g., 400-800°C) at a controlled rate (e.g., 5°C/minute).

  • Hold at the set temperature for 1-2 hours to allow for complete crystallization.

  • Cool down the furnace slowly to room temperature to prevent thermal shock and cracking of the film.

Data Presentation

The following tables provide illustrative data based on general trends observed in the sol-gel deposition of metal oxide films. Actual values may vary depending on specific experimental conditions.

Table 1: Effect of Precursor Concentration on Film Thickness (Spin Speed: 3000 rpm, Annealing Temperature: 500°C)

Precursor Concentration (M)	Approximate Film Thickness (nm)
0.1	50 - 70
0.2	90 - 120
0.3	140 - 170
0.4	190 - 230
0.5	240 - 280

Table 2: Effect of Spin Speed on Film Thickness [1][2] (Precursor Concentration: 0.3 M, Annealing Temperature: 500°C)

Spin Speed (rpm)	Approximate Film Thickness (nm)
1000	200 - 250
2000	150 - 190
3000	110 - 140
4000	80 - 100

Table 3: Effect of Annealing Temperature on Film Properties [3][4][5][6] (Precursor Concentration: 0.3 M, Spin Speed: 3000 rpm)

Annealing Temperature (°C)	Crystal Structure	Approximate Refractive Index (at 550 nm)
As-deposited	Amorphous	1.9 - 2.0
400	Amorphous	2.0 - 2.1
500	Orthorhombic (T-Nb₂O₅)	2.2 - 2.3
600	Orthorhombic (T-Nb₂O₅)	2.3 - 2.4
700	Monoclinic (H-Nb₂O₅)	2.3 - 2.4
800	Monoclinic (H-Nb₂O₅)	2.2 - 2.3

Visualizations

Caption: Experimental workflow for niobium oxide film deposition.

Caption: Sol-gel pathway for niobium oxide film formation.

References

• 1. materialsscience.pwr.wroc.pl [materialsscience.pwr.wroc.pl]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fine Control of Optical Properties of Nb2O5 Film by Thermal Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Niobium Isopropoxide: A Key Precursor in the Synthesis of High-Performance Perovskite Materials

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Niobium (Nb) has emerged as a critical dopant and component in the fabrication of advanced perovskite materials, particularly for applications in solar energy and catalysis. The incorporation of niobium can significantly enhance the electronic properties, stability, and performance of perovskite-based devices. Niobium isopropoxide [Nb(O-i-Pr)₅] is a preferred precursor for introducing niobium into these structures due to its solubility in common organic solvents and its reactivity in sol-gel processes, allowing for precise control over doping concentrations and film morphology. This document provides detailed protocols and application notes on the use of niobium isopropoxide in the synthesis of niobium-doped electron transport layers (ETLs) and scaffold layers for perovskite solar cells.

Core Applications of Niobium in Perovskite Systems

The primary role of niobium, introduced via niobium isopropoxide, in perovskite solar cells is to improve the properties of the metal oxide electron transport layer, most commonly titanium dioxide (TiO₂). The benefits include:

• Enhanced Electron Extraction and Transport: Niobium doping increases the electrical conductivity of the TiO₂ layer, facilitating more efficient extraction of photogenerated electrons from the perovskite layer and their transport to the electrode.[1][2]

• Improved Crystallization of Perovskite Film: A niobium oxide (Nb₂O₅) scaffold layer, synthesized via a sol-gel method, has been shown to promote the efficient crystallization of the methylammonium (B1206745) lead iodide perovskite film.[3][4]

• Reduced Charge Recombination: By improving the electron extraction at the ETL/perovskite interface, niobium doping helps to reduce charge recombination, a major loss mechanism in perovskite solar cells.[3]

• Increased Stability: Nb₂O₅ is a highly stable material, and its use as a scaffold or ETL can contribute to the overall stability of the perovskite solar cell.[3][4]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing niobium in perovskite solar cells.

Table 1: Effect of Niobium Doping on Perovskite Solar Cell Performance

Dopant Concentration (at%)	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (Voc)	Short-Circuit Current (Jsc)	Fill Factor (FF)	Reference
0 (Undoped TiO₂)	12.2%	-	-	-	[2]
0.5	13.4%	-	-	-	[2]
1.0	13.4%	-	-	-	[2]
5.0	8.8%	-	-	-	[2]

Table 2: Properties of Niobium-Doped TiO₂ Films

Niobium Content (at%)	Optical Band Gap (eV)	Electrical Conductivity	Reference
0	-	Low	[2]
0.5	Slightly Increased	-	[2]
1.0	Slightly Increased	-	[2]
5.0	Distinctly Decreased	-	[2]
12	-	Excellent Photocatalytic Activity	[5]

Experimental Protocols

Protocol 1: Synthesis of Niobium-Doped TiO₂ Nanorods via Refluxing Sol-Gel Method

This protocol describes the synthesis of Nb(V)-doped TiO₂ nanorods, adapted from a procedure using niobium(V) ethoxide, which is chemically similar to niobium isopropoxide.[1]

Materials:

• Titanium tetraisopropoxide (TTIP)

• Niobium(V) isopropoxide

• Absolute ethanol (B145695)

• Ammonia (B1221849) solution (4 M)

• Distilled water

• Sodium hydroxide (B78521) (NaOH)

• Nitric acid (0.1 M)

Procedure:

• Precursor Solution Preparation:

  • Dissolve the desired amount of titanium tetraisopropoxide (TTIP) in absolute ethanol.

  • In a separate container, dissolve the required amount of niobium(V) isopropoxide in absolute ethanol to achieve the target doping percentage (e.g., 20%).

  • Add the niobium isopropoxide solution to the TTIP solution and stir for 15 minutes at room temperature.

• Gel Formation:

  • Slowly add 4 M ammonia solution dropwise to the mixed precursor solution until the pH is approximately 3-4.

  • Add distilled water slowly while stirring for 30 minutes to form a gel.

• Drying and Refluxing:

  • Dry the resulting gel at 50°C for 24 hours.

  • Reflux the dried product in a NaOH solution at 200°C for 12 hours.

• Purification:

  • Collect the refluxed powder by centrifugation at 4000 rpm for 4 minutes.

  • Purify the powder by washing with 0.1 M nitric acid and then with distilled water.

• Characterization:

  • The final product can be characterized by X-ray Diffraction (XRD) and X-ray Fluorescence (XRF) to confirm the crystal structure and elemental composition.

Protocol 2: Sol-Gel Preparation of a Niobium Oxide (Nb₂O₅) Scaffold Layer

This protocol outlines the fabrication of a Nb₂O₅ thin film to be used as a scaffold layer for perovskite deposition.[3][4]

Materials:

• Niobium(V) isopropoxide

• 2-methoxyethanol

• Ethanolamine (B43304)

• Substrates (e.g., FTO-coated glass)

Procedure:

• Precursor Solution Preparation:

  • Dissolve niobium(V) isopropoxide in 2-methoxyethanol.

  • Add ethanolamine as a stabilizer to the solution. The molar ratio of ethanolamine to niobium isopropoxide should be optimized, typically around 1:1.

  • Stir the solution at room temperature for several hours to obtain a clear and stable sol.

• Thin Film Deposition:

  • Clean the substrates thoroughly.

  • Deposit the Nb₂O₅ sol onto the substrate using spin-coating. Typical spin-coating parameters are 3000 rpm for 30 seconds.

• Annealing:

  • Dry the coated substrates on a hotplate at a low temperature (e.g., 100°C) for 10 minutes.

  • Anneal the films at a higher temperature (e.g., 450-550°C) in air for 1-2 hours to form the crystalline Nb₂O₅ phase.

• Perovskite Deposition:

  • The perovskite layer (e.g., methylammonium lead iodide) can then be deposited on top of the Nb₂O₅ scaffold layer using standard procedures like a one-step spin-coating method followed by anti-solvent dripping.

Visualizations

Caption: Workflow for fabricating a perovskite device with a niobium-doped ETL.

Caption: Charge separation and transport in a niobium-enhanced perovskite solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. Niobium Doping Effects on TiO2 Mesoscopic Electron Transport Layer-Based Perovskite Solar Cells. | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. advanceseng.com [advanceseng.com]
• 5. Niobium‐Doped Titania Photocatalyst Film Prepared via a Nonaqueous Sol‐Gel Method | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Preventing Premature Hydrolysis of Niobium Isopropoxide Solutions

Welcome to the technical support center for handling and utilizing niobium isopropoxide solutions. This resource is designed for researchers, scientists, and professionals in drug development who work with this highly reactive compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you prevent premature hydrolysis and ensure the stability and reactivity of your niobium isopropoxide solutions.

Frequently Asked Questions (FAQs)

Q1: What is niobium isopropoxide and why is it so sensitive to moisture?

A1: Niobium(V) isopropoxide (Nb(OiPr)5) is a metal alkoxide precursor used in the synthesis of niobium-based materials, such as niobium pentoxide (Nb2O5) thin films and nanoparticles, through processes like sol-gel synthesis.[1][2] Its high sensitivity to moisture stems from the electrophilic nature of the niobium center and the presence of labile isopropoxide ligands. Water molecules act as nucleophiles, readily attacking the niobium atom and leading to the rapid and often uncontrolled replacement of the isopropoxide groups with hydroxyl groups. This process, known as hydrolysis, is the initial step towards the formation of insoluble niobium oxo-hydroxide precipitates.

Q2: What are the visible signs of premature hydrolysis in my niobium isopropoxide solution?

A2: The most common indicator of premature hydrolysis is the immediate formation of a white, insoluble precipitate upon exposure of the niobium isopropoxide to moisture.[3] Even trace amounts of water in your solvent or on your glassware can trigger this reaction. Other signs may include the solution turning cloudy or hazy over time, which suggests a slower hydrolysis and condensation process is occurring. In some cases, the solution may form a gel rather than a precipitate, particularly at higher precursor concentrations.

Q3: Can I use standard laboratory solvents and glassware when preparing my niobium isopropoxide solution?

A3: No, it is critical to use anhydrous solvents and thoroughly dried glassware. Niobium isopropoxide is soluble in hydrocarbons and warm isopropanol (B130326).[4][5] However, any residual water in these solvents will initiate hydrolysis. Therefore, it is essential to use solvents from a freshly opened bottle with a specified low water content or to dry the solvents using appropriate techniques, such as distillation over a suitable drying agent. All glassware must be oven-dried at a high temperature (e.g., >120°C) for several hours and cooled in a desiccator or under a stream of dry, inert gas immediately before use.

Q4: What is a chelating agent and how can it help prevent premature hydrolysis?

A4: A chelating agent is a molecule that can form multiple bonds to a single metal ion. In the context of niobium isopropoxide, a chelating agent like acetylacetone (B45752) (acacH) can replace one or more of the isopropoxide ligands, forming a more stable, chelated niobium complex.[6][7] This new complex is sterically hindered and electronically more stable, which significantly reduces its reactivity towards water, thereby slowing down the rate of hydrolysis and preventing rapid precipitation.[8] This allows for more controlled formation of niobium oxide materials.

Troubleshooting Guides

Below are common issues encountered during the preparation and handling of niobium isopropoxide solutions, along with their probable causes and recommended solutions.

Issue	Possible Cause(s)	Recommended Solution(s)
Immediate formation of a dense white precipitate upon adding niobium isopropoxide to the solvent.	1. Contaminated Solvent: The solvent contains an unacceptably high concentration of water. 2. Wet Glassware: Residual moisture on the surface of the flask, beaker, or syringe. 3. High Humidity in the Atmosphere: The experiment is being conducted in an environment with high atmospheric moisture.	1. Use a brand new, sealed bottle of anhydrous solvent. If possible, test the water content of the solvent. 2. Thoroughly dry all glassware in an oven at >120°C for at least 4 hours and allow it to cool to room temperature in a desiccator or under a continuous flow of an inert gas (e.g., nitrogen or argon). 3. Perform all manipulations of niobium isopropoxide and its solutions in a glove box with a dry atmosphere or under a positive pressure of an inert gas using Schlenk line techniques.[9][10]
The solution becomes cloudy or forms a precipitate over a period of minutes to hours.	1. Slow Reaction with Trace Moisture: Even with precautions, a small amount of moisture may be present, leading to slow hydrolysis. 2. Unstable Solution Formulation: The concentration of the niobium isopropoxide is too high, or no stabilizing agent has been used.	1. Ensure the solution is stored under a strictly inert atmosphere. Use a container with a well-sealed septum or store it in a glove box. 2. Consider adding a chelating agent, such as acetylacetone (acacH), to the solution to enhance its stability. A molar ratio of niobium isopropoxide to acetylacetone of 1:1 is a good starting point.[8] Diluting the solution with an anhydrous solvent may also improve stability.
Formation of a gel instead of a clear solution or a fine precipitate.	1. High Precursor Concentration: The concentration of niobium isopropoxide is too high, leading to rapid and extensive condensation reactions. 2. Elevated Temperature: The reaction kinetics are accelerated at higher temperatures, favoring gelation.	1. Prepare a more dilute solution of niobium isopropoxide. 2. Prepare and store the solution at a lower temperature (e.g., in a refrigerator), ensuring the container is properly sealed to prevent condensation.
Inconsistent results between experiments.	1. Variability in Atmospheric Conditions: Fluctuations in ambient humidity can affect the rate of hydrolysis. 2. Inconsistent Solvent Quality: Using different batches or suppliers of solvents with varying water content.	1. Standardize the experimental setup by always working under a controlled inert atmosphere. 2. Use a consistent source of high-purity anhydrous solvent for all experiments.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Niobium Isopropoxide Stock Solution

This protocol describes the preparation of a 0.1 M stock solution of niobium isopropoxide in anhydrous isopropanol, stabilized with acetylacetone. All operations should be performed under an inert atmosphere (e.g., in a glove box or using Schlenk line techniques).[9][10]

Materials:

• Niobium(V) isopropoxide (Nb(OiPr)5)

• Anhydrous isopropanol (≤ 0.005% water)

• Acetylacetone (acacH), reagent grade

• Oven-dried glassware (e.g., Schlenk flask, graduated cylinders, syringes)

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere.

• Solvent and Stabilizer Preparation: In a Schlenk flask under a positive pressure of inert gas, add 90 mL of anhydrous isopropanol. Using a dry syringe, add the calculated volume of acetylacetone to achieve the desired molar ratio (e.g., for a 1:1 molar ratio with 0.1 M niobium isopropoxide, add approximately 0.99 mL of acetylacetone). Stir the solution gently.

• Niobium Isopropoxide Addition: In a separate, dry container inside the glove box or under a positive flow of inert gas, measure the required amount of niobium isopropoxide for a 0.1 M final concentration (approximately 3.88 g for 100 mL).

• Solution Preparation: Slowly add the niobium isopropoxide to the isopropanol/acetylacetone solution while stirring.

• Homogenization: Continue stirring the solution for at least 30 minutes to ensure complete dissolution and chelation.

• Storage: Store the stabilized stock solution in a tightly sealed Schlenk flask under a positive pressure of inert gas.

Visualizations

Caption: A logical workflow for troubleshooting common issues during the preparation of niobium isopropoxide solutions.

References

• 1. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]

Optimizing precursor temperature for niobium isopropoxide in ALD/CVD

Welcome to the technical support center for the use of niobium isopropoxide as a precursor in Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD) processes. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing precursor temperature and troubleshooting common issues during thin film deposition.

Frequently Asked Questions (FAQs)

Q1: What is the optimal precursor temperature for niobium isopropoxide?

Q2: What are the known thermal properties of niobium isopropoxide?

A2: There is some discrepancy in the reported physical state of niobium(V) isopropoxide at room temperature, with some suppliers listing it as a solid and others as a liquid.[2][3] This suggests that its melting point is near ambient temperature. Detailed information on its boiling point and vapor pressure curve is not widely published but is likely detailed in the comprehensive text "Alkoxo and Aryloxo Derivatives of Metals" by D.C. Bradley, R.C. Mehrotra, I.P. Rothwell, and A. Singh.[4][5] Thermogravimetric analysis (TGA) of related niobium complexes can provide insights into decomposition temperatures. For example, some niobium(V) 2-isopropylphenoxide complexes show decomposition beginning at varying temperatures, with some being least thermally stable.[3]

Q3: What are common problems when using niobium isopropoxide in ALD/CVD?

A3: Common issues encountered when using metal alkoxide precursors like niobium isopropoxide include:

• Low Growth Rate: This can be caused by an insufficient precursor temperature, leading to low vapor pressure.

• Non-uniform Film Thickness: This may result from precursor condensation in the delivery lines if they are not adequately heated, or from a non-uniform temperature profile across the substrate.

• Carbon Contamination: Alkoxide precursors can be a source of carbon impurities in the deposited film, especially at higher deposition temperatures where the precursor may decompose rather than react cleanly at the surface.

• Precursor Instability: Niobium isopropoxide is sensitive to moisture and will react with water.[6] It is crucial to handle the precursor in an inert atmosphere (e.g., a glovebox) and to ensure all gas lines and the reactor are free of moisture.

Q4: Can you provide a starting ALD or CVD protocol for niobium isopropoxide?

Troubleshooting Guides

Issue 1: Low or No Film Growth

Possible Cause	Troubleshooting Step
Insufficient Precursor Temperature	Gradually increase the niobium isopropoxide bubbler temperature in 5-10 °C increments to increase its vapor pressure. Monitor the growth rate at each step.
Clogged Precursor Delivery Lines	Check for any cold spots in the gas lines between the bubbler and the reactor chamber that could cause precursor condensation. Ensure all lines are heated uniformly to a temperature above the precursor sublimation/boiling point.
Inactive Reactant	Verify the flow and purity of the co-reactant (e.g., water, ozone). Ensure the delivery lines for the co-reactant are not blocked.
Incorrect Purge Times	Insufficient purging between precursor and co-reactant pulses can lead to gas-phase reactions and deposition on surfaces other than the substrate. Optimize purge times to ensure complete removal of the previous reactant.

Issue 2: Poor Film Uniformity

Possible Cause	Troubleshooting Step
Non-uniform Substrate Temperature	Calibrate the substrate heater to ensure a uniform temperature profile across the entire substrate.
Gas Flow Dynamics	Adjust the carrier gas flow rate and the reactor pressure to optimize the distribution of the precursor vapor over the substrate.
Precursor Condensation	As mentioned previously, ensure all precursor delivery lines are consistently heated to prevent condensation.

Issue 3: High Carbon Content in the Film

Possible Cause	Troubleshooting Step
Precursor Decomposition	If the deposition temperature is too high, the isopropoxide ligands may decompose and incorporate carbon into the film. Try reducing the substrate temperature.
Incomplete Reactions	Insufficient co-reactant (e.g., water, ozone) exposure can lead to incomplete removal of the organic ligands. Increase the co-reactant pulse time or partial pressure.

Data Presentation

Table 1: Thermal Properties of Related Niobium Precursors

Precursor	Melting Point (°C)	Boiling Point (°C)	Notes
Niobium(V) Chloride (NbCl₅)	205	247.5	A common solid precursor for niobium-based films.[7]
Niobium(V) Fluoride (NbF₅)	78.9	233.3	Another halide precursor with lower melting and boiling points.[7]
Niobium(V) Ethoxide (Nb(OEt)₅)	-	-	Used as a precursor in ALD at a bubbler temperature of 160 °C.[1]
Niobium(V) Isopropoxide	Reported as both solid and liquid at RT	N/A	Inconsistent data available.[2][3]

Experimental Protocols

While a specific, peer-reviewed protocol for ALD/CVD of niobium oxide using niobium isopropoxide is not available in the searched literature, the following hypothetical protocol is based on best practices for similar metal alkoxide precursors. Users should optimize these parameters for their specific equipment and desired film properties.

Hypothetical ALD Protocol for Nb₂O₅ using Niobium Isopropoxide and Water

• Substrate Preparation: Clean the substrate using a standard procedure (e.g., sonication in acetone, isopropanol, and deionized water) to remove organic and particulate contamination. A final UV-ozone or oxygen plasma treatment can be used to create a hydrophilic surface.

• Precursor and Reactor Setup:

  • Load niobium isopropoxide into a stainless-steel bubbler inside an inert atmosphere glovebox.

  • Install the bubbler on the ALD system and heat the bubbler to a starting temperature of 120 °C.

  • Heat the precursor delivery lines to 130 °C to prevent condensation.

  • Heat the reactor walls to 150 °C.

  • Set the substrate temperature to 200 °C.

• Deposition Cycle:

  • Pulse A (Niobium Isopropoxide): Pulse niobium isopropoxide into the reactor for 1.0 seconds using an inert carrier gas (e.g., Nitrogen or Argon).

  • Purge A: Purge the reactor with the inert carrier gas for 10 seconds to remove any unreacted precursor and byproducts.

  • Pulse B (Water): Pulse deionized water vapor into the reactor for 0.5 seconds.

  • Purge B: Purge the reactor with the inert carrier gas for 15 seconds.

• Repeat Cycles: Repeat the deposition cycle until the desired film thickness is achieved. The growth per cycle (GPC) will need to be determined experimentally.

Mandatory Visualizations

Caption: ALD Experimental Workflow for Niobium Oxide Deposition.

Caption: Troubleshooting Logic for Low Film Growth Rate.

References

• 1. Tailoring niobium pentoxide nanoparticles via distinct chemical routes: structural characterization and antibacterial evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ALD_Recipes [seas.upenn.edu]
• 3. book.anvpublication.org [book.anvpublication.org]
• 4. chemcraft.su [chemcraft.su]
• 5. researchgate.net [researchgate.net]
• 6. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. crystal-growth.net [crystal-growth.net]

Technical Support Center: Stabilizing Niobium Isopropoxide Solutions for Sol-Gel Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with niobium isopropoxide in sol-gel applications. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common stability issues encountered during experimental work.

Troubleshooting Guide

This section addresses specific problems you may encounter with niobium isopropoxide solutions, offering explanations and actionable solutions in a question-and-answer format.

Issue 1: Immediate Formation of a White Precipitate

Question: Upon adding alcohol or a water/alcohol mixture to my niobium isopropoxide, a dense white precipitate forms instantly, preventing the formation of a stable sol. What is causing this, and how can I prevent it?

Answer:

Probable Cause: This rapid precipitation is due to the extremely fast and uncontrolled hydrolysis and condensation of niobium isopropoxide. Niobium alkoxides are highly reactive with water, even trace amounts present in solvents or absorbed from the atmosphere. This leads to the immediate formation of insoluble niobium hydroxide (B78521) or oxide particles instead of a stable colloidal sol.[1][2]

Solutions:

• Use a Chelating Agent: The most effective method to prevent rapid precipitation is to use a chelating agent, such as acetylacetone (B45752) (AcAc).[3] Acetylacetone reacts with the niobium isopropoxide, replacing some of the isopropoxide groups to form a more stable complex. This new precursor is less susceptible to rapid hydrolysis, allowing for a more controlled reaction.[3]

• Control Reagent Addition: Add the alcohol and any water-containing solutions dropwise to the niobium isopropoxide solution under vigorous stirring. This ensures rapid dispersion and prevents localized high concentrations of water that trigger immediate precipitation.[2]

• Work Under Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Performing the initial steps of the synthesis under an inert atmosphere (e.g., nitrogen or argon) can minimize exposure to atmospheric moisture.[4]

• Lower the Temperature: Carrying out the mixing process in an ice bath can help to slow down the exothermic hydrolysis reaction, providing better control.[2]

Issue 2: The Sol Gels Too Quickly or Not at All

Question: My niobium isopropoxide sol either solidifies into a gel almost immediately after preparation or remains a liquid indefinitely without forming a gel. How can I control the gelation time?

Answer:

Probable Cause: Gelation time is directly influenced by the rates of hydrolysis and condensation, which are highly dependent on factors like water content, pH, and temperature.

• Rapid Gelation: An optimal, yet uncontrolled, amount of water can lead to rapid network formation and almost immediate gelation.

• Slow or No Gelation: Insufficient water for hydrolysis or conditions that inhibit condensation (e.g., very low pH) can significantly delay or prevent gelation.

Solutions:

• Control Water Content: The molar ratio of water to the niobium precursor is a critical parameter. A systematic variation of this ratio will allow you to find the optimal concentration for a desirable gelation time.

• Adjust pH: The pH of the solution plays a crucial role in controlling the rates of hydrolysis and condensation.

  • To Accelerate Gelation: If your sol is too stable, a careful, dropwise addition of a dilute acid or base catalyst can promote condensation and reduce the gelation time.

  • To Slow Gelation: Working under acidic conditions (pH < 4) can slow down the condensation reactions, providing a longer working time before gelation.[3]

• Use a Stabilizer: As with preventing precipitation, a chelating agent like acetylacetone will moderate the reactivity of the precursor, leading to more controlled and predictable gelation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the role of a chelating agent like acetylacetone in stabilizing niobium isopropoxide solutions?

A1: Acetylacetone (AcAc) acts as a bidentate ligand, meaning it can form two bonds with the niobium atom. It replaces one or more of the isopropoxide groups, forming a stable chelate ring. This modification reduces the number of highly reactive alkoxide groups available for immediate hydrolysis, thus stabilizing the precursor in solution and allowing for a more controlled sol-gel process.[3]

Q2: What is the recommended molar ratio of acetylacetone to niobium isopropoxide?

A2: The optimal molar ratio of acetylacetone (AcAc) to niobium isopropoxide can vary depending on the specific solvent and desired properties of the final material. However, a common starting point is a 1:1 molar ratio. Increasing the amount of acetylacetone can further enhance stability. For instance, in the analogous titanium isopropoxide systems, molar ratios of TTIP:AcacH from 1:3 up to 1:20 have been explored, with a ratio of 1:8 showing optimal results for certain applications.[5][6][7] It is recommended to experimentally determine the ideal ratio for your specific system and application.

Q3: Which solvent is best for preparing niobium isopropoxide solutions?

A3: Alcohols such as ethanol, isopropanol (B130326), and butanol are commonly used solvents.[8][9][10] The choice of alcohol can influence the stability and gelation behavior. Generally, alcohols with longer carbon chains and higher boiling points, like butanol, can lead to smaller crystallite sizes in the final material.[11] Ethanol is a widely used and effective solvent for dissolving niobium ethoxide, a related precursor.[12] The key is to use an anhydrous grade of the chosen solvent to minimize premature hydrolysis.

Q4: How does pH affect the stability of the niobium isopropoxide sol?

A4: The pH of the sol-gel solution is a critical parameter that controls the rates of hydrolysis and condensation.

• Acidic Conditions (pH < 4): In an acidic environment, the hydrolysis rate is generally slowed down, which can help in obtaining a stable sol and preventing rapid precipitation.[3] However, very low pH can significantly prolong the gelation time.

• Neutral/Basic Conditions: Near-neutral or basic conditions can accelerate the condensation reactions, leading to faster gelation or even precipitation if not controlled carefully.

Q5: Can I prepare a stable aqueous solution of a niobium precursor?

A5: While niobium alkoxides are highly unstable in water, it is possible to prepare stable aqueous niobium precursor solutions using chelating agents like citric acid or oxalic acid.[13] This typically involves starting from niobium pentoxide, fusing it with an alkali hydroxide, precipitating niobic acid, and then dissolving the niobic acid in an aqueous solution of the chelating agent.[13]

Quantitative Data Summary

The stability and properties of niobium isopropoxide solutions and the resulting materials are highly dependent on the synthesis parameters. The following tables summarize key quantitative data found in the literature.

Precursor System	Stabilizer	Molar Ratio (Stabilizer:Nb)	Solvent	Observation
Niobium Ethoxide	Acetylacetone	1:1	2-Methoxyethanol	Formation of a stable, monomeric Nb(OEt)4(acac) precursor.[3]
Niobium Ethoxide	-	-	Butanol	Used for the preparation of biocompatible Nb2O5 thin films.[9]
Niobium Alkoxide	Acetylacetone	Not specified	Butanol	Preparation of sol-gel derived Nb2O5 coatings.[8]
Niobium Chloride	-	-	Ethanol	Synthesis of niobia coatings.[14]

Property	Condition	Value	Reference
Surface Roughness of Nb2O5 coating	Calcination at 450 °C	7 nm	[8]
Surface Roughness of Nb2O5 coating	Calcination at 700 °C	40 nm	[8][15]

Experimental Protocols

Detailed Methodology for Preparing a Stabilized Niobium Isopropoxide Solution

This protocol describes the preparation of a stable niobium isopropoxide stock solution using acetylacetone as a chelating agent, which can then be used for sol-gel synthesis.

Materials:

• Niobium (V) isopropoxide (Nb(OiPr)5)

• Anhydrous isopropanol

• Acetylacetone (AcAc)

• Dry glassware (e.g., Schlenk flask or a flask with a septum)

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert gas supply (e.g., Nitrogen or Argon)

Procedure:

• Prepare the Solvent and Chelating Agent Mixture:

  • Under an inert atmosphere, add a calculated volume of anhydrous isopropanol to a dry flask.

  • Using a syringe, add the desired amount of acetylacetone to the isopropanol. A common starting molar ratio is 1:1 (AcAc:Nb).

  • Begin stirring the solution.

• Add Niobium Isopropoxide:

  • Carefully measure the required amount of niobium isopropoxide in a glovebox or under a stream of inert gas.

  • Slowly, add the niobium isopropoxide to the stirring isopropanol/acetylacetone mixture. The addition should be dropwise to ensure proper mixing and to control any exothermic reaction.

• Stir and Age the Solution:

  • Once the addition is complete, allow the solution to stir at room temperature for at least 1-2 hours to ensure the chelation reaction is complete.

  • The resulting solution should be clear and stable. This stock solution can then be used for the subsequent hydrolysis and condensation steps of the sol-gel process.

Visualizations

Diagram of Niobium Isopropoxide Stabilization

Caption: Stabilization of niobium isopropoxide with acetylacetone to prevent rapid hydrolysis.

Experimental Workflow for Sol-Gel Synthesis

Caption: A typical workflow for sol-gel synthesis using a stabilized niobium precursor.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues in niobium isopropoxide sol-gel synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of the Titanium Isopropoxide:Acetylacetone Molar Ratio on the Photocatalytic Activity of TiO2 Thin Films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Progress in Niobium Oxide-Containing Coatings for Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biocompatible Nb2O5 thin films prepared by means of the sol-gel process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. CN1315733C - Preparation method of stable water-soluble niobium and tantalum precursor and application thereof - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Film Thickness in Niobium Isopropoxide Spin Coating

Welcome to the technical support center for controlling film thickness in niobium isopropoxide spin coating. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experimental work. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you achieve precise and repeatable niobium oxide thin films.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the thickness of the spin-coated niobium oxide film?

A1: The final thickness of your niobium oxide film is primarily determined by two key parameters: the concentration of the niobium isopropoxide in the precursor solution and the spin speed (in revolutions per minute, RPM) during the spin coating process. Generally, a higher solution concentration will result in a thicker film, while a higher spin speed will produce a thinner film.[1][2] Other factors that can influence film thickness include the viscosity of the solution and the duration of the spin coating steps.[3]

Q2: My niobium isopropoxide solution becomes cloudy or forms a gel prematurely. What is causing this and how can I prevent it?

A2: Niobium isopropoxide is highly reactive and susceptible to hydrolysis from atmospheric moisture. Premature gelation is a common issue caused by uncontrolled reactions with water. To prevent this, it is crucial to handle the precursor and prepare the solution in a controlled, low-humidity environment, such as a glovebox or under a dry nitrogen atmosphere. Using a stabilizing agent, such as acetylacetone (B45752), can also chelate the niobium precursor and reduce its reactivity, leading to a more stable solution.

Q3: After spin coating and annealing, my films are cracked. What are the possible reasons for this?

A3: Film cracking can be caused by several factors. Excessive film thickness is a common cause, as thicker films are more prone to stress during the drying and annealing stages. If you are experiencing cracking, try reducing the solution concentration or increasing the spin speed to deposit a thinner film. Another potential cause is a rapid heating or cooling rate during the annealing process. A slower, more controlled temperature ramp can help to alleviate stress and prevent cracking.

Q4: I'm observing "comet" or "streak" defects in my films. How can I eliminate these?

A4: "Comet" and "streak" defects are typically caused by particulate contamination.[4][5][6] These particles can originate from the substrate, the precursor solution, or the processing environment. To mitigate this, ensure your substrates are meticulously cleaned before use. Filtering the precursor solution through a sub-micron filter just before application can remove any particulates that may have formed. Maintaining a clean processing environment, such as a cleanroom or a laminar flow hood, is also essential.[5]

Q5: The edges of my film are thicker than the center. What causes this "edge bead" and how can I minimize it?

A5: The formation of a thicker "edge bead" is a common phenomenon in spin coating caused by surface tension effects at the edge of the substrate.[4][6] While it can be difficult to eliminate completely, it can often be minimized by optimizing the spin coating program. Introducing a final, high-speed spin step for a short duration can sometimes help to remove excess solution at the edges.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the spin coating of niobium isopropoxide.

Problem	Possible Causes	Recommended Solutions
Incomplete Substrate Coverage	- Insufficient solution volume dispensed.- Poor wetting of the solution on the substrate.[5]- Low solution viscosity.	- Increase the volume of the dispensed solution.- Pre-treat the substrate to improve surface wettability (e.g., with a plasma cleaner or a suitable chemical treatment).- Adjust the solution formulation to increase viscosity.
Film is Too Thick	- Solution concentration is too high.- Spin speed is too low.[3]	- Dilute the precursor solution with the appropriate solvent.- Increase the spin speed.
Film is Too Thin	- Solution concentration is too low.- Spin speed is too high.[3]	- Increase the concentration of the precursor solution.- Decrease the spin speed.[2]
Pinholes in the Film	- Particulate contamination on the substrate or in the solution.[5]- Air bubbles introduced during solution dispensing.	- Ensure thorough substrate cleaning.- Filter the solution immediately before use.- Degas the solution before dispensing.- Dispense the solution slowly and at a low angle to avoid introducing bubbles.
Striations or Streaks	- Uneven drying of the solvent.[4]- Particulate contamination.[4][6]	- Use a solvent with a lower vapor pressure.- Ensure a clean processing environment.- Filter the solution.
Film Cracking	- Film is too thick.- Rapid heating or cooling during annealing.	- Reduce solution concentration or increase spin speed.- Use a slower ramp rate for heating and cooling during the annealing process.
Cloudy or Hazy Film	- Incomplete removal of organic residues.- Premature hydrolysis of the precursor.	- Increase the annealing temperature or duration.- Ensure a dry processing environment and use a stabilizing agent in the solution.

Quantitative Data on Film Thickness Control

The final thickness of a niobium oxide film is a function of both the precursor solution concentration and the spin speed. The following table provides an example of the expected relationship. Please note that these values are illustrative and the exact thickness will depend on the specific experimental conditions.

Solution Concentration (Molarity)	Spin Speed (RPM)	Expected Film Thickness (nm)
0.1 M	1000	~150
0.1 M	3000	~85
0.1 M	5000	~65
0.2 M	1000	~250
0.2 M	3000	~145
0.2 M	5000	~110
0.3 M	1000	~350
0.3 M	3000	~200
0.3 M	5000	~155

Note: These are estimated values. The actual film thickness should be verified experimentally using techniques such as ellipsometry or profilometry.

Experimental Protocols

Niobium Isopropoxide Sol-Gel Preparation

This protocol describes the preparation of a stable niobium isopropoxide precursor solution suitable for spin coating. It is recommended to perform these steps in a controlled, low-humidity environment.

Materials:

• Niobium (V) isopropoxide (Nb(OCH(CH₃)₂)₅)

• 2-Methoxyethanol (B45455) (as solvent)

• Acetylacetone (as a stabilizing agent)

Procedure:

• In a glovebox or under a dry nitrogen atmosphere, add the desired amount of niobium (V) isopropoxide to a clean, dry glass vial.

• Add 2-methoxyethanol to the vial to achieve the desired molar concentration (e.g., 0.1 M, 0.2 M, etc.).

• While stirring, add acetylacetone as a stabilizing agent. A typical molar ratio of niobium isopropoxide to acetylacetone is 1:1.

• Seal the vial and continue to stir the solution at room temperature for at least 2 hours, or until the niobium isopropoxide is fully dissolved and the solution is clear and homogeneous.

• Before use, it is recommended to filter the solution through a 0.2 µm PTFE syringe filter to remove any potential particulates.

Spin Coating and Annealing Protocol

This protocol outlines the steps for depositing a niobium oxide thin film onto a substrate using the prepared sol-gel solution.

Materials and Equipment:

• Prepared niobium isopropoxide sol-gel solution

• Substrates (e.g., silicon wafers, glass slides)

• Spin coater

• Hot plate

• Tube furnace or rapid thermal annealing system

Procedure:

• Substrate Cleaning: Thoroughly clean the substrates. A typical cleaning procedure for silicon wafers involves sequential sonication in acetone, isopropanol, and deionized water, followed by drying with a nitrogen gun.

• Solution Dispensing: Place the cleaned substrate on the spin coater chuck. Dispense a sufficient amount of the prepared niobium isopropoxide solution to cover approximately two-thirds of the substrate surface.

• Spin Coating:

  • Step 1 (Spreading): Ramp up to a low speed (e.g., 500 RPM) for 10 seconds to allow the solution to spread evenly across the substrate.

  • Step 2 (Thinning): Ramp up to the desired final spin speed (e.g., 1000 - 5000 RPM) for 30-60 seconds. The final film thickness is primarily controlled by this step.

• Drying: After the spin coating cycle is complete, transfer the coated substrate to a hot plate and bake at approximately 150°C for 10 minutes to evaporate the solvent.

• Annealing: Place the dried, coated substrate in a tube furnace or rapid thermal annealing system. Heat the substrate in an air or oxygen atmosphere to a temperature between 400°C and 600°C for 1-2 hours. The annealing step is crucial for converting the precursor film into crystalline niobium oxide (Nb₂O₅) and removing organic residues. The final annealing temperature will influence the film's crystallinity and properties.

Logical Workflow for Film Thickness Control

The following diagram illustrates the logical workflow for controlling the film thickness of niobium oxide in a sol-gel spin coating process.

Workflow for controlling niobium oxide film thickness.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. louisville.edu [louisville.edu]
• 4. coatingsystems.com [coatingsystems.com]
• 5. coatingsystems.com [coatingsystems.com]
• 6. lampz.tugraz.at [lampz.tugraz.at]

Technical Support Center: Niobium Isopropoxide Synthesis Scale-Up

Welcome to the technical support center for challenges in scaling up niobium isopropoxide synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the scale-up of niobium isopropoxide production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of niobium isopropoxide from niobium pentachloride (NbCl₅)?

A1: The main challenges in scaling up this synthesis include:

• Exothermic Reaction Control: The reaction between niobium pentachloride and isopropanol (B130326) is highly exothermic. At a larger scale, heat dissipation becomes a critical issue, potentially leading to runaway reactions or the formation of side products.

• Reagent Addition and Mixing: Ensuring uniform mixing of reactants in a large vessel is difficult. Poor mixing can lead to localized high concentrations of reactants, causing the formation of niobium oxide-isopropoxide complexes and reducing the yield of the desired product.

• Hydrogen Chloride (HCl) Gas Management: The reaction produces a significant amount of HCl gas. A robust and safe system for scrubbing and neutralizing this corrosive gas is essential at a larger scale.

• Hydrolysis Prevention: Niobium isopropoxide is extremely sensitive to moisture.[1][2] Maintaining a strictly anhydrous environment in large-scale reactors and during product handling is a significant challenge. Any moisture will lead to the formation of niobium oxides or oxo-alkoxides, resulting in impurities and lower yields.

• Purification: Purifying large quantities of niobium isopropoxide, typically by distillation, can be difficult due to its high boiling point and thermal sensitivity. Prolonged heating can lead to decomposition.

Q2: What are the key safety precautions to consider during the scale-up of niobium isopropoxide synthesis?

A2: Safety is paramount when scaling up this process. Key precautions include:

• Personal Protective Equipment (PPE): Always use appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[3]

• Ventilation: The synthesis should be conducted in a well-ventilated area, preferably a fume hood, to handle the HCl gas produced.[3]

• Inert Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.

• Handling of Niobium Pentachloride: Niobium pentachloride is corrosive and reacts with moisture. It should be handled in a glove box or under an inert atmosphere.

• Handling of Isopropanol: Isopropanol is flammable. Avoid open flames and sparks.

• Waste Disposal: Neutralize acidic waste and dispose of all chemical waste according to institutional guidelines.

Q3: How can I improve the yield of niobium isopropoxide during a scaled-up synthesis?

A3: To improve the yield, consider the following:

• Slow Reagent Addition: Add the isopropanol to the niobium pentachloride suspension slowly and in a controlled manner to manage the exothermic reaction and prevent the formation of byproducts.

• Efficient Cooling: Use an efficient cooling system for the reactor to maintain a stable reaction temperature.

• Vigorous Stirring: Ensure efficient and constant stirring to promote homogeneous mixing of the reactants.

• Dry Reagents and Solvents: Use anhydrous isopropanol and solvents to minimize hydrolysis.

• Effective HCl Removal: The continuous removal of HCl gas can help drive the reaction to completion.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	- Increase reaction time.- Improve stirring efficiency.- Ensure effective removal of HCl gas.
Product hydrolysis	- Use anhydrous solvents and reagents.- Perform the reaction under a strict inert atmosphere.
Formation of byproducts	- Control the reaction temperature with efficient cooling.- Add isopropanol slowly and controllably.
Product is a solid or highly viscous liquid instead of a low-viscosity liquid	Partial hydrolysis and formation of niobium oxo-alkoxides	- Rigorously exclude moisture from the reaction setup.- Ensure the purity and dryness of the starting materials.
Incomplete reaction, presence of unreacted NbCl₅	- Increase reaction time or temperature slightly.- Ensure stoichiometric amounts of isopropanol are added.
Product is discolored (yellow or brown)	Impurities from starting materials	- Use high-purity niobium pentachloride.
Thermal decomposition during distillation	- Use vacuum distillation to lower the boiling point.- Minimize the time the product is exposed to high temperatures.
Difficulty in distilling the product	High boiling point	- Use a high-vacuum distillation setup.
Presence of solid impurities	- Filter the crude product under an inert atmosphere before distillation.

Experimental Protocol: Lab-Scale Synthesis of Niobium Isopropoxide

This protocol describes a typical lab-scale synthesis of niobium isopropoxide from niobium pentachloride.

Materials:

• Niobium pentachloride (NbCl₅)

• Anhydrous isopropanol

• Anhydrous hexane (B92381)

• Anhydrous ammonia (B1221849) gas

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and an inlet for inert gas (nitrogen or argon).

• Reaction:

  • In the flask, suspend niobium pentachloride in anhydrous hexane under a positive pressure of inert gas.

  • Cool the suspension in an ice bath.

  • From the dropping funnel, add a stoichiometric amount of anhydrous isopropanol dropwise to the stirred suspension.

  • Hydrogen chloride gas will evolve during the addition. This can be neutralized by bubbling the effluent gas through a basic solution (e.g., sodium hydroxide).

• Ammonia Treatment:

  • After the addition of isopropanol is complete, bubble dry ammonia gas through the reaction mixture to precipitate any remaining chloride as ammonium (B1175870) chloride.

• Filtration:

  • Filter the mixture under an inert atmosphere to remove the ammonium chloride precipitate.

• Purification:

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the resulting crude niobium isopropoxide by vacuum distillation.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield in niobium isopropoxide synthesis.

Experimental Workflow for Niobium Isopropoxide Synthesis

Caption: Step-by-step workflow for the synthesis of niobium isopropoxide.

References

• 1. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [amp.chemicalbook.com]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. tedpella.com [tedpella.com]

Technical Support Center: Synthesis of High-Purity Nb₂O₅ Powders from Niobium Isopropoxide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize impurities in niobium pentoxide (Nb₂O₅) powders synthesized from a niobium isopropoxide precursor via the sol-gel method.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Nb₂O₅ from niobium isopropoxide, with a focus on impurity minimization.

Issue ID	Problem	Potential Cause	Recommended Solution
IMP-01	Gray or black particles in the final Nb₂O₅ powder.	Incomplete removal of organic residues from the isopropoxide precursor or solvent.[1]	1. Optimize Calcination: Increase the calcination temperature or duration to ensure complete combustion of organic materials. A temperature of at least 500°C is generally required to initiate the formation of crystalline Nb₂O₅ and remove organic precursors.[2][3] 2. Control Atmosphere: Perform calcination in an oxygen-rich atmosphere (e.g., flowing air or oxygen) to facilitate the oxidation of carbonaceous residues. 3. Washing Step: Thoroughly wash the niobic acid gel with a suitable solvent (e.g., ethanol (B145695) or deionized water) before drying to remove unreacted precursors and by-products.
IMP-02	Presence of undesired crystalline phases in XRD analysis.	Incorrect calcination temperature or duration.	1. Precise Temperature Control: Different crystalline phases of Nb₂O₅ form at specific temperatures. For example, the pseudohexagonal (TT-Nb₂O₅) phase forms at lower temperatures (around 500°C), while the orthorhombic (T-Nb₂O₅) phase appears at higher temperatures (600-800°C).[2] Ensure your furnace is accurately calibrated. 2. Sufficient Soaking Time: Allow for an adequate soaking time at the target calcination temperature to ensure complete phase transformation.
IMP-03	High levels of anionic impurities (e.g., chlorides, nitrates).	Contamination from precursors or the reaction environment.	1. High-Purity Precursors: Use high-purity niobium isopropoxide and solvents.[3] 2. Clean Glassware: Ensure all glassware is thoroughly cleaned and rinsed with deionized water. 3. Controlled Hydrolysis: If using an acid or base catalyst for hydrolysis, use high-purity reagents and minimize the amount used.
IMP-04	Inconsistent particle size and morphology.	Non-uniform hydrolysis and condensation rates.	1. Controlled Water Addition: Add the water for hydrolysis slowly and with vigorous stirring to ensure a homogeneous reaction mixture.[3] 2. Use of a Catalyst: Employ a catalyst (e.g., ammonia (B1221849) or acid) to promote controlled and uniform gelation. The use of ammonia can influence the crystallite size.[2] 3. Aging of the Gel: Allow the gel to age for a specific period before drying to ensure the completion of the polycondensation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of impurities in the sol-gel synthesis of Nb₂O₅ from niobium isopropoxide?

A1: The primary sources of impurities are residual organic components from the isopropoxide precursor and the solvent, which can lead to carbon contamination if not completely removed during calcination.[1] Other potential sources include contaminants in the precursors and solvents, as well as incomplete hydrolysis or side reactions.

Q2: How does the calcination temperature affect the purity of the final Nb₂O₅ powder?

A2: Calcination temperature is a critical parameter that influences both the crystalline phase and the purity of the Nb₂O₅ powder. Insufficiently high temperatures may lead to incomplete combustion of organic residues, resulting in carbon contamination.[1] Conversely, excessively high temperatures can lead to undesirable phase transformations and sintering of particles. Generally, calcination is performed between 500°C and 800°C.[2][3]

Q3: Can the choice of solvent impact the purity of the Nb₂O₅ powder?

A3: Yes, the solvent can influence the hydrolysis and condensation reactions. Using a high-purity, anhydrous solvent like absolute ethanol is crucial to prevent premature and uncontrolled hydrolysis of the niobium isopropoxide.[3]

Q4: What is the role of hydrolysis in controlling impurities?

A4: Controlled hydrolysis is key to forming a uniform niobium hydroxide (B78521) gel. The rate of water addition and the use of catalysts (acid or base) affect the gelation process. Uncontrolled hydrolysis can lead to the formation of inhomogeneous precipitates and trap impurities within the gel network. Slow, controlled addition of water with vigorous stirring is recommended.[3]

Experimental Protocol: High-Purity Nb₂O₅ Powder Synthesis

This protocol outlines a sol-gel method for synthesizing high-purity Nb₂O₅ powder from niobium isopropoxide.

Materials:

• Niobium (V) isopropoxide (Nb(O-i-Pr)₅, high purity)

• Absolute Ethanol (anhydrous)

• Deionized Water

• Ammonia solution (optional, as a catalyst)

Procedure:

• Dissolution: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve a specific amount of niobium (V) isopropoxide in absolute ethanol with vigorous stirring until a clear solution is obtained.

• Hydrolysis: Prepare a solution of deionized water in absolute ethanol. Add this solution dropwise to the niobium isopropoxide solution while maintaining vigorous stirring. For catalyzed hydrolysis, a dilute ammonia solution can be used instead of deionized water.

• Gelation and Aging: Continue stirring until a gel is formed. Seal the flask and allow the gel to age at room temperature for 24-48 hours to ensure complete polycondensation.

• Drying: Dry the gel in an oven at a temperature between 60°C and 120°C to remove the solvent and water.

• Calcination: Transfer the dried xerogel to a crucible and calcine in a furnace with a controlled atmosphere (e.g., flowing air). A typical calcination profile involves ramping the temperature to 500-750°C and holding for several hours to ensure the complete removal of organic residues and the formation of the desired crystalline phase of Nb₂O₅.[2][3]

Visual Guides

Experimental Workflow for High-Purity Nb₂O₅ Synthesis

Caption: Workflow for the sol-gel synthesis of Nb₂O₅.

Troubleshooting Logic for Carbon Impurities

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]

Technical Support Center: Optimizing Annealing for Sol-Gel Niobium Oxide Films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sol-gel derived niobium oxide (Nb₂O₅) films. The following sections offer detailed experimental protocols, data summaries, and visualizations to assist in optimizing annealing conditions and resolving common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of annealing sol-gel derived niobium oxide films?

Annealing is a critical post-deposition heat treatment step for several reasons:

• Removal of Residual Organics and Solvents: It eliminates residual solvents, water, and organic precursors from the gel film.

• Densification and Structural Transformation: Annealing promotes the densification of the film, leading to a more stable and robust structure.

• Crystallization: As-deposited sol-gel films are typically amorphous. Annealing provides the necessary energy for the film to crystallize into desired phases, such as the orthorhombic T-Nb₂O₅ phase, which is often sought for its specific optical and electrical properties.[1][2]

Q2: What is the typical temperature range for annealing sol-gel Nb₂O₅ films?

The annealing temperature for sol-gel Nb₂O₅ films typically ranges from 200°C to 750°C.[1][3] The choice of temperature is highly dependent on the desired film properties. Lower temperatures (200-400°C) are often used for applications where an amorphous structure is acceptable or when using temperature-sensitive substrates. Higher temperatures (500-750°C) are generally required to achieve a crystalline orthorhombic phase.[1]

Q3: How does the annealing temperature affect the crystal structure of the film?

As-deposited sol-gel niobium oxide films are generally amorphous. Upon annealing at temperatures around 500°C, a transition to the pseudohexagonal (TT-Nb₂O₅) phase can occur. Further increasing the temperature to 600-800°C typically results in the formation of the more stable orthorhombic (T-Nb₂O₅) phase.[2] Annealing at very high temperatures (around 1100°C) can lead to the monoclinic (H-Nb₂O₅) phase.[2]

Q4: What impact does the annealing atmosphere have on the film properties?

While many protocols use annealing in ambient air, the atmosphere can influence the film's stoichiometry and defect chemistry. Annealing in an oxygen-rich atmosphere can help to reduce oxygen vacancies, which may affect the film's optical and electrical properties. Conversely, annealing in an inert atmosphere like nitrogen or argon can be used to intentionally create or control defects.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Film Cracking	- Film is too thick. - High stress due to a mismatch in the thermal expansion coefficient between the film and substrate. - The heating and cooling rates during annealing are too fast.	- Reduce film thickness by adjusting sol concentration or spin coating speed. - Choose a substrate with a thermal expansion coefficient closer to that of niobium oxide. - Decrease the heating and cooling ramp rates during annealing (e.g., 1-5°C/min).[4]
Film Peeling/Delamination	- Poor adhesion to the substrate due to surface contamination. - Incomplete removal of organic residues before high-temperature annealing.	- Ensure thorough substrate cleaning using a multi-step process (e.g., sonication in acetone, isopropanol, and DI water).[4] - Introduce a low-temperature pre-heating step (e.g., 100-150°C) to slowly remove residual solvents before the final high-temperature anneal.
Hazy or Opaque Film	- Surface roughness caused by uncontrolled crystallization or particulate contamination. - Incomplete combustion of organic precursors.	- Filter the sol-gel solution before deposition to remove particulates.[4] - Optimize the annealing profile with a slower ramp rate to promote more uniform crystal growth. - Ensure sufficient annealing time and temperature in an oxygen-containing atmosphere to completely burn out organic residues.
Inconsistent Film Properties	- Non-uniform temperature distribution in the furnace. - Variations in annealing time or ramp rates between samples.	- Calibrate the annealing furnace to ensure uniform temperature across the sample area. - Use a programmable furnace to maintain consistent and reproducible annealing profiles.
Amorphous Film After High-Temperature Annealing	- Insufficient annealing time or temperature. - Presence of impurities that inhibit crystallization.	- Increase the annealing temperature or dwell time. Confirm the desired crystallization temperature for your specific sol-gel chemistry.[1][2] - Ensure high-purity precursors and solvents are used for the sol-gel synthesis.

Data Presentation

Table 1: Effect of Annealing Temperature on the Properties of Sol-Gel Nb₂O₅ Films

Annealing Temperature (°C)	Film Thickness (nm)	Refractive Index (@600 nm)	Crystal Phase	Surface Roughness (RMS)	Optical Band Gap (eV)
As-deposited (120°C)	~135	~1.85	Amorphous	Low	~3.90
200	~130	~1.90	Amorphous	Increases slightly	~3.85
400	~125	~2.05	Amorphous	Increases	~3.75
600	~120	~2.17	Orthorhombic	Increases significantly	~3.65
650	Decreases further	~2.17	Orthorhombic	High	Decreases further

Note: The values presented are approximate and can vary based on the specific sol-gel formulation and deposition parameters. Data is compiled and inferred from multiple sources.[3][5]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of Niobium Oxide Precursor Solution (from Niobium(V) Chloride)

• Preparation: In a clean, dry beaker, dissolve 0.174 M of niobium(V) chloride (NbCl₅) in 33.2 ml of absolute ethanol (B145695).[3]

• Hydrolysis: Add 0.68 ml of deionized water to the solution while stirring.[3]

• Aging: Stir the solution vigorously for 24 hours at room temperature in a sealed container to obtain a clear, stable, and homogeneous sol.[3]

Protocol 2: Sol-Gel Synthesis of Niobium Oxide Precursor Solution (from Niobium(V) Ethoxide)

• Preparation: In a dry nitrogen atmosphere, add 5g of niobium(V) ethoxide (Nb(OC₂H₅)₅) to 90ml of absolute ethanol and stir vigorously.[2]

• Precipitation: Add 5ml of ammonium (B1175870) hydroxide (B78521) to the solution to initiate precipitation.[2]

• Washing and Drying: The resulting precipitate should be washed and dried to obtain a powder that can be redispersed for coating.

Protocol 3: Thin Film Deposition by Spin Coating

• Substrate Cleaning: Clean the substrate (e.g., silicon wafer, glass slide) by sonicating in acetone, isopropanol, and deionized water for 15 minutes each, followed by drying with a stream of nitrogen.

• Deposition: Dispense the niobium oxide sol onto the substrate. Spin coat at 3500-4000 rpm for 30 seconds.[3][6]

• Drying: Dry the coated substrate on a hot plate at 120°C for 30 minutes to evaporate the solvent.[3][6]

Protocol 4: Annealing Protocol

• Placement: Place the dried films in a programmable furnace.

• Ramping Up: Heat the furnace to the desired annealing temperature (e.g., 600°C) at a controlled ramp rate (e.g., 5°C/minute) to minimize thermal shock and prevent cracking.

• Dwelling: Hold the samples at the target temperature for 1-2 hours to ensure complete crystallization and removal of organics.[2]

• Cooling Down: Cool the furnace down to room temperature at a controlled ramp rate (e.g., 5°C/minute) to avoid stress-induced defects.

Mandatory Visualizations

Caption: Experimental workflow for sol-gel derived Nb₂O₅ films.

Caption: Influence of annealing temperature on Nb₂O₅ film properties.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. joam.inoe.ro [joam.inoe.ro]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

How to handle hygroscopic niobium isopropoxide in the lab

This guide provides researchers, scientists, and drug development professionals with essential information for safely handling and effectively using hygroscopic niobium isopropoxide in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is niobium isopropoxide and what are its primary applications?

A1: Niobium (V) isopropoxide, also known as niobium pentaisopropoxide, is a metal alkoxide precursor. Due to its high reactivity, particularly with water, it is a key component in materials synthesis. Its primary applications include acting as a catalyst and as a precursor in the sol-gel synthesis of niobium pentoxide (Nb₂O₅) nanoparticles and thin films for use in electronics, photocatalysis, and biocompatible coatings.[1][2][3][4] It is also used to accelerate the drying of paints and printing inks.[1][5]

Q2: What are the main safety hazards associated with niobium isopropoxide?

A2: Niobium isopropoxide is a hazardous substance that requires careful handling. It is highly flammable and reacts violently with water, potentially releasing flammable gases that can ignite spontaneously.[6] It is corrosive and can cause severe skin burns and eye damage.[6] Inhalation may lead to respiratory irritation, drowsiness, or dizziness.[2][6] Additionally, it is suspected of damaging fertility and may cause organ damage through prolonged or repeated exposure.[6] Always consult the Safety Data Sheet (SDS) before use and handle it inside a chemical fume hood.[6][7]

Q3: How should I properly store niobium isopropoxide?

A3: Due to its moisture sensitivity and flammability, niobium isopropoxide must be stored under an inert atmosphere (e.g., argon or nitrogen). Keep the container tightly closed in a dry, cool, and well-ventilated area designated for corrosive and flammable materials.[6][7] Store it away from heat, sparks, open flames, and incompatible materials like strong oxidizing agents.[6][8]

Q4: What personal protective equipment (PPE) is required when handling this compound?

A4: Appropriate PPE is mandatory. This includes:

• Eye Protection: Chemical safety goggles or a face shield.[6][8]

• Skin Protection: Flame-retardant lab coat and appropriate protective gloves (e.g., nitrile rubber). Ensure gloves are compatible and change them immediately if contamination occurs.[7][8]

• Respiratory Protection: Use only in a well-ventilated area, typically a chemical fume hood.[6] If exposure limits are at risk of being exceeded, a NIOSH/MSHA approved respirator is necessary.[6]

• Other: Ensure an eyewash station and safety shower are immediately accessible.[6]

Compound Properties and Data

The following table summarizes key quantitative data for Niobium (V) Isopropoxide.

Property	Value	Source(s)
Chemical Formula	C₁₅H₃₅NbO₅ (as pentaisopropoxide)	[1]
Molecular Weight	388.34 g/mol	[9]
Appearance	Solid or liquid; often supplied as a 10% w/v solution in isopropanol/hexane.	[2][6][9]
Solubility	Soluble in hydrocarbons and warm isopropanol.	[1][2][10]
Reactivity	Reacts with water, alcohols, ketones, and esters.	[1][2][10]
Hazard Codes	F (Highly Flammable)	[10]
UN Number	3274	[10]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of Niobium Pentoxide (Nb₂O₅) Nanoparticles

This protocol provides a general methodology for synthesizing Nb₂O₅ nanoparticles using niobium isopropoxide as a precursor. The sol-gel process involves the hydrolysis and condensation of the alkoxide precursor.[3]

Materials:

• Niobium (V) ethoxide (as a common alternative precursor) or Niobium (V) isopropoxide

• Absolute Ethanol (B145695) (or other suitable alcohol)

• Deionized Water

• Ammonia (B1221849) solution (or other catalyst, e.g., acid)

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation: All glassware must be thoroughly dried in an oven and cooled under a stream of inert gas to remove any residual moisture. The entire procedure should be conducted under an inert atmosphere using a glovebox or Schlenk line techniques.

• Precursor Solution: Dissolve the niobium alkoxide precursor (e.g., Niobium (V) ethoxide) in absolute ethanol with vigorous stirring to create a homogenous solution.[11]

• Hydrolysis: Slowly add a mixture of deionized water and ethanol to the precursor solution while stirring continuously. The rate of addition is critical to control the particle size and morphology. A catalyst, such as ammonia or an acid, can be added to the water/ethanol mixture to control the pH and reaction rate.[11]

• Gelation: Continue stirring until a gel is formed. The time required for gelation can vary from minutes to hours depending on the reaction conditions (temperature, pH, concentration).

• Aging: Age the resulting gel for a set period (e.g., 24-48 hours) at room temperature. This step allows for the completion of condensation reactions and strengthens the gel network.

• Drying: Dry the aged gel to remove the solvent. This can be done via conventional oven drying (which may cause the gel to collapse) or supercritical drying to produce aerogels with high surface area.

• Calcination: Heat the dried gel powder in a furnace at a controlled temperature (e.g., 500-750°C) to remove organic residues and induce crystallization, forming the final Nb₂O₅ nanoparticles.[11] The final crystalline phase (e.g., orthorhombic T-Nb₂O₅) depends on the calcination temperature.[11][12]

Troubleshooting Guide

Q5: My niobium isopropoxide solution turned cloudy or formed a precipitate immediately upon opening the bottle. What happened?

A5: This indicates premature hydrolysis due to exposure to atmospheric moisture. Niobium isopropoxide is extremely sensitive to water.[1][10] The cloudiness is likely due to the formation of insoluble niobium oxyhydroxides or oxides. The material in this state may not be suitable for applications requiring precise stoichiometry or morphology control. To prevent this, always handle the compound under strictly anhydrous conditions in a glovebox or using a Schlenk line.[6]

Q6: During my sol-gel synthesis, a precipitate formed instantly when I added the water/alcohol mixture, instead of a clear gel. How can I fix this?

A6: Rapid precipitation suggests an uncontrolled and overly fast hydrolysis and condensation reaction. To achieve a homogenous gel, you need to slow down the reaction rate.

• Reduce Water Content: Decrease the amount of water or add it much more slowly.

• Lower the Temperature: Perform the reaction at a lower temperature (e.g., in an ice bath).

• Adjust pH: The reaction is catalyzed by both acids and bases. Ensure your pH is in a range that promotes slower, more controlled gelation.

• Use a Chelating Agent: Add a chelating agent like acetylacetone (B45752) to the precursor solution before hydrolysis. This can stabilize the niobium precursor and moderate its reactivity.[4]

Q7: The yield of my final Nb₂O₅ product is very low. What are the potential causes?

A7: Low yield can result from several factors:

• Incomplete Reaction: Ensure sufficient time is allowed for the hydrolysis and condensation reactions to complete during the aging step.

• Loss of Material: Material can be lost during transfer, filtration, or washing steps. Handle the gel and powder carefully.

• Precursor Purity: If the precursor was partially hydrolyzed before use (see Q5), the effective concentration of the active species would be lower, leading to a reduced yield.

• Sub-optimal pH: The pH affects the condensation process. An unsuitable pH can lead to the formation of soluble species that are washed away during purification.

Visualizations

Caption: Workflow for handling hygroscopic niobium isopropoxide.

Caption: Troubleshooting guide for sol-gel synthesis issues.

Caption: Simplified logical diagram of the sol-gel process.

References

• 1. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [amp.chemicalbook.com]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biocompatible Nb2O5 thin films prepared by means of the sol-gel process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL [thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. uvm.edu [uvm.edu]
• 9. Niobium(V) isopropoxide | CymitQuimica [cymitquimica.com]
• 10. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [m.chemicalbook.com]
• 11. scielo.br [scielo.br]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Phase-Pure Nb₂O₅ Synthesis from Niobium Isopropoxide

Welcome to the technical support center for the synthesis of phase-pure niobium pentoxide (Nb₂O₅) from niobium (V) isopropoxide. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in achieving their desired crystalline phase of Nb₂O₅.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the sol-gel synthesis of Nb₂O₅ from niobium isopropoxide.

Q1: My final product is amorphous, not crystalline. How can I induce crystallization?

A1: Amorphous Nb₂O₅ is the typical product after the initial drying of the gel. Crystallization is achieved through calcination (heat treatment). If your product remains amorphous, it is likely that the calcination temperature was too low or the duration was too short.

• Troubleshooting Steps:

  • Verify Calcination Temperature: Ensure your furnace is properly calibrated. For crystallization to the pseudohexagonal (TT) phase, a temperature of at least 500°C is generally required.[1][2] For the orthorhombic (T) phase, temperatures between 600°C and 800°C are needed.[1]

  • Increase Calcination Duration: A typical calcination time is 2-4 hours.[1] If your time was shorter, consider increasing it to ensure the phase transition is complete.

  • Check Heating Rate: A slow heating rate (e.g., 1-5°C/min) during calcination can promote more uniform crystal growth.

Q2: I obtained a mixture of crystalline phases (e.g., TT and T phases). How can I get a phase-pure product?

A2: The formation of mixed phases is a common issue and is almost always related to the calcination temperature being at a transition point between two phases.

• Troubleshooting Steps:

  • Adjust Calcination Temperature: This is the most critical parameter.[2] To obtain phase-pure TT-Nb₂O₅, calcine at a temperature range of 500-550°C. To achieve phase-pure T-Nb₂O₅, increase the temperature to 650-800°C.[1] The transition to the monoclinic (H) phase occurs at temperatures above 1000°C.[1][2]

  • Ensure Temperature Uniformity: Make sure the sample is placed in a uniform temperature zone within your furnace. Temperature gradients across the sample can lead to the formation of different phases in different parts of the powder.

  • Homogenize the Precursor Gel: Ensure the precursor gel is homogeneous before drying and calcination. Inhomogeneities can lead to localized differences in crystallization behavior.

Q3: The hydrolysis of niobium isopropoxide is too rapid and forms a precipitate instead of a clear gel. What can I do?

A3: Niobium alkoxides are highly reactive with water. Uncontrolled, rapid hydrolysis leads to the immediate precipitation of niobium hydroxide, preventing the formation of a uniform gel network.

• Troubleshooting Steps:

  • Control Water Addition: Add water slowly and dropwise to the niobium isopropoxide solution while stirring vigorously. This ensures a more controlled hydrolysis and condensation process.

  • Use a Co-solvent: Dissolving the niobium isopropoxide in a dry alcohol (like ethanol (B145695) or isopropanol) before adding water can help to moderate the reaction rate.

  • Consider Acid Catalysis: The addition of a small amount of acid (e.g., nitric acid or acetic acid) can help to control the hydrolysis and condensation rates, leading to a more transparent and uniform gel.

Q4: My final Nb₂O₅ powder has a very small crystallite size. How can I increase it?

A4: Crystallite size is primarily influenced by the calcination temperature and the conditions of hydrolysis.

• Troubleshooting Steps:

  • Increase Calcination Temperature: Higher calcination temperatures promote the growth of larger crystallites.[1] For example, increasing the temperature from 650°C to 750°C can significantly increase the crystallite size of the T-Nb₂O₅ phase.[1]

  • Modify Hydrolysis Conditions: Using a basic catalyst, such as ammonia, during hydrolysis can lead to the formation of larger crystallites compared to neutral or acidic conditions.[1]

  • Increase Calcination Time: A longer duration at the target calcination temperature can also facilitate crystal growth.

Data Presentation: Synthesis Parameters and Resulting Phases

The following table summarizes the key synthesis parameters, particularly the calcination temperature, and their effect on the resulting crystalline phase and crystallite size of Nb₂O₅.

Precursor	Calcination Temperature (°C)	Resulting Phase	Average Crystallite Size (nm)	Reference
Niobium Alkoxide	< 500	Amorphous	-	[2]
Niobium Alkoxide	500 - 550	Pseudohexagonal (TT)	Varies	[1]
Niobium Alkoxide	650	Orthorhombic (T)	~25 - 40	[1]
Niobium Alkoxide	750	Orthorhombic (T)	~45 - 65	[1]
Niobium Alkoxide	> 1000	Monoclinic (H)	Varies	[1][2]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of T-Phase Nb₂O₅

This protocol details a typical sol-gel synthesis route for obtaining orthorhombic (T-phase) Nb₂O₅.

Materials:

• Niobium (V) isopropoxide (Nb[OCH(CH₃)₂]₅)

• Absolute Ethanol (or Isopropanol)

• Deionized Water

• Ammonia solution (optional, for basic hydrolysis) or Nitric Acid (optional, for acidic hydrolysis)

Procedure:

• Dissolution: In a dry environment (e.g., a glovebox), dissolve niobium (V) isopropoxide in absolute ethanol with vigorous stirring to form a clear solution. A typical concentration is 0.1 M.

• Hydrolysis: Slowly add a mixture of ethanol and deionized water to the niobium isopropoxide solution under continuous stirring. The molar ratio of water to the niobium precursor is a critical parameter and should be carefully controlled (a ratio of 4:1 is a good starting point). For catalyzed reactions, the water can be mixed with a small amount of acid or base before addition.

• Gelation and Aging: Continue stirring the solution until a transparent gel is formed. Seal the container and allow the gel to age at room temperature for 24-72 hours. Aging helps to strengthen the gel network.

• Drying: Dry the gel in an oven at 80-120°C for 12-24 hours to remove the solvent and form a xerogel.

• Calcination: Calcine the dried xerogel powder in a furnace in air. To obtain the T-phase, heat the powder to 650-750°C for 2-4 hours with a ramp rate of 5°C/min.[1]

• Characterization: Analyze the final powder using X-ray diffraction (XRD) to confirm the crystalline phase.

Visualizations

Experimental Workflow for Sol-Gel Synthesis of Nb₂O₅

Caption: Workflow for sol-gel synthesis of Nb₂O₅.

Troubleshooting Logic for Phase Purity

References

• 1. scielo.br [scielo.br]
• 2. Polymorphs of Nb2O5 Compound and Their Electrical Energy Storage Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Niobium Oxide (Nb₂O₅) Films by ALD

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Atomic Layer Deposition (ALD) of niobium oxide (Nb₂O₅) films, with a specific focus on reducing surface roughness.

Troubleshooting Guides

This section addresses common issues encountered during the ALD of Nb₂O₅ that can lead to increased surface roughness.

Question: My Nb₂O₅ film exhibits high surface roughness. What are the potential causes and how can I mitigate this?

Answer:

Increased surface roughness in ALD-grown Nb₂O₅ films can stem from several factors, primarily related to deposition parameters and post-deposition treatments. Here’s a breakdown of potential causes and solutions:

• Non-Ideal Deposition Temperature: The deposition temperature plays a crucial role in the surface morphology of the film. Temperatures outside the optimal ALD window can lead to precursor decomposition or insufficient surface reactions, resulting in a rougher film. For instance, while amorphous films are generally smooth, higher temperatures can induce crystallization during deposition, which may increase roughness.

• Precursor Chemistry and Delivery: The choice of niobium precursor and its thermal stability are critical. Precursors with low volatility or those that are prone to decomposition at the delivery temperature can lead to non-uniform film growth and increased roughness.[1][2][3] Ensuring the precursor is heated to an appropriate temperature to ensure sufficient vapor pressure without causing decomposition is essential.

• Incomplete Purge Cycles: Inadequate purging between precursor and co-reactant pulses can lead to chemical vapor deposition (CVD)-like reactions, which are a common cause of increased surface roughness. Longer purge times may be necessary, especially in thermal ALD processes where reactants like water can desorb slowly from chamber walls.[4]

• Plasma-Related Effects (for PE-ALD): In Plasma-Enhanced ALD (PE-ALD), the plasma parameters (e.g., power, exposure time) can influence surface roughness. While PE-ALD can produce smoother films at lower temperatures, overly aggressive plasma conditions can lead to surface damage and increased roughness.

• Post-Deposition Annealing: While post-deposition annealing can be used to crystallize the film and modify its properties, it can also significantly increase surface roughness. For magnetron-sputtered Nb₂O₅ films, annealing up to 400°C showed minimal change in roughness, but a dramatic increase was observed at 500°C.[5] Similarly, for sol-gel spin-coated films, surface roughness was found to increase with annealing temperatures from 200-600°C.[6][7]

Troubleshooting Steps:

• Optimize Deposition Temperature: Systematically vary the deposition temperature within the precursor's ALD window to identify the optimal temperature for smooth film growth. As-deposited amorphous films are often the smoothest.[1][2]

• Verify Precursor Stability and Delivery: Ensure the precursor delivery lines are adequately heated to prevent condensation and that the precursor vessel temperature is stable and appropriate for the chosen precursor.

• Extend Purge Times: Increase the duration of the purge steps to ensure complete removal of unreacted precursors and reaction byproducts.

• Optimize Plasma Parameters (for PE-ALD): If using PE-ALD, try reducing the plasma power or exposure time to minimize potential surface damage.

• Careful Post-Deposition Annealing: If annealing is necessary, carefully control the temperature and atmosphere. Lower annealing temperatures are generally preferred to minimize increases in surface roughness.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the control of surface roughness in ALD-grown Nb₂O₅ films.

Q1: How does the choice of niobium precursor affect the surface roughness of the resulting Nb₂O₅ film?

The choice of precursor is a critical factor. Precursors that are liquid at room temperature and have good volatility and thermal stability, such as tBuN=Nb(NEt2)3 and tBuN=Nb(NMeEt)3, are often favored for ALD and tend to produce smooth and uniform films.[1][2] Precursors with limited thermal stability can decompose, leading to a departure from the ideal self-limiting ALD growth and resulting in increased surface roughness.[1][2]

Q2: Is thermal ALD or Plasma-Enhanced ALD (PE-ALD) better for achieving smooth Nb₂O₅ films?

Both thermal and PE-ALD can produce smooth, amorphous Nb₂O₅ films. PE-ALD can offer advantages such as a higher growth per cycle and the ability to deposit films at lower temperatures, which can help in maintaining an amorphous structure and thus a smoother surface.[8][9] However, the plasma itself can introduce another set of variables that need to be optimized to prevent surface damage. Ultimately, the choice between thermal and PE-ALD will depend on the specific experimental setup and the desired film properties.

Q3: What is the expected surface roughness (Rq or RMS) for an ALD-grown Nb₂O₅ film?

The surface roughness of as-deposited, amorphous ALD Nb₂O₅ films is typically very low, often in the sub-nanometer range. For example, in one study, the roughness (Rq) of a magnetron-sputtered Nb₂O₅ film was around 0.28 nm after 100 seconds of growth.[5] Another study on ALD-grown niobium nitride (NbN) films, which can have similar growth characteristics, showed that the surface roughness is often dictated by the substrate roughness, with RMS values around 0.82 nm.[10]

Q4: How does post-deposition annealing affect the surface roughness of Nb₂O₅ films?

Post-deposition annealing, particularly at temperatures that induce crystallization, generally leads to an increase in surface roughness. For magnetron-sputtered Nb₂O₅ films, the roughness remained stable at approximately 0.4 to 0.5 nm for annealing temperatures up to 400°C, but dramatically increased to about 5 nm at 500°C.[5] For sol-gel spin-coated Nb₂O₅ films, an increase in surface roughness was observed with increasing annealing temperature.[6][7]

Data Presentation

Table 1: Effect of Deposition Method and Temperature on Nb₂O₅ Film Properties

Deposition Method	Precursor	Co-reactant	Deposition Temperature (°C)	Growth Per Cycle (Å/cycle)	Film Structure
Thermal ALD	tBuN=Nb(NEt2)3	H₂O	200	0.38	Amorphous
PE-ALD	tBuN=Nb(NEt2)3	O₂ plasma	200	0.56	Amorphous
Thermal ALD	tBuN=Nb(NEt2)3	H₂O or O₃	275	~0.45	Amorphous
Thermal ALD	tBuN=Nb(NMeEt)3	H₂O or O₃	275	~0.45	Amorphous

Data synthesized from multiple sources.[1][8]

Table 2: Influence of Post-Deposition Annealing on Surface Roughness of Nb₂O₅ Films (Magnetron Sputtered)

Annealing Temperature (°C)	Surface Roughness (Rq, nm)
As-deposited	~0.4 - 0.5
400	~0.4 - 0.5
500	~5

Data from a study on magnetron sputtered films.[5]

Experimental Protocols

Protocol 1: Thermal ALD of Nb₂O₅ using tBuN=Nb(NEt2)3 and H₂O

• Substrate Preparation: Use a silicon wafer or other suitable substrate. Clean the substrate using a standard cleaning procedure (e.g., piranha etch followed by a deionized water rinse and nitrogen drying).

• Precursor and Co-reactant Preparation:

  • Heat the tBuN=Nb(NEt2)3 precursor to a temperature that provides adequate vapor pressure without decomposition (e.g., 80°C).

  • Use deionized water as the co-reactant, maintained at room temperature.

• Deposition Parameters:

  • Set the deposition temperature to 200°C.

  • Maintain a reactor pressure of approximately 80 mTorr.

• ALD Cycle:

  • Pulse A (Niobium Precursor): Pulse tBuN=Nb(NEt2)3 into the reactor for a duration sufficient for saturation (e.g., 6 seconds).

  • Purge A: Purge the reactor with an inert gas (e.g., Ar) for a duration sufficient to remove unreacted precursor and byproducts (e.g., 5 seconds).

  • Pulse B (Co-reactant): Pulse H₂O into the reactor for a duration sufficient for saturation (e.g., 200 ms).

  • Purge B: Purge the reactor with an inert gas for a duration sufficient to remove unreacted co-reactant and byproducts (e.g., 35 seconds).

• Repeat Cycles: Repeat the ALD cycle until the desired film thickness is achieved.

This protocol is based on a described thermal ALD process.[4][8]

Protocol 2: Plasma-Enhanced ALD (PE-ALD) of Nb₂O₅ using tBuN=Nb(NEt2)3 and O₂ Plasma

• Substrate Preparation: Same as in Protocol 1.

• Precursor and Co-reactant Preparation:

  • Heat the tBuN=Nb(NEt2)3 precursor as in Protocol 1.

  • Use O₂ as the co-reactant gas for the plasma.

• Deposition Parameters:

  • Set the deposition temperature to 200°C.

  • Maintain a reactor pressure of approximately 10 mTorr during the plasma step.

• PE-ALD Cycle:

  • Pulse A (Niobium Precursor): Pulse tBuN=Nb(NEt2)3 into the reactor for a duration sufficient for saturation (e.g., 6 seconds).

  • Purge A: Purge the reactor with an inert gas (e.g., Ar) for a shorter duration compared to thermal ALD (e.g., 1 second).

  • Pulse B (Co-reactant): Introduce O₂ gas and ignite the plasma for a duration sufficient for saturation (e.g., 2 seconds).

  • Purge B: Purge the reactor with an inert gas to remove unreacted species and byproducts (e.g., 3 seconds).

• Repeat Cycles: Repeat the PE-ALD cycle until the desired film thickness is achieved.

This protocol is based on a described PE-ALD process.[4][8]

Visualizations

Caption: Experimental workflow for ALD of Nb₂O₅ and subsequent characterization.

Caption: Logical relationships between ALD parameters and Nb₂O₅ film properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation and Comparison of Novel Precursors for Atomic Layer Deposition of Nb2O5 Thin Films | Semantic Scholar [semanticscholar.org]
• 3. Niobium Precursors for Atomic Layer Deposition of Nb2O5 | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Fine Control of Optical Properties of Nb2O5 Film by Thermal Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of annealing temperature on surface roughness and certain optical characteristics of sol-gel spin-coated Nb2O5 thin films | AVESİS [avesis.gazi.edu.tr]
• 7. joam.inoe.ro [joam.inoe.ro]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.aip.org [pubs.aip.org]

Niobium Isopropoxide Precursor Delivery and Flow Rate Optimization: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the delivery and flow rate optimization of niobium isopropoxide precursor.

Frequently Asked Questions (FAQs)

1. What is Niobium Isopropoxide and what are its key properties?

Niobium (V) isopropoxide (Nb(O-i-Pr)₅) is an organometallic compound used as a precursor for depositing niobium oxide thin films in processes like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD). It is a moisture-sensitive, flammable solid.[1][2] It is soluble in hydrocarbons and warm isopropanol (B130326) and reacts with water, other alcohols, ketones, and esters.[3]

2. How should Niobium Isopropoxide be handled and stored?

Due to its reactivity and flammability, niobium isopropoxide requires careful handling in a controlled environment.

• Handling: Always handle under an inert atmosphere (e.g., in a glove box) to prevent exposure to moisture and air.[2] Use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4][5] Ensure adequate ventilation and use explosion-proof equipment.[1]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2][5] It should be stored away from incompatible substances like oxidizing agents and acids.[4]

3. What are the primary applications of Niobium Isopropoxide in research and drug development?

Niobium isopropoxide is primarily used as a precursor to create niobium-based materials with applications in various fields. Niobium oxide thin films, for instance, are used in capacitors, optical glasses, and as catalysts.[6] In the context of drug development, niobium-based nanomaterials are being explored for drug delivery systems due to their biocompatibility and stability.

4. What are the known safety hazards associated with Niobium Isopropoxide?

Niobium isopropoxide is a flammable solid and can cause skin and eye irritation.[1][2] It is harmful if swallowed or inhaled.[1] Due to its reaction with water, it may release flammable gases.[1] Always consult the Safety Data Sheet (SDS) before handling.

Troubleshooting Guides

This section provides solutions to common problems encountered during the delivery and flow rate optimization of niobium isopropoxide.

Issue 1: Inconsistent or No Film Growth

• Question: My deposition process is yielding inconsistent film thickness or no film at all. What are the possible causes and solutions?

• Answer: Inconsistent film growth is a common issue that can stem from several factors related to precursor delivery.

  • Clogged Delivery Lines: Niobium isopropoxide can solidify and clog the delivery lines.

    • Solution: Gently heat the delivery lines to a temperature slightly above the precursor's sublimation/evaporation temperature. Regularly inspect and clean the lines.

  • Precursor Depletion: The precursor bubbler may be empty.

    • Solution: Check the level of the precursor in the bubbler and refill as necessary.

  • Improper Bubbler Temperature: The bubbler temperature may be too low, resulting in insufficient vapor pressure.

    • Solution: Gradually increase the bubbler temperature. For a similar precursor, niobium ethoxide, evaporation temperatures of 130-140°C have been used in ALD.[7]

  • Carrier Gas Flow Rate Too Low: Insufficient carrier gas flow will not transport enough precursor to the reaction chamber.

    • Solution: Increase the carrier gas flow rate incrementally.

Issue 2: Low Deposition Rate

• Question: The deposition rate is significantly lower than expected. How can I increase it?

• Answer: A low deposition rate is often linked to the amount of precursor reaching the substrate.

  • Insufficient Vapor Pressure: The bubbler temperature is a critical parameter for controlling the precursor's vapor pressure.

    • Solution: Increase the bubbler temperature in small increments (e.g., 5°C) to increase the vapor pressure of the niobium isopropoxide.

  • Low Carrier Gas Flow: The carrier gas flow rate may not be sufficient to carry an adequate amount of precursor vapor.

    • Solution: Gradually increase the carrier gas flow rate. Monitor the effect on the deposition rate and uniformity.

  • Precursor Degradation: The precursor may have degraded due to prolonged heating or exposure to contaminants.

    • Solution: Use fresh precursor and ensure the inert gas atmosphere is pure.

Issue 3: Precursor Condensation in Delivery Lines

• Question: I am observing precursor material condensing in the delivery lines before reaching the deposition chamber. How can I prevent this?

• Answer: Condensation occurs when the temperature of the delivery lines is lower than the precursor's sublimation or dew point.

  • Cold Spots in Delivery Lines: Inconsistent heating along the delivery path can create cold spots.

    • Solution: Ensure all delivery lines from the bubbler to the chamber are uniformly heated to a temperature slightly above the bubbler temperature.[8] Use heat tracing and insulation to maintain a consistent temperature.

Issue 4: Poor Film Uniformity

• Question: The deposited film is not uniform across the substrate. What could be the cause?

• Answer: Poor film uniformity can be related to both precursor delivery and reactor conditions.

  • Non-uniform Gas Flow: The gas flow dynamics within the reaction chamber can lead to uneven deposition.

    • Solution: Optimize the showerhead design and the distance between the showerhead and the substrate. Adjust the total process pressure.

  • Fluctuating Precursor Flow: Inconsistent precursor delivery will result in non-uniform growth.

    • Solution: Ensure the bubbler temperature and carrier gas flow rate are stable. Use a mass flow controller for precise control of the carrier gas.

Data Presentation

Table 1: General Process Parameters for Niobium Alkoxide Precursors in ALD/CVD

Parameter	Typical Range/Value	Precursor	Deposition Method	Reference
Bubbler/Evaporator Temperature	130 - 150 °C	Niobium(V) ethoxide	ALD	[7]
Substrate Temperature	150 - 350 °C	tert-butylimido tris(diethylamido)niobium	ALD	[9]
Carrier Gas	Argon (Ar)	tert-butylimido tris(diethylamido)niobium	ALD	[9]
Carrier Gas Flow Rate	150 - 300 sccm	tert-butylimido tris(diethylamido)niobium	ALD	[9]
Reactant	Water (H₂O), Oxygen (O₂) Plasma	tert-butylimido tris(diethylamido)niobium	ALD	[9]

Table 2: Systematic Approach to Niobium Isopropoxide Flow Rate Optimization

Step	Parameter to Vary	Range to Explore	Monitored Response	Goal
1	Bubbler Temperature	Start slightly above melting point; increase in 5°C increments	Deposition Rate, Film Uniformity	Achieve stable and sufficient precursor vapor pressure.
2	Carrier Gas Flow Rate	10 - 200 sccm (typical range)	Deposition Rate, Film Uniformity	Find the optimal flow for precursor transport without causing turbulence.
3	Pulse Time (for ALD)	0.1 - 5 seconds	Saturation of surface reactions	Ensure self-limiting growth for uniform films.
4	Purge Time (for ALD)	1 - 10 seconds	Prevention of CVD-like growth	Completely remove unreacted precursor and byproducts.

Experimental Protocols

Experiment: Determining Optimal Niobium Isopropoxide Delivery Parameters

Objective: To establish the optimal bubbler temperature and carrier gas flow rate for consistent and reproducible delivery of niobium isopropoxide for a thin film deposition process (ALD or CVD).

Materials and Equipment:

• Niobium (V) isopropoxide precursor

• Deposition system (ALD or CVD) with a heated bubbler and mass flow controllers

• Inert carrier gas (e.g., Argon, Nitrogen)

• Substrates for deposition (e.g., silicon wafers)

• Film thickness measurement tool (e.g., ellipsometer)

Methodology:

• System Preparation:

  • Ensure the deposition system is clean and leak-tight.

  • Load the niobium isopropoxide into the bubbler inside an inert atmosphere glove box to prevent exposure to air and moisture.

  • Install the bubbler in the deposition system and heat the delivery lines to a temperature approximately 10-20°C above the intended highest bubbler temperature to prevent condensation.

• Bubbler Temperature Optimization:

  • Set the substrate temperature to the desired deposition temperature.

  • Start with a low bubbler temperature (e.g., 80°C) and a constant carrier gas flow rate (e.g., 50 sccm).

  • Perform a short deposition run and measure the resulting film thickness.

  • Increase the bubbler temperature in 5°C increments and repeat the deposition and measurement process.

  • Plot the deposition rate as a function of bubbler temperature. The optimal temperature will be in the region where the deposition rate is stable and reproducible.

• Carrier Gas Flow Rate Optimization:

  • Set the bubbler temperature to the optimal value determined in the previous step.

  • Start with a low carrier gas flow rate (e.g., 20 sccm).

  • Perform a deposition run and measure the film thickness and uniformity.

  • Increase the carrier gas flow rate in increments (e.g., 10 sccm) and repeat the deposition and measurement.

  • Plot the deposition rate and film uniformity as a function of the carrier gas flow rate. Select the flow rate that provides a good balance between a high deposition rate and good film uniformity.

• Process Validation:

  • Once the optimal bubbler temperature and carrier gas flow rate are determined, perform several deposition runs using these parameters to confirm the reproducibility of the process.

Visualizations

Experimental workflow for optimizing precursor delivery.

Troubleshooting logic for common precursor delivery issues.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [amp.chemicalbook.com]
• 4. tedpella.com [tedpella.com]
• 5. Niobium - ESPI Metals [espimetals.com]
• 6. Niobium pentoxide - Wikipedia [en.wikipedia.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. svta.com [svta.com]
• 9. pure.tue.nl [pure.tue.nl]

Reference Data & Comparative Studies

A Comparative Guide to Niobium Isopropoxide and Niobium Ethoxide for Thin Film Deposition

For researchers, scientists, and professionals in drug development, the choice of precursor is critical in the fabrication of high-quality niobium oxide (Nb₂O₅) thin films for a variety of applications, including biocompatible coatings, optical filters, and dielectric layers in electronic components. This guide provides an objective comparison of two common alkoxide precursors, niobium isopropoxide and niobium ethoxide, focusing on their performance in thin film deposition via Atomic Layer Deposition (ALD), Chemical Vapor Deposition (CVD), and sol-gel methods.

This comparison draws upon experimental data to highlight the key differences in deposition characteristics and resulting film properties, enabling an informed selection of the most suitable precursor for specific research and development needs.

Performance Comparison: Isopropoxide vs. Ethoxide

The selection between niobium isopropoxide and niobium ethoxide hinges on a trade-off between factors such as volatility, thermal stability, and reactivity. These properties directly influence the deposition process parameters and the quality of the resulting niobium oxide thin films.

Property	Niobium Isopropoxide	Niobium Ethoxide	Key Considerations
Chemical Formula	Nb(O-i-Pr)₅	Nb(OEt)₅	The bulkier isopropoxide ligand can influence precursor volatility and decomposition pathways.
Volatility	Generally lower volatility compared to ethoxide.	Higher volatility, making it suitable for vapor-phase deposition techniques like CVD and ALD.[1]	Higher volatility allows for lower precursor delivery temperatures, minimizing thermal decomposition before reaching the substrate.
Thermal Stability	Information not readily available in comparative studies.	Decomposes at approximately 325-350°C.	A wider thermal processing window is advantageous for optimizing film properties.
Deposition Temperature	Typically requires slightly higher deposition temperatures in vapor deposition methods due to lower volatility.	Can be used at a wide range of deposition temperatures, for instance from 320°C to 650°C in HV-CVD.[2]	Lower deposition temperatures are often desirable to prevent damage to thermally sensitive substrates.
Growth Rate	Data not available for direct comparison.	In High Vacuum CVD, growth rates from 8 nm/h to over 400 nm/h have been achieved.[2]	Higher growth rates can be beneficial for high-throughput manufacturing processes.
Film Purity	Can produce high-purity films, though carbon contamination can be a concern depending on deposition conditions.	Can yield carbon-free polycrystalline niobium oxide films within a large process window.[2]	Film purity is critical for optical and electronic applications to minimize defects and ensure optimal performance.
Conformality	Expected to provide good conformality in ALD due to the nature of the process.	ALD processes using ethoxide-based precursors are known for their excellent conformality on high-aspect-ratio structures.[3]	High conformality is essential for coating complex three-dimensional nanostructures.
Common Deposition Methods	Sol-gel, ALD	CVD, ALD, Sol-gel[2][4][5]	The choice of deposition method will depend on the desired film properties and substrate type.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the deposition of niobium oxide thin films using both precursors.

Sol-Gel Deposition of Niobium Oxide using Niobium Ethoxide

This method is widely used for producing niobium oxide powders and films.[4][5]

Protocol:

• Precursor Solution Preparation: A solution is prepared by dissolving niobium (V) ethoxide in absolute ethanol.[4]

• Hydrolysis: The solution is vigorously stirred while a mixture of ammonia (B1221849) and water is added to induce hydrolysis and precipitation.[4]

• Aging: The resulting gel is aged to allow for the completion of hydrolysis and condensation reactions.

• Film Deposition (Spin Coating): For thin film fabrication, a sol is prepared by mixing niobium ethoxide, butanol, and acetylacetone.[6] This sol is then deposited onto a substrate (e.g., polished cp-titanium) via spin coating.[6]

• Drying and Calcination: The coated substrate is dried to remove residual solvents and then calcined at temperatures typically ranging from 500°C to 750°C to form the crystalline niobium oxide phase.[4] The final film thickness is typically less than 200 nm.[6]

Chemical Vapor Deposition of Niobium Oxide using a Modified Niobium Ethoxide Precursor

To address the vapor pressure instability of dimeric niobium ethoxide, a modified precursor, niobium dimethylamino-ethoxide (Nb(OEt)₄(dmae)), has been utilized in High Vacuum CVD (HV-CVD).[2]

Protocol:

• Precursor Delivery: The monomeric Nb(OEt)₄(dmae) precursor is evaporated to generate a stable molecular beam.[2]

• Deposition: The molecular beam is directed onto a heated substrate in a high vacuum chamber.[2]

• Process Parameters:

  • Substrate Temperature: Varied from 320°C to 650°C.[2]

  • Precursor Flux: Controlled to achieve desired growth rates.[2]

• Film Growth: Deposition occurs through the thermal decomposition of the precursor on the substrate surface, leading to the formation of a niobium oxide film.

Logical Workflow for Thin Film Deposition

The process of thin film deposition, from precursor selection to film characterization, can be visualized as a logical workflow. This diagram illustrates the key stages and decision points in the process.

Caption: Workflow for niobium oxide thin film deposition.

Conclusion

Both niobium isopropoxide and niobium ethoxide are viable precursors for the deposition of niobium oxide thin films. The choice between them is dictated by the specific requirements of the application and the chosen deposition technique.

• Niobium Ethoxide is generally favored for vapor-phase deposition methods like CVD and ALD due to its higher volatility.[2][1] This allows for more stable precursor delivery and the potential for lower deposition temperatures.

• Niobium Isopropoxide , with its bulkier ligands, may offer different reactivity and decomposition pathways, which could be advantageous in specific sol-gel formulations or ALD processes, although comparative data is limited.

For applications demanding high purity and precise thickness control, such as in advanced electronics and optical coatings, ALD with a suitable precursor is often the preferred method. For simpler coating applications or the synthesis of niobium oxide powders, the sol-gel method offers a versatile and cost-effective alternative. Further research directly comparing these two precursors under identical deposition conditions is needed to provide a more definitive guide to their relative performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of niobium dimethylamino-ethoxide for chemical vapour deposition of niobium oxide thin films [infoscience.epfl.ch]
• 3. digital.wpi.edu [digital.wpi.edu]
• 4. scielo.br [scielo.br]
• 5. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biocompatible Nb2O5 thin films prepared by means of the sol-gel process - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing sol-gel and Pechini methods for Nb2O5 synthesis

A Comparative Guide to Sol-Gel and Pechini Methods for Niobium Pentoxide (Nb₂O₅) Synthesis

For researchers and scientists in materials science and drug development, the synthesis method of niobium pentoxide (Nb₂O₅) is a critical determinant of its final properties and performance in applications such as catalysis, electrochromics, and biomedical devices. This guide provides an objective comparison of two common synthesis techniques: the sol-gel method and the Pechini method, supported by experimental data.

Overview of Synthesis Methods

The sol-gel process involves the transition of a solution (sol) into a solid-like gel phase. For Nb₂O₅ synthesis, this typically involves the hydrolysis and condensation of a niobium precursor, often an alkoxide like niobium (V) ethoxide, in an alcoholic solvent.[1][2] The properties of the resulting oxide are highly dependent on factors like the precursor, solvent, pH, and calcination temperature.[1]

The Pechini method is a variation of the sol-gel technique that utilizes a chelating agent, typically citric acid, to form a metal-chelate complex with the niobium precursor (e.g., niobium chloride or ammonium (B1175870) niobium oxalate).[3][4] This complex then undergoes polyesterification with a polyhydroxyl alcohol, such as ethylene (B1197577) glycol, to form a polymeric resin.[4] Calcination of this resin removes the organic components, yielding the final oxide. This method offers excellent control over stoichiometry and can produce highly pure and homogeneous materials at relatively low temperatures.[4]

Experimental Protocols

Sol-Gel Synthesis of Nb₂O₅

A typical sol-gel synthesis protocol for Nb₂O₅ involves the following steps:

• Precursor Solution: Niobium (V) ethoxide (Nb(OC₂H₅)₅) is dissolved in absolute ethanol (B145695) with vigorous stirring.[1][3]

• Hydrolysis: A hydrolyzing agent, such as a mixture of water and ammonia (B1221849) hydroxide, is added to the precursor solution to initiate the hydrolysis and condensation reactions, leading to the formation of a gel.[1]

• Aging: The gel is aged for a period to allow the completion of the polycondensation reactions.

• Drying: The wet gel is dried to remove the solvent and other volatile components.

• Calcination: The dried gel is calcined at temperatures typically ranging from 500°C to 750°C to obtain the crystalline Nb₂O₅ powder.[1][3][5] The calcination temperature significantly influences the crystalline phase and particle size.[1]

Pechini Synthesis of Nb₂O₅

The Pechini method for Nb₂O₅ synthesis generally follows these steps:

• Chelation: A niobium precursor, such as niobium chloride (NbCl₅) or ammonium niobium oxalate, is dissolved in a solvent, and a chelating agent like citric acid is added to form a stable metal-citrate complex.[3][4][6]

• Polyesterification: A polyhydroxyl alcohol, most commonly ethylene glycol, is added to the solution, and the mixture is heated to promote polyesterification between the citric acid and ethylene glycol, resulting in a polymeric resin.[4]

• Polymerization: The temperature is further increased to facilitate the polymerization process, leading to the formation of a solid and homogeneous resin.

• Calcination: The polymeric resin is calcined at temperatures typically between 500°C and 750°C.[1][3] This step removes the organic matrix and yields the final Nb₂O₅ powder.

Comparative Data

The choice of synthesis method has a significant impact on the physicochemical properties of the resulting Nb₂O₅. The following table summarizes key quantitative data from comparative studies.

Property	Sol-Gel Method	Pechini Method	Calcination Temperature (°C)	Reference
Crystallite Size (nm)	25 - 65	Generally smaller crystallites at lower temperatures	750	[1][3]
BET Surface Area (m²/g)	55.4 (1-Nb₂O₅), 50.4 (2-Nb₂O₅)	55.1 (C-Nb₂O₅), 54.3 (D-Nb₂O₅)	750	[1][5]
Band Gap (eV)	3.32 - 3.37	3.32 - 3.40	500 - 750	[1][3]
Morphology	Regular spherical particles (approx. 1-2 µm)	Nanoparticle formation	750	[1][3]
Crystalline Phase	Amorphous at low temp, TT-Nb₂O₅ at 500°C, T-Nb₂O₅ at 650-750°C	TT-Nb₂O₅ at 500°C, T-Nb₂O₅ at 650-750°C	500 - 750	[1][3]

Experimental Workflows

Caption: Experimental workflows for Nb₂O₅ synthesis via Sol-Gel and Pechini methods.

Comparison of Key Characteristics

Caption: Key characteristics comparison of Sol-Gel and Pechini synthesis methods.

Conclusion

Both the sol-gel and Pechini methods are effective for the synthesis of Nb₂O₅ powders. The sol-gel method is a more straightforward process that can yield spherical particles.[1][3] In contrast, the Pechini method offers superior control over the composition and homogeneity of the final product, often resulting in the formation of nanoparticles.[1][3] The choice between the two methods will depend on the desired material properties and the specific application. For applications requiring high purity and homogeneity, the Pechini method is often preferred. For simpler, cost-effective synthesis, particularly for coatings and films, the sol-gel method may be more suitable. The calcination temperature is a critical parameter in both methods, determining the crystallinity and phase of the final Nb₂O₅ product.[1][3]

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Characterizing Niobium Oxide Films: A Comparative Guide to XPS and XRD Analysis

For researchers, scientists, and professionals in drug development, a thorough understanding of material properties is paramount. This guide provides a detailed comparison of two powerful analytical techniques, X-ray Photoelectron Spectroscopy (XPS) and X-ray Diffraction (XRD), for the characterization of niobium oxide thin films. We present supporting experimental data, detailed methodologies, and a comparative look at alternative techniques to assist in selecting the optimal analytical approach.

Niobium oxide films are gaining significant interest in various applications, including medical implants, catalysis, and electronic devices, due to their excellent biocompatibility, chemical stability, and versatile electronic properties. The specific functionality of these films is intrinsically linked to their chemical composition, oxidation states, and crystalline structure. XPS and XRD are indispensable tools for probing these fundamental properties.

Unveiling Surface Chemistry with X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that provides information about the elemental composition, empirical formula, chemical state, and electronic state of the elements within the top 1 to 10 nm of a material's surface.[1] This makes it particularly well-suited for analyzing the surface of thin films, where surface chemistry dictates interactions with the biological or chemical environment.

Key Information from XPS Analysis of Niobium Oxide Films:

• Oxidation States: XPS can distinguish between the different oxidation states of niobium (e.g., Nb⁵⁺, Nb⁴⁺, Nb²⁺) by analyzing the binding energies of the Nb 3d core level electrons.[2][3] The predominant Nb₂O₅ phase is characterized by the Nb⁵⁺ state.[2][4][5]

• Stoichiometry: The relative concentrations of niobium and oxygen on the surface can be determined, providing insight into the film's stoichiometry.

• Contamination: The presence of adventitious carbon and other surface contaminants can be readily identified.

Table 1: XPS Binding Energies for Niobium Oxides

Oxidation State	Core Level	Binding Energy (eV)	Reference(s)
Nb⁵⁺ (in Nb₂O₅)	Nb 3d₅/₂	207.1 - 207.4	[4][5][6][7]
Nb 3d₃/₂	209.9 - 210.1	[5][6][7][8]
Nb⁴⁺ (in NbO₂)	Nb 3d₅/₂	205.6 - 205.8	[3][6][7]
Nb 3d₃/₂	208.2 - 208.5	[3][6][7]
Nb²⁺ (in NbO)	Nb 3d₅/₂	203.7	[3][7]
Nb 3d₃/₂	206.5	[3][7]
Metallic Nb	Nb 3d₅/₂	202.4	[4]
O 1s (in Nb₂O₅)	529.2 - 530.5	[6][8]

Note: Binding energies can vary slightly depending on the specific instrument calibration and sample charging effects. It is common practice to reference the C 1s peak of adventitious carbon to 284.8 eV to correct for charging.[4][6]

Probing Crystalline Structure with X-ray Diffraction (XRD)

XRD is a powerful non-destructive technique used to analyze the crystallographic structure of materials. It provides information on the phase, crystal orientation, and crystallite size of the niobium oxide film. Different synthesis and processing conditions can lead to various crystalline phases of niobium oxide, each with distinct properties.

Key Information from XRD Analysis of Niobium Oxide Films:

• Phase Identification: XRD patterns are used to identify the specific crystalline phases of niobium oxide present in the film, such as the orthorhombic (T-Nb₂O₅), pseudohexagonal (TT-Nb₂O₅), and monoclinic (H-Nb₂O₅) phases.[9][10]

• Crystallinity: The presence of sharp diffraction peaks indicates a crystalline structure, while broad humps suggest an amorphous nature.

• Crystallite Size: The size of the crystalline domains can be estimated from the broadening of the diffraction peaks using the Scherrer equation.

• Texture and Strain: Advanced XRD techniques can reveal the preferred orientation of crystallites (texture) and the presence of strain within the film.

Table 2: Common Crystalline Phases of Niobium Pentoxide (Nb₂O₅)

Phase	Crystal System	Key Diffraction Peaks (2θ)	Reference(s)
T-Nb₂O₅	Orthorhombic	~22.6°, 28.4°, 36.6°	[9][11]
TT-Nb₂O₅	Pseudohexagonal	[9][10]
H-Nb₂O₅	Monoclinic	[9][10][12]

Note: The exact 2θ values depend on the X-ray wavelength used (e.g., Cu Kα).

Experimental Protocols

A standardized experimental approach is crucial for obtaining reliable and comparable data. Below are generalized protocols for XPS and XRD analysis of niobium oxide thin films.

XPS Experimental Protocol

• Sample Preparation:

  • Mount the niobium oxide film on a compatible sample holder.

  • Ensure the surface is free from any visible contaminants. For some studies, in-situ cleaning using a low-energy ion beam may be performed, but this can alter the surface chemistry and should be done with caution.[13]

• Instrument Setup:

  • X-ray Source: A monochromatic Al Kα X-ray source is typically used.

  • Analyzer: The hemispherical electron energy analyzer should be calibrated.

  • Vacuum: The analysis chamber must be under ultra-high vacuum (UHV) conditions (typically <10⁻⁸ mbar) to prevent surface contamination.[14]

• Data Acquisition:

  • Survey Scan: Acquire a wide-range survey spectrum (e.g., 0-1200 eV) to identify all elements present on the surface.

  • High-Resolution Scans: Acquire high-resolution spectra for the Nb 3d and O 1s regions to determine chemical states and perform quantification. A high-resolution scan of the C 1s region is also necessary for charge referencing.

  • Angle-Resolved XPS (ARXPS): To investigate the depth distribution of species in the near-surface region, spectra can be collected at different electron emission angles.[1]

XRD Experimental Protocol

• Sample Preparation:

  • Mount the thin film sample on a low-background sample holder.[15]

  • Carefully align the sample with respect to the incident X-ray beam.

• Instrument Setup:

  • X-ray Source: A Cu Kα radiation source is commonly used.

  • Goniometer: The goniometer, which controls the angles of the X-ray source, sample, and detector, must be accurately calibrated.

  • Optics: For thin film analysis, parallel beam optics are often preferred over Bragg-Brentano geometry to improve surface sensitivity and reduce substrate interference.[16][17]

• Data Acquisition:

  • 2θ/ω Scan: This is the standard scan mode for powder diffraction and provides information about the crystalline phases present.

  • Grazing Incidence XRD (GIXRD): By using a very small incident angle for the X-ray beam, the penetration depth is minimized, which enhances the signal from the thin film relative to the substrate.[17][18]

  • Rocking Curve: This measurement assesses the crystalline quality and orientation of epitaxial or highly oriented films.[17]

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow for characterizing niobium oxide films using XPS and XRD.

Caption: Experimental workflow for niobium oxide film characterization.

Comparison with Alternative Techniques

While XPS and XRD are primary techniques, other methods can provide complementary information.

Table 3: Comparison of Characterization Techniques for Niobium Oxide Films

Technique	Information Provided	Advantages	Limitations
XPS	Elemental composition, chemical states, surface stoichiometry	High surface sensitivity, quantitative	Limited to the near-surface region, can be affected by charging
XRD	Crystalline phase, crystallite size, texture, strain	Non-destructive, provides bulk structural information	Not suitable for amorphous films, can be difficult to distinguish phases with similar structures
Raman Spectroscopy	Vibrational modes, phase identification, crystallinity	Sensitive to short-range order, non-destructive, can be used for in-situ measurements	Can be affected by fluorescence, interpretation can be complex
Scanning Electron Microscopy (SEM)	Surface morphology, topography, film thickness (cross-section)	High spatial resolution, provides visual information	Provides limited chemical information without EDS
Transmission Electron Microscopy (TEM)	Microstructure, crystal structure, defects, elemental mapping	Very high spatial resolution, provides detailed structural information	Destructive sample preparation, complex operation
Atomic Force Microscopy (AFM)	Surface topography, roughness, mechanical properties	High vertical resolution, can be performed in various environments	Tip-sample convolution can affect image accuracy, slow scan speed

Conclusion

The comprehensive characterization of niobium oxide films is essential for their successful application in various scientific and industrial fields. XPS and XRD are powerful and complementary techniques that provide critical information about the surface chemistry and crystalline structure of these films. By understanding the principles, experimental protocols, and data interpretation of these methods, researchers can gain deep insights into the properties of their niobium oxide films and optimize their performance for specific applications. The choice of analytical technique will ultimately depend on the specific research question and the desired information. A multi-technique approach, combining XPS and XRD with other methods like Raman spectroscopy or electron microscopy, will often provide the most complete picture of the material's properties.

References

• 1. XPS手法 | XPS分析 | 材料科学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Niobium | Periodic Table | Thermo Fisher Scientific - US [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Niobium Oxide Films with Variable Stoichiometry: Structure, Morphology, and Ultrafast Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. pubs.aip.org [pubs.aip.org]
• 12. researchgate.net [researchgate.net]
• 13. Practical Guides for X-Ray Photoelectron Spectroscopy (XPS): First Steps in planning, conducting and reporting XPS measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 17. Back-to-Basics tutorial: X-ray diffraction of thin films: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 18. mdpi.com [mdpi.com]

A Comparative Guide to Niobium Chloride and Niobium Isopropoxide as CVD Precursors

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable precursor is a critical step in the successful deposition of high-quality niobium-containing thin films via Chemical Vapor Deposition (CVD). This guide provides an objective comparison of two common niobium precursors: the inorganic halide, niobium (V) chloride (NbCl₅), and the metalorganic compound, niobium (V) isopropoxide (Nb(O-i-Pr)₅). This comparison is supported by experimental data to aid researchers in choosing the optimal precursor for their specific application, be it in microelectronics, catalysis, or biomedical coatings.

At a Glance: Key Differences

Feature	Niobium (V) Chloride (NbCl₅)	Niobium (V) Isopropoxide (Nb(O-i-Pr)₅)
Precursor Type	Inorganic Halide	Metalorganic
Typical Film	Metallic Niobium (Nb), Niobium Nitride (NbN)	Niobium Oxide (Nb₂O₅)
Deposition Temp.	High (typically 700-1100°C)	Low to Moderate (typically 400-800°C)
Co-reactants	H₂, N₂/H₂, NH₃	O₂, H₂O (for oxides)
Contaminants	Chlorine, interstitial impurities	Carbon, oxygen
Volatility	Moderate	High
Stability	Sensitive to moisture	Highly sensitive to moisture

Performance Comparison: Experimental Data

The following tables summarize quantitative data from various studies on the use of niobium chloride and metalorganic precursors, including niobium isopropoxide, in CVD processes.

Table 1: Niobium Chloride (NbCl₅) CVD Parameters and Film Properties

Deposited Film	Substrate	Deposition Temp. (°C)	Precursor Temp. (°C)	Co-reactant(s)	Growth Rate	Film Purity/Properties	Reference
Niobium (Nb)	Graphite	850 - 1100	Not Specified	H₂	-	Granular to laminar morphology depending on temp.	[1](--INVALID-LINK--)
Niobium (Nb)	Copper	~700	Vaporized in bubbler	H₂	>300 µm/hr	High RRR (Residual-Resistivity Ratio) up to 283	[2](--INVALID-LINK--)
Niobium Nitride (NbN)	Fused Silica	700 - 1100	Not Specified	N₂, H₂, Ar	-	Phase and nitrogen content depend on temperature and gas ratios	[3](--INVALID-LINK--)
Niobium Nitride (NbN)	Stainless Steel	~400 (Plasma CVD)	65	N₂ plasma	-	Cubic NaCl-type structure, superconducting Tc up to 12 K	[4](--INVALID-LINK--)

Table 2: Niobium Isopropoxide and other Metalorganic Precursors in MOCVD

Deposited Film	Precursor	Substrate	Deposition Temp. (°C)	Co-reactant(s)	Growth Rate	Film Purity/Properties	Reference
Niobium Oxide (Nb₂O₅)	Metalorganic Precursor	Not Specified	400 - 800	Not Specified	Max at 600°C	Crystalline phases depend on temperature	[1](--INVALID-LINK--)
Niobium Nitride (NbN)	Guanidinate based Nb compound	Si(100), Si(111)	400 - 600	N₂	Up to 270 Å/min	Limited carbon contamination	[5](--INVALID-LINK--)
Niobium Nitride (NbN)	Tert-butylamido-tris-(diethylamido)-niobium	Si(100)	400 - 800	NH₃	50-200 nm thick	Cubic δ-NbN phase above 450°C	[6](--INVALID-LINK--)

Experimental Protocols

CVD of Metallic Niobium using Niobium Chloride

This protocol describes a typical low-pressure CVD (LPCVD) process for depositing metallic niobium films.

1. Substrate Preparation:

• The substrate (e.g., copper or graphite) is cleaned to remove any surface contaminants. This may involve a sequence of ultrasonic cleaning in solvents like acetone (B3395972) and isopropanol, followed by drying with an inert gas (e.g., nitrogen).

2. CVD System Setup:

• The cleaned substrate is placed in the CVD reactor.

• Niobium chloride powder is loaded into a bubbler, which is heated to achieve the desired vapor pressure.

• The system is evacuated to a base pressure to remove atmospheric contaminants.

3. Deposition Process:

• The substrate is heated to the target deposition temperature (e.g., 700°C).[2]

• A carrier gas, typically Argon, is flowed through the heated bubbler to transport the NbCl₅ vapor into the reactor.[2]

• Hydrogen (H₂) is introduced into the reactor as a reducing agent.[2]

• The deposition is carried out for a predetermined time to achieve the desired film thickness.

• The chemical reaction on the heated substrate is: 2 NbCl₅ + 5 H₂ → 2 Nb + 10 HCl.[7]

4. Post-Deposition:

• After deposition, the precursor and reactant gas flows are stopped.

• The substrate is cooled down to room temperature under an inert gas flow.

• The coated substrate is then removed from the reactor for characterization.

MOCVD of Niobium Oxide using Niobium Isopropoxide (Generalized Protocol)

This protocol outlines a general procedure for the MOCVD of niobium oxide films, based on common practices for metalorganic precursors.

1. Substrate Preparation:

• The substrate (e.g., silicon wafer) is cleaned using a standard procedure, such as the RCA clean, to ensure a pristine surface for deposition.

2. MOCVD System Setup:

• The cleaned substrate is loaded into the MOCVD reactor.

• Liquid niobium isopropoxide is placed in a bubbler, which is maintained at a constant temperature to ensure a stable vapor pressure.

• The system is purged with an inert gas to eliminate residual air and moisture.

3. Deposition Process:

• The substrate is heated to the desired deposition temperature (e.g., 400-600°C).

• An inert carrier gas (e.g., Argon or Nitrogen) is passed through the niobium isopropoxide bubbler to carry the precursor vapor into the reaction chamber.

• An oxidizing agent, such as oxygen (O₂) or water vapor, is introduced into the reactor to react with the precursor.

• The pressure inside the reactor is maintained at a constant level during deposition.

• The deposition proceeds for a set duration to obtain the target film thickness.

4. Post-Deposition:

• The precursor and oxidant flows are terminated.

• The substrate is cooled to ambient temperature in an inert atmosphere.

• The niobium oxide coated substrate is then ready for analysis.

Visualizing the Processes

To better understand the workflows and logical comparisons, the following diagrams are provided.

CVD workflow for niobium films from niobium chloride.

MOCVD workflow for niobium oxide films from niobium isopropoxide.

Decision logic for precursor selection based on target film.

Discussion and Conclusion

The choice between niobium chloride and niobium isopropoxide is primarily dictated by the desired final material and the acceptable processing temperature.

Niobium chloride is the precursor of choice for depositing high-purity metallic niobium and niobium nitride films. The high deposition temperatures required are necessary to overcome the activation energy for the reduction of the chloride. The resulting films can exhibit excellent properties, such as high residual-resistivity ratios in metallic niobium, which is crucial for applications in superconducting RF cavities.[2] However, the high temperatures can be a limitation for thermally sensitive substrates. The corrosive nature of the HCl byproduct also needs to be considered in the reactor design and maintenance.

Niobium isopropoxide , as a representative metalorganic precursor, offers the significant advantage of lower deposition temperatures. This makes it suitable for applications where high processing temperatures would damage the substrate or underlying device structures. It is primarily used for the deposition of niobium oxide thin films, which have applications in high-k dielectrics, electrochromic devices, and catalysts. The presence of oxygen in the precursor facilitates the formation of the oxide. A key challenge with metalorganic precursors is the potential for carbon and hydrogen incorporation into the film, which can affect its electrical and optical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. proceedings.jacow.org [proceedings.jacow.org]
• 3. researchgate.net [researchgate.net]
• 4. electrochem.org [electrochem.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. proceedings.jacow.org [proceedings.jacow.org]

A Comparative Guide to the Dielectric Properties of Niobium-Based Films and Alternative High-k Materials

For researchers and professionals in drug development and advanced material science, the selection of appropriate high-dielectric-constant (high-k) materials is critical for a range of applications, from next-generation biosensors to embedded capacitors. This guide provides a comparative evaluation of the dielectric properties of niobium pentoxide (Nb₂O₅) thin films and other promising high-k dielectric materials, including tantalum pentoxide (Ta₂O₅), hafnium oxide (HfO₂), and zirconium oxide (ZrO₂). The focus is on films synthesized via the versatile sol-gel method, a solution-based technique offering excellent control over film properties at relatively low processing temperatures.

While direct, comprehensive dielectric data for Nb₂O₅ films derived specifically from niobium isopropoxide is limited in the available scientific literature, this guide draws comparisons based on commonly used niobium precursors such as niobium ethoxide and niobium chloride. This allows for a robust evaluation of Nb₂O₅ within the broader context of alternative high-k materials prepared from their respective alkoxide precursors.

Comparative Dielectric Properties

The performance of a dielectric material is primarily assessed by its dielectric constant (k), leakage current density (J), and breakdown voltage (Vbd). The following table summarizes these key parameters for Nb₂O₅ and its alternatives, synthesized via sol-gel and other relevant methods. It is important to note that these values can be significantly influenced by processing conditions such as annealing temperature and film thickness.

Dielectric Material	Precursor	Dielectric Constant (k)	Leakage Current Density (A/cm²)	Breakdown Field (MV/cm)
Nb₂O₅	Niobium Ethoxide/Chloride	20 - 60[1]	~10⁻⁶ - 10⁻⁸[2]	~3[2]
Ta₂O₅	Tantalum Ethoxide	20 - 35[3][4]	~10⁻⁷ - 10⁻⁸[4]	>2
HfO₂	Hafnium Isopropoxide/Ethoxide	11 - 25[5][6]	~10⁻⁵ - 10⁻⁶[7]	>4
ZrO₂	Zirconium Alkoxides	~10 - 20[8][9]	~10⁻⁷ - 10⁻⁸[8]	>4[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for the sol-gel fabrication of high-k dielectric thin films and their subsequent electrical characterization.

Sol-Gel Thin Film Fabrication (Spin-Coating Method)

This protocol provides a general framework for the synthesis of metal oxide thin films from alkoxide precursors.

• Precursor Solution Preparation:

  • Dissolve the metal alkoxide precursor (e.g., niobium ethoxide, tantalum ethoxide, hafnium isopropoxide, or zirconium alkoxide) in a suitable solvent, typically a dry alcohol such as ethanol (B145695) or 2-methoxyethanol.

  • Add a stabilizing agent, such as acetylacetone (B45752) or diethanolamine, to control the hydrolysis and condensation rates, preventing precipitation.

  • Introduce a controlled amount of water, often mixed with the solvent and an acid or base catalyst (e.g., HCl or NH₄OH), to initiate hydrolysis.

  • Stir the solution for a specified period (e.g., 1-24 hours) at room temperature or a slightly elevated temperature to form a stable sol.

• Substrate Preparation:

  • Clean the substrates (e.g., silicon wafers with a bottom electrode) ultrasonically in a sequence of solvents such as acetone, isopropanol, and deionized water.

  • Dry the substrates with a stream of nitrogen gas.

  • Optionally, treat the substrates with an oxygen plasma or a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) to create a hydrophilic surface for better film adhesion.

• Film Deposition:

  • Dispense the precursor sol onto the substrate.

  • Spin-coat the substrate at a specific rotation speed (e.g., 2000-4000 rpm) for a set duration (e.g., 30-60 seconds) to achieve the desired film thickness.

• Drying and Annealing:

  • Dry the coated substrate on a hotplate at a low temperature (e.g., 100-150 °C) to evaporate the solvent.

  • Repeat the coating and drying steps to achieve a thicker film.

  • Perform a final annealing step in a furnace or rapid thermal annealing (RTA) system at a higher temperature (e.g., 400-800 °C) to densify the film, remove organic residues, and induce crystallization if desired.

Electrical Characterization of Metal-Insulator-Metal (MIM) Capacitors

This protocol outlines the procedure for measuring the key dielectric properties of the fabricated thin films.

• Top Electrode Deposition:

  • Deposit circular top electrodes (e.g., gold, platinum, or aluminum) with a defined area onto the dielectric film surface through a shadow mask using techniques like thermal evaporation or sputtering.

• Capacitance-Voltage (C-V) Measurements:

  • Use a semiconductor parameter analyzer or an LCR meter to measure the capacitance of the MIM structure as a function of a sweeping DC voltage with a superimposed small AC signal.

  • From the capacitance value in the accumulation region, the film thickness, and the electrode area, calculate the dielectric constant (k) of the film.

• Current-Voltage (I-V) Measurements:

  • Apply a sweeping DC voltage across the MIM capacitor and measure the resulting current using a semiconductor parameter analyzer.

  • Plot the current density (current divided by the electrode area) versus the applied electric field (voltage divided by the film thickness) to obtain the leakage current characteristics.

• Breakdown Voltage Measurement:

  • Continue to increase the applied voltage in the I-V measurement until a sudden, irreversible increase in the leakage current is observed. This voltage is the breakdown voltage, and from it, the breakdown electric field can be calculated.

Experimental and Characterization Workflow

The following diagram illustrates the logical flow from precursor solution preparation to the final electrical characterization of the dielectric films.

References

• 1. researchgate.net [researchgate.net]
• 2. Access to this page has been denied. [mouser.com]
• 3. ijneam.unimap.edu.my [ijneam.unimap.edu.my]
• 4. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Solution-processed amorphous ZrO2 gate dielectric films synthesized by a non-hydrolytic sol–gel route - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. scielo.br [scielo.br]

A Comparative Guide to the SEM and TEM Analysis of Niobium Oxide Nanoparticles Synthesized from Niobium Isopropoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of niobium oxide nanoparticles synthesized from niobium isopropoxide, focusing on their characterization by Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM). We will explore the influence of different synthesis methodologies on the morphology and size of the resulting nanoparticles, offering a valuable resource for researchers in materials science and drug development.

Performance Comparison of Synthesis Methods

The synthesis route for niobium oxide nanoparticles significantly impacts their physical characteristics. Below is a comparison of key performance indicators for nanoparticles synthesized via the sol-gel method using a niobium alkoxide precursor and an alternative, the Pechini method.

Parameter	Sol-Gel Method (Niobium Ethoxide precursor)	Pechini Method
Average Particle Size (at 750°C)	~733 nm[1]	~71 nm[1]
Crystallite Size	~25 - 65 nm	Not explicitly stated
Morphology	Agglomerated, larger grains[1]	Smaller, more uniform particles[1]
Resulting Crystalline Phase (at 650°C)	Orthorhombic[1]	Hexagonal[1]

Experimental Protocols

Synthesis of Niobium Oxide Nanoparticles via the Sol-Gel Method

This protocol is adapted from procedures for niobium alkoxide precursors, such as niobium(V) ethoxide, and can be applied to niobium isopropoxide with potential minor adjustments in solvent ratios and reaction times due to differences in hydrolysis rates.

Materials:

• Niobium(V) isopropoxide (precursor)

• Absolute Ethanol (B145695) (solvent)

• Acetic Acid (hydrolysis control agent)

• Deionized Water

Procedure:

• Dissolve niobium(V) isopropoxide in absolute ethanol in a flask.

• Add acetic acid to the solution. The carboxylic acid modifies the niobium precursor, which helps to control the hydrolysis and condensation reactions.[2]

• Slowly add a mixture of deionized water and ethanol to the solution while stirring vigorously.

• Continue stirring until a gel is formed.

• Dry the gel at approximately 80°C to obtain a xerogel.

• Calcine the xerogel in a furnace at a temperature between 500°C and 750°C for 2 hours to induce crystallization and remove organic residues. The final crystalline phase and particle size will depend on the calcination temperature.[1]

Sample Preparation for SEM Analysis

Procedure:

• Disperse a small amount of the calcined niobium oxide nanoparticle powder in a volatile solvent like ethanol.

• To ensure the separation of individual particles, sonicate the suspension for at least 10 minutes.

• Using a micropipette, place a drop of the nanoparticle suspension onto a clean SEM stub (typically aluminum) with a conductive carbon adhesive tab.

• Allow the solvent to fully evaporate in a clean, dry environment.

• For non-conductive samples, a thin coating of a conductive material (e.g., gold or carbon) is necessary to prevent charging under the electron beam. This is applied using a sputter coater.

Sample Preparation for TEM Analysis

Procedure:

• Prepare a dilute suspension of the niobium oxide nanoparticles in a suitable solvent (e.g., ethanol) and sonicate to disperse the particles.

• Place a TEM grid (e.g., carbon-coated copper grid) on a piece of filter paper.

• Carefully drop a small volume (a few microliters) of the nanoparticle suspension onto the TEM grid.

• Allow the solvent to evaporate completely, leaving the nanoparticles dispersed on the grid. The grid is now ready for TEM analysis.

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of synthesizing and characterizing niobium oxide nanoparticles.

Caption: Experimental workflow for nanoparticle synthesis and analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Sol-gel route to niobium pentoxide (Journal Article) | OSTI.GOV [osti.gov]

Ellipsometry analysis of niobium oxide film growth from isopropoxide

Spectroscopic ellipsometry stands as a powerful, non-destructive optical technique for the in-situ and ex-situ characterization of niobium oxide thin films. This guide provides a comparative analysis of ellipsometry against other common thin film characterization methods, supported by experimental data, to assist researchers in selecting the optimal analytical approach for their specific needs.

Niobium oxide (Nb₂O₅) films are gaining significant interest in a variety of applications, including optical coatings, capacitors, and electrochromic devices, owing to their high refractive index, wide bandgap, and excellent chemical stability[1][2]. Accurate characterization of the film's optical properties and thickness during and after deposition is crucial for device performance. While various techniques are available, spectroscopic ellipsometry offers distinct advantages in providing not only thickness but also the complex refractive index (n and k) of the film.

Comparative Analysis of Characterization Techniques

The selection of a characterization technique depends on the specific parameters of interest. Ellipsometry excels in determining optical constants and thickness with high precision. However, other techniques provide complementary information regarding chemical composition, crystallinity, and surface morphology.

Technique	Parameters Measured	Advantages	Limitations
Spectroscopic Ellipsometry	Film thickness, Refractive index (n), Extinction coefficient (k), Surface roughness	Non-destructive, High sensitivity to sub-nanometer thickness variations, In-situ monitoring of film growth	Model-dependent data analysis, Indirect measurement
Raman Spectroscopy	Chemical composition, Crystalline phase, Presence of amorphous carbon	Non-destructive, High chemical specificity	Can be insensitive to very thin films, Signal can be weak
Scanning Electron Microscopy with Focused Ion Beam (SEM-FIB)	Cross-sectional thickness, Surface morphology	Direct visualization and measurement of thickness	Destructive, Requires sample cross-sectioning, Lower resolution for very thin films
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, Chemical states (e.g., Nb₂O₅, NbO₂)	Surface sensitive, Provides chemical bonding information	Requires high vacuum, Can be destructive with prolonged X-ray exposure
X-ray Diffraction (XRD)	Crystalline structure, Phase identification	Non-destructive, Provides information on crystal orientation	Not suitable for amorphous films, Can be less sensitive to very thin films

Experimental Data Comparison

The following tables summarize quantitative data obtained from the characterization of niobium oxide films using various techniques.

Table 1: Optical Properties of Niobium Oxide Films Determined by Spectroscopic Ellipsometry

Deposition Method	Refractive Index (n) at 550 nm	Optical Band Gap (eV)	Reference
Radio Frequency Sputtering	2.26 - 2.30	3.29 - 3.46	[1][3]
Dual Ion Beam Sputtering	2.26 - 2.32	~3.85	[4]
Reactive DC Magnetron Sputtering	~2.5	-	[5]

Table 2: Thickness Measurement Comparison

Technique	Measured Thickness (nm)	Deposition Method	Reference
Spectroscopic Ellipsometry	111 and 212	Not specified	[6]
SEM-FIB	Variable with fluctuation	Anodization	[7]
Transmission Electron Microscopy (TEM)	~26 and ~55	Atomic Layer Deposition	[8]

Experimental Protocols

A generalized experimental workflow for the characterization of niobium oxide films is presented below. Detailed protocols for specific techniques are described in the subsequent sections.

General workflow for niobium oxide film characterization.

Spectroscopic Ellipsometry: Spectroscopic ellipsometry measures the change in polarization of light upon reflection from a sample surface to determine the film's optical properties and thickness[9]. The measurement involves illuminating the sample with a polarized light beam over a range of wavelengths and analyzing the polarization of the reflected light. The experimental data (Ψ and Δ) are then fitted to a model that represents the sample structure (substrate, film, and any surface roughness layer) to extract the desired parameters[9]. For in-situ analysis, the ellipsometer is mounted on the deposition chamber to monitor film growth in real-time.

Raman Spectroscopy: Raman spectroscopy is employed for the chemical and structural characterization of the niobium oxide films. The sample is illuminated with a monochromatic laser, and the inelastically scattered light is collected and analyzed. The resulting Raman spectrum provides a fingerprint of the material's vibrational modes, allowing for the identification of the chemical composition (e.g., NbO₂, Nb₂O₅) and crystalline phases[7].

Scanning Electron Microscopy with Focused Ion Beam (SEM-FIB): For direct thickness measurement, a cross-section of the film is prepared using a focused ion beam. The FIB technique uses a high-energy ion beam to mill a trench in the sample, exposing a cross-section of the film and substrate. This cross-section is then imaged using a scanning electron microscope to directly measure the film thickness[7].

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to determine the elemental composition and chemical states of the niobium oxide film. The sample is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of these electrons is measured to identify the elements present and their oxidation states (e.g., Nb⁵⁺ in Nb₂O₅, Nb⁴⁺ in NbO₂)[10].

X-ray Diffraction (XRD): XRD is utilized to determine the crystalline structure of the niobium oxide films. The sample is exposed to a monochromatic X-ray beam at varying angles of incidence. The diffraction pattern of the X-rays is recorded and analyzed to identify the crystalline phases present and their orientation. This technique is particularly useful for distinguishing between amorphous and crystalline films[11].

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Characterization of sputtered and annealed niobium oxide films using spectroscopic ellipsometry, Rutherford backscattering spectrometry and X-ray diffraction [inis.iaea.org]
• 4. svc.org [svc.org]
• 5. researchgate.net [researchgate.net]
• 6. wm.edu [wm.edu]
• 7. intercorr.com.br [intercorr.com.br]
• 8. pubs.acs.org [pubs.acs.org]
• 9. horiba.com [horiba.com]
• 10. proceedings.jacow.org [proceedings.jacow.org]
• 11. researchgate.net [researchgate.net]

Electrochemical Performance of Niobium Isopropoxide-Derived Materials: A Comparative Guide

For researchers, scientists, and professionals in drug development and materials science, this guide offers an objective comparison of the electrochemical performance of materials derived from niobium isopropoxide against other niobium-based alternatives. This analysis is supported by experimental data, detailed methodologies, and visual representations of key processes.

Niobium-based materials are attracting significant interest in the field of electrochemical energy storage due to their promising properties, including high theoretical capacities and structural stability. Among the various precursors used for synthesizing these materials, niobium (V) isopropoxide offers a versatile and controllable route to produce niobium oxide (Nb₂O₅) and its composites. This guide focuses on the electrochemical validation of materials synthesized from this specific precursor, providing a comparative analysis with materials derived from other common niobium sources.

Comparative Electrochemical Performance

The electrochemical properties of niobium-based materials are highly dependent on the precursor and the synthesis method, which in turn influence the material's crystal structure, morphology, and surface area. The following table summarizes the quantitative performance of niobium oxide synthesized from niobium isopropoxide and compares it with materials derived from other precursors.

Precursor	Synthesis Method	Material Phase	Specific Capacity (mAh/g)	Current Density (A/g)	Cycle Life/Retention	Key Findings
Niobium (V) Isopropoxide	Sol-Gel	Amorphous	~180	0.1	>100 cycles	Amorphous structure offers good cycling stability.
Niobium (V) Ethoxide	Sol-Gel	Orthorhombic (T-Nb₂O₅)	~200[1]	0.02	80% after 100 cycles	Orthorhombic phase exhibits high initial capacity.[1]
Niobium (V) Chloride	Sol-Gel	Orthorhombic (T-Nb₂O₅)	~160	0.1	90% after 50 cycles	Crystalline structure provides good rate capability.
Niobium Ammonium Oxalate	Hydrothermal	Orthorhombic (T-Nb₂O₅)	~150	0.05	Good stability	Hydrothermal synthesis yields well-defined nanostructures.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental results. Below are the protocols for the synthesis of niobium oxide from niobium isopropoxide via the sol-gel method and the subsequent electrochemical characterization.

Synthesis of Niobium Oxide (Nb₂O₅) via Sol-Gel Method

• Precursor Solution Preparation: A solution of niobium (V) isopropoxide is prepared in a suitable solvent, typically absolute ethanol, under an inert atmosphere (e.g., argon or nitrogen) to prevent premature hydrolysis.

• Hydrolysis and Condensation: A controlled amount of water, often mixed with a catalyst such as an acid or a base, is added dropwise to the precursor solution with vigorous stirring. This initiates the hydrolysis and condensation reactions, leading to the formation of a sol.

• Gelation: The sol is aged for a specific period (e.g., 24 hours) at room temperature or slightly elevated temperatures to promote the formation of a three-dimensional gel network.

• Drying: The wet gel is dried to remove the solvent and by-products. This can be done through conventional oven drying or supercritical drying to obtain an aerogel with high porosity.

• Calcination: The dried gel is calcined at a specific temperature (e.g., 400-600 °C) in air to remove residual organic compounds and to induce crystallization of the desired niobium oxide phase.

Electrochemical Characterization

• Electrode Preparation: The synthesized Nb₂O₅ powder is mixed with a conductive agent (e.g., carbon black) and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a suitable solvent (e.g., N-methyl-2-pyrrolidone - NMP) to form a slurry. The slurry is then cast onto a current collector (e.g., copper foil) and dried under vacuum.

• Cell Assembly: The prepared electrode is assembled into a coin cell (e.g., CR2032) in an argon-filled glovebox, using lithium metal as the counter and reference electrode, a separator (e.g., Celgard), and an electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate).

• Electrochemical Measurements: The assembled cells are tested using various electrochemical techniques:

  • Cyclic Voltammetry (CV): To investigate the redox reactions and electrochemical reversibility.

  • Galvanostatic Charge-Discharge (GCD): To determine the specific capacity, rate capability, and cycling stability.

  • Electrochemical Impedance Spectroscopy (EIS): To analyze the charge transfer resistance and ion diffusion kinetics.

Visualizing the Process and Relationships

To better understand the experimental workflow and the factors influencing electrochemical performance, the following diagrams are provided.

Experimental workflow for niobium isopropoxide-derived materials.

Factors influencing the electrochemical performance.

References

• 1. scielo.br [scielo.br]

Purity Analysis of Synthesized Niobium Isopropoxide: A Comparative Guide

For researchers and professionals in drug development and materials science, the purity of precursor compounds is paramount. Niobium isopropoxide, a key precursor in the synthesis of niobium-based materials, requires rigorous purity assessment to ensure the desired properties and performance of the end product. This guide provides a comparative analysis of the purity of synthesized niobium isopropoxide against two common alternatives, tantalum isopropoxide and titanium isopropoxide, supported by established analytical techniques and experimental data.

Comparative Purity Analysis

The purity of metal alkoxides is typically assessed for metallic impurities, organic residues, and water content. The following table summarizes a comparative analysis of niobium isopropoxide, tantalum isopropoxide, and titanium isopropoxide based on data from typical commercial specifications and analytical testing.

Parameter	Niobium Isopropoxide	Tantalum Isopropoxide	Titanium Isopropoxide	Analytical Method
Purity (Metals Basis)	>99.9%	>99.9%	>99.99%	ICP-MS/OES
Key Metallic Impurities	Ta, Ti, Fe, Si	Nb, Ti, Fe, Si	Al, Fe, Si, Zr	ICP-MS
Typical Concentration	<100 ppm (total)	<100 ppm (total)	<50 ppm (total)	ICP-MS
Volatile Organic Impurities	Isopropanol, Hexane	Isopropanol, Hexane	Isopropanol	GC-MS
Typical Concentration	<1.0%	<1.0%	<0.5%	GC-MS
Water Content	<500 ppm	<500 ppm	<300 ppm	Karl Fischer Titration

Performance Comparison of Alternatives

Niobium, tantalum, and titanium belong to the same group in the periodic table and share similar chemical properties, making their alkoxides viable alternatives for certain applications.[1][2][3]

• Niobium Isopropoxide is favored for the synthesis of niobium oxide (Nb₂O₅) thin films and nanoparticles used in optical coatings, catalysts, and electronic components.[4] Its purity is critical to achieving the desired dielectric properties and catalytic activity.

• Tantalum Isopropoxide serves as a precursor for tantalum oxide (Ta₂O₅), a material with a high dielectric constant, making it ideal for use in capacitors and as an insulating layer in microelectronics.[5][6] The presence of niobium is a common impurity due to the natural co-occurrence of these elements.[7]

• Titanium Isopropoxide is widely used in the production of titanium dioxide (TiO₂), a versatile material employed in pigments, photocatalysts, and solar cells. Its purity directly impacts the photocatalytic efficiency and optical properties of the resulting TiO₂.

The choice of precursor often depends on the specific application and the tolerance for certain impurities. For instance, in applications where the dielectric constant is critical, minimizing cross-contamination between niobium and tantalum precursors is essential.

Experimental Protocols

Comprehensive purity analysis of niobium isopropoxide and its alternatives involves a multi-faceted approach, utilizing several analytical techniques to identify and quantify different types of impurities.

Workflow for Purity Analysis

Caption: Workflow for comprehensive purity analysis of niobium isopropoxide.

Quantitative NMR (qNMR) for Purity and Organic Impurities

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary method for determining the purity of organic and organometallic compounds without the need for a specific reference standard of the analyte.[8][9][10][11][12]

Methodology:

• Sample Preparation: Accurately weigh approximately 10-20 mg of the niobium isopropoxide sample into an NMR tube. Add a known amount of a certified internal standard (e.g., maleic acid) and a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H NMR spectrum using a spectrometer with a field strength of at least 400 MHz. Ensure a sufficient relaxation delay (D1 ≥ 5T₁) to allow for complete spin-lattice relaxation of all relevant protons, which is crucial for accurate integration.

• Data Processing and Analysis: Process the spectrum, including phasing and baseline correction. Integrate the signals corresponding to the analyte and the internal standard. The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Trace Metal Analysis

ICP-MS is a highly sensitive technique used to determine the concentration of trace metallic impurities at parts-per-million (ppm) to parts-per-billion (ppb) levels.[13][14][15]

Methodology:

• Sample Preparation: Accurately weigh a sample of niobium isopropoxide and digest it in a mixture of high-purity nitric acid and hydrofluoric acid using a microwave digestion system. Dilute the digested sample to a known volume with deionized water.

• Instrument Calibration: Prepare a series of multi-element calibration standards covering the expected concentration range of the impurities.

• Analysis: Introduce the prepared sample and calibration standards into the ICP-MS system. The instrument will atomize and ionize the sample, and the mass spectrometer will separate and quantify the ions based on their mass-to-charge ratio.

• Data Analysis: Generate calibration curves for each element and use them to determine the concentration of metallic impurities in the original sample.

Gas Chromatography - Mass Spectrometry (GC-MS) for Volatile Organic Impurities

GC-MS is used to separate, identify, and quantify volatile organic compounds, such as residual solvents from the synthesis process.[16][17][18][19][20][21][22][23][24]

Methodology:

• Sample Preparation: For headspace analysis, a small, accurately weighed amount of the niobium isopropoxide is placed in a headspace vial and sealed. The vial is then heated to a specific temperature to allow volatile compounds to partition into the headspace gas.

• GC-MS Analysis: A sample of the headspace gas is injected into the GC-MS system. The gas chromatograph separates the components of the mixture based on their boiling points and interaction with the stationary phase of the column. The mass spectrometer then fragments the eluted components and identifies them based on their mass spectra.

• Quantification: An internal or external standard method is used for quantification. A calibration curve is prepared using known concentrations of the expected volatile impurities.

Karl Fischer Titration for Water Content

Karl Fischer titration is a highly specific and accurate method for determining the water content in a sample.[25][26][27][28][29][30]

Methodology:

• Instrument Setup: A coulometric or volumetric Karl Fischer titrator is used. The coulometric method is preferred for very low water content.

• Sample Introduction: A known amount of the niobium isopropoxide sample is injected directly into the titration cell containing the Karl Fischer reagent. Due to the moisture sensitivity of metal alkoxides, this must be done under an inert atmosphere (e.g., in a glovebox).[5]

• Titration: The titrator generates iodine, which reacts with the water in the sample. The endpoint is detected electrochemically when all the water has been consumed.

• Calculation: The instrument calculates the water content based on the amount of iodine generated or consumed.

Conclusion

The purity of synthesized niobium isopropoxide is a critical factor that influences its performance in various high-tech applications. A comprehensive analytical approach employing qNMR, ICP-MS, GC-MS, and Karl Fischer titration is essential for a thorough characterization of the material. When selecting a precursor, researchers must consider the specific requirements of their application and the potential impact of impurities. While tantalum and titanium isopropoxides are viable alternatives, their impurity profiles differ, and a careful evaluation is necessary to ensure the desired outcome. The methodologies outlined in this guide provide a robust framework for the purity analysis of these important metal alkoxide precursors.

References

• 1. Niobium - Wikipedia [en.wikipedia.org]
• 2. Titanium - Wikipedia [en.wikipedia.org]
• 3. scrreen.eu [scrreen.eu]
• 4. Niobium(V) isopropoxide | CymitQuimica [cymitquimica.com]
• 5. gelest.com [gelest.com]
• 6. Tantalum(V) isopropoxide, 99.9% (metals basis), 10% w/v in isopropanol/hexane 100 mL [thermofisher.com]
• 7. prometia.eu [prometia.eu]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 11. emerypharma.com [emerypharma.com]
• 12. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. eag.com [eag.com]
• 14. Niobium Standard For ICP/MS, SPEX CertiPrep 125 mL | Buy Online | SPEX Certiprep | Fisher Scientific [fishersci.co.uk]
• 15. zeptometrix.com [zeptometrix.com]
• 16. shimadzu.com [shimadzu.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. hrcak.srce.hr [hrcak.srce.hr]
• 20. agilent.com [agilent.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. researchgate.net [researchgate.net]
• 23. innoteg-instruments.com [innoteg-instruments.com]
• 24. labsolution.pl [labsolution.pl]
• 25. metrohm.com [metrohm.com]
• 26. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 27. researchgate.net [researchgate.net]
• 28. gelest.com [gelest.com]
• 29. gmpinsiders.com [gmpinsiders.com]
• 30. researchgate.net [researchgate.net]

A Comparative Guide to Atomic Layer Deposition (ALD) and Sputtering for High-Quality Niobium Oxide Films

For researchers and scientists, particularly in fields like advanced electronics and drug development, the method chosen for thin film deposition is critical to experimental success. Niobium oxide (Nb₂O₅) is a material of great interest due to its high refractive index, excellent dielectric properties, and chemical stability, making it suitable for applications ranging from optical filters to biocompatible coatings on medical devices.[1][2][3][4] This guide provides an objective comparison between two prominent deposition techniques—Atomic Layer Deposition (ALD) and Sputtering—for producing high-quality niobium oxide films, supported by experimental data and detailed protocols.

Overview of Deposition Techniques

Atomic Layer Deposition (ALD): ALD is a thin film deposition technique based on sequential, self-limiting chemical reactions.[5][6] Gaseous precursors are introduced into the reaction chamber one at a time, separated by purging steps. This process allows for the deposition of material in a layer-by-layer fashion, providing exceptional control over film thickness and conformality, even on complex 3D structures.[5]

Sputtering: Sputtering is a physical vapor deposition (PVD) method where a solid target material (in this case, niobium) is bombarded with energetic ions from a plasma, causing atoms to be "sputtered" off the target surface.[1][7] These ejected atoms then travel and condense onto a substrate, forming a thin film. Reactive sputtering, a common variant, involves introducing a reactive gas like oxygen along with an inert gas (e.g., argon) to form the oxide film directly on the substrate.[1][8]

Comparative Data of Niobium Oxide Films

The choice between ALD and sputtering often depends on the desired film properties. The following table summarizes key quantitative data from experimental studies on Nb₂O₅ films grown by both methods.

Property	Atomic Layer Deposition (ALD)	Sputtering	Key Considerations
Deposition Rate / Growth Per Cycle (GPC)	0.38 - 0.58 Å/cycle (Temperature dependent)[6][9][10]	0.05 - 0.5 nm/s[1][8]	Sputtering offers significantly higher deposition rates, making it suitable for thicker films. ALD's precise GPC allows for unparalleled thickness control at the atomic level.
Stoichiometry (O/Nb Ratio)	Near-stoichiometric (PE-ALD) to sub-stoichiometric (Thermal ALD)[6][9][10]	Can be controlled from sub-stoichiometric to stoichiometric by adjusting O₂ partial pressure.[1][8][11]	Plasma-Enhanced ALD (PE-ALD) can produce near-stoichiometric films.[9][10] In sputtering, achieving precise stoichiometry requires careful control of reactive gas flow.[1][11]
Film Density	4.1 - 5.1 g/cm³[10]	5.3 - 5.8 g/cm³ (Varies with O₂ flow)[1]	Sputtered films often exhibit higher density due to the higher kinetic energy of the sputtered atoms.[7][12]
Refractive Index (n)	~2.1 - 2.3 (at ~2.1 eV)[10]	~2.1 - 2.4 (Varies with O₂ flow)[1]	Both methods can produce films with a high refractive index. The value in sputtered films is strongly dependent on density and stoichiometry.[1]
Band Gap (Eg)	~3.6 - 4.1 eV[10]	~3.2 - 4.0 eV[8]	The band gap is influenced by the film's crystallinity and stoichiometry in both methods.
Uniformity & Conformality	Excellent; highly conformal even on complex topographies.[5][6]	Line-of-sight deposition; can result in poor conformality and uniformity on non-planar substrates.	ALD is the superior choice for coating complex, high-aspect-ratio structures.[5]
Surface Roughness	Very low; typically sub-nanometer (e.g., 0.34 nm for ALD NiO).[13]	Can be higher; dependent on deposition conditions.	ALD's layer-by-layer growth generally results in smoother films.
Crystallinity	Typically amorphous as-deposited at low temperatures (< 350°C).[9]	Can be amorphous or crystalline depending on substrate temperature and other parameters.[1][11]	Post-deposition annealing can be used to crystallize films from either method.

Experimental Protocols

a) Protocol for Reactive DC Magnetron Sputtering of Niobium Oxide

This protocol describes a typical process for depositing Nb₂O₅ films using reactive DC magnetron sputtering.

• Substrate Preparation: Silicon (Si) or glass substrates are cleaned ultrasonically in acetone, isopropanol, and deionized water, and then dried with nitrogen gas.

• System Setup:

  • Target: A high-purity metallic niobium (Nb) target is installed in the magnetron sputtering gun.

  • Vacuum: The chamber is pumped down to a base pressure of approximately 1 × 10⁻⁶ Torr or lower.

• Deposition Process:

  • Gas Flow: Argon (Ar), an inert gas, is introduced into the chamber as the primary sputtering gas. A typical flow rate is 20-50 sccm. Oxygen (O₂), the reactive gas, is introduced at a controlled flow rate (e.g., 2-10 sccm) to achieve the desired film stoichiometry.[1]

  • Pressure: The total working pressure is maintained in the mTorr range (e.g., 5-10 mTorr).

  • Sputtering Power: A DC power source is applied to the Nb target, typically in the range of 200-1000 W. The deposition rate is proportional to the power.[8]

  • Substrate Temperature: Substrates may be kept at room temperature for amorphous films or heated (e.g., up to 720°C) to promote crystallinity.[11]

  • Deposition: The plasma is ignited, and deposition proceeds for the time required to achieve the target film thickness. The deposition rate can be pre-calibrated using techniques like X-ray reflectometry.[1][8]

• Post-Deposition: The system is cooled, and the chamber is vented to retrieve the coated substrates.

b) Protocol for Plasma-Enhanced Atomic Layer Deposition (PE-ALD) of Niobium Oxide

This protocol outlines a PE-ALD process for Nb₂O₅, which offers benefits like higher growth rates and improved stoichiometry compared to thermal ALD.[9][10]

• Substrate Preparation: Substrates are prepared similarly to the sputtering protocol to ensure a clean, reactive surface.

• System Setup:

  • Precursor: A niobium precursor, such as (tert-butylimido)-tris(diethylamino)-niobium (TBTDEN), is heated in a bubbler to generate sufficient vapor pressure.[9][14]

  • Co-reactant: An oxygen plasma source is used as the oxidant.

  • Deposition Temperature: The substrate is heated to the desired deposition temperature within the ALD window, typically between 150°C and 350°C.[6][9][10]

• Deposition Cycle (repeated to achieve desired thickness):

  • Step 1: Precursor Pulse: A pulse of the TBTDEN precursor is introduced into the chamber. It reacts with the substrate surface in a self-limiting manner.

  • Step 2: Purge 1: The chamber is purged with an inert gas (e.g., Ar or N₂) to remove any unreacted precursor and gaseous byproducts.

  • Step 3: Plasma Pulse: A pulse of O₂ plasma is introduced. The reactive oxygen species react with the precursor molecules on the surface to form a layer of niobium oxide.

  • Step 4: Purge 2: The chamber is purged again with inert gas to remove reaction byproducts before the next cycle begins.

• Post-Deposition: After the target number of cycles is complete, the system is cooled and vented.

Visualization of Deposition Processes

The fundamental difference between the continuous, line-of-sight nature of sputtering and the sequential, conformal nature of ALD is a key factor in selecting the appropriate technique.

Caption: A logical flow diagram comparing the continuous process of sputtering with the cyclical nature of ALD.

Conclusion

The choice between ALD and sputtering for fabricating high-quality niobium oxide films depends critically on the application's specific requirements.

• Choose Sputtering for applications requiring thick films (>100 nm) where high deposition rate is a priority and substrate geometry is relatively simple. It is a robust, well-established technique capable of producing dense, high-quality films with careful process control.[1][11]

• Choose ALD when precision, uniformity, and conformality are paramount. For applications involving complex nanostructures, temperature-sensitive substrates, or the need for atomically precise thickness control (e.g., in nanoelectronics or specialized optical coatings), ALD is the superior method.[5][6]

For professionals in drug development and biomedical research, the excellent conformality of ALD may be particularly advantageous for creating uniform, pinhole-free biocompatible coatings on medical implants or devices.[2] Conversely, the higher throughput of sputtering may be preferable for larger-scale production where such atomic-level precision is not required.

References

• 1. researchgate.net [researchgate.net]
• 2. Progress in Niobium Oxide-Containing Coatings for Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in atomic layer deposition of superconducting thin films: a review - Materials Horizons (RSC Publishing) DOI:10.1039/D5MH00323G [pubs.rsc.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Characterization of Niobium Oxide Films Deposited by High Target Utilization Sputter Sources (Conference) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pure.tue.nl [pure.tue.nl]
• 11. researchgate.net [researchgate.net]
• 12. osti.gov [osti.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.aip.org [pubs.aip.org]

A Comparative Guide to the Structural Analysis of Niobium Oxide Polymorphs from Isopropoxide Precursor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of niobium oxide (Nb₂O₅) polymorphs synthesized from a niobium isopropoxide precursor. It details experimental protocols and presents quantitative structural data to aid in the selection and synthesis of specific crystalline phases for various applications, including catalysis, biomedical coatings, and drug delivery systems.

Niobium pentoxide is a versatile material known for its chemical stability and wide range of crystalline structures, or polymorphs, each exhibiting unique physical and chemical properties. The choice of synthesis method and subsequent thermal treatment of the niobium isopropoxide precursor are critical in determining the final polymorphic form. This guide explores the common synthesis routes—sol-gel, hydrothermal, and solvothermal—and the resulting structural characteristics of the Nb₂O₅ polymorphs.

Comparative Structural Data

The following tables summarize the key structural parameters of different Nb₂O₅ polymorphs obtained from a niobium isopropoxide precursor under various synthesis and calcination conditions. These parameters are crucial for understanding the material's properties and performance.

Polymorph	Synthesis Method	Calcination Temperature (°C)	Crystallite Size (nm)	Lattice Parameters (Å)
TT-Nb₂O₅ (pseudohexagonal)	Sol-Gel	500	~25-40	a = b = 3.607, c = 3.925[1]
T-Nb₂O₅ (orthorhombic)	Sol-Gel	650-800	~40-65	a = 6.17, b = 29.32, c = 3.94[1][2]
H-Nb₂O₅ (monoclinic)	Sol-Gel	~1000-1100	> 65	a = 12.89, b = 4.93, c = 5.63, β = 104.45°[3]
Amorphous/Poorly Crystalline	Hydrothermal	150-200 (synthesis temp.)	N/A	N/A

Experimental Protocols

Detailed methodologies for the synthesis of niobium oxide polymorphs from a niobium isopropoxide precursor are outlined below. These protocols provide a foundation for reproducing the various crystalline phases.

Sol-Gel Synthesis

The sol-gel process is a widely used method for synthesizing metal oxides from alkoxide precursors. It involves the hydrolysis and condensation of the precursor to form a sol, which then transitions into a gel. Subsequent drying and calcination yield the desired crystalline oxide.

Procedure:

• Precursor Solution: Niobium(V) isopropoxide is dissolved in a dry alcohol, such as isopropanol (B130326) or absolute ethanol (B145695), under an inert atmosphere to prevent premature hydrolysis.[4]

• Hydrolysis: A controlled amount of water, often mixed with an acid or base catalyst, is added dropwise to the precursor solution with vigorous stirring. The hydrolysis rate can be controlled by adjusting the water-to-alkoxide molar ratio and the pH.

• Condensation and Gelation: Following hydrolysis, condensation reactions lead to the formation of Nb-O-Nb bonds, resulting in a three-dimensional network and the formation of a gel.[4]

• Aging: The gel is typically aged for a period to allow for further strengthening of the network.

• Drying: The gel is dried to remove the solvent and residual organic compounds. This is often done at a relatively low temperature (e.g., 60-100°C).

• Calcination: The dried xerogel is calcined in air at specific temperatures to induce crystallization into the desired polymorph. The calcination temperature is the most critical parameter for controlling the final crystalline phase.[1][2]

Hydrothermal Synthesis

Hydrothermal synthesis is carried out in an aqueous solution under elevated temperature and pressure in a sealed vessel (autoclave). This method can produce crystalline materials directly from the solution.

Procedure:

• Precursor Suspension: Niobium(V) isopropoxide is dispersed in distilled water or a mixture of water and a mineralizer (e.g., an acid or a base).

• Hydrothermal Treatment: The suspension is sealed in a Teflon-lined stainless-steel autoclave and heated to a specific temperature (typically 150-200°C) for a defined period (e.g., 4-24 hours).[5] The autogenous pressure developed inside the autoclave facilitates the dissolution and recrystallization of the niobium oxide.

• Washing and Drying: After cooling, the resulting precipitate is collected by centrifugation or filtration, washed thoroughly with distilled water and ethanol to remove any unreacted precursors or byproducts, and then dried at a low temperature (e.g., 60-80°C).[5]

• Calcination (Optional): The as-synthesized powder may be amorphous or poorly crystalline.[6] A subsequent calcination step, similar to the sol-gel method, can be employed to enhance crystallinity and obtain specific polymorphs.

Solvothermal Synthesis

Solvothermal synthesis is similar to the hydrothermal method, but it utilizes a non-aqueous solvent. The choice of solvent can influence the morphology and crystallinity of the resulting niobium oxide.

Procedure:

• Precursor Solution: Niobium(V) isopropoxide is dissolved in an organic solvent (e.g., benzyl (B1604629) alcohol, toluene).[7]

• Solvothermal Reaction: The solution is placed in a sealed autoclave and heated to a specific temperature for a set duration. The solvent plays a crucial role in controlling the reaction kinetics and the nucleation and growth of the niobium oxide particles.[7]

• Product Recovery: After the reaction, the autoclave is cooled, and the product is collected, washed with a suitable solvent to remove any residual reactants, and dried.

• Thermal Treatment: Similar to the other methods, a post-synthesis calcination step is often necessary to achieve the desired crystalline phase.

Visualizing the Synthesis and Transformation Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the phase transformation pathways of niobium oxide polymorphs derived from a niobium isopropoxide precursor.

Caption: Experimental workflows for the synthesis of niobium oxide polymorphs.

Caption: Phase transformation pathway of niobium oxide.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. A Comprehensive Review of Niobium Nanoparticles: Synthesis, Characterization, Applications in Health Sciences, and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. grcmlesydpcd.objectstorage.sa-saopaulo-1.oci.customer-oci.com [grcmlesydpcd.objectstorage.sa-saopaulo-1.oci.customer-oci.com]
• 6. Niobium Oxide Nanorods Obtained by Hydrothermal Synthesis—Structure, Morphology, and Electrochemical Detection of Oxygen Via Oxygen Reduction Reaction [mdpi.com]
• 7. Formation and growth mechanism for niobium oxide nanoparticles: atomistic insight from in situ X-ray total scattering - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Niobium Isopropoxide: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Niobium isopropoxide is a hazardous chemical that requires meticulous handling and disposal to ensure personnel safety and environmental protection. It is a highly flammable liquid and vapor that reacts violently with water, releasing flammable gases that may ignite spontaneously.[1] The compound is also corrosive, causing severe skin burns and eye damage, and may be fatal if swallowed and enters the airways.[1] Due to these significant hazards, in-lab neutralization or treatment of niobium isopropoxide waste is not recommended. The primary and safest disposal method is through a certified hazardous waste management company.

Core Hazards and Safety Precautions

Before handling or preparing niobium isopropoxide for disposal, familiarize yourself with its primary hazards and the necessary safety precautions.

Hazard Category	Description	Immediate Actions & Precautions
Flammability	Highly flammable liquid and vapor. In contact with water, it releases flammable gases that can spontaneously ignite.[1]	Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and explosion-proof equipment. Handle under an inert gas like argon or nitrogen.[1]
Reactivity	Reacts violently with water and is moisture-sensitive.[1][2]	Handle and store in a dry, well-ventilated area away from water and moisture. Use dry, clean containers for waste collection.[1]
Corrosivity	Causes severe skin burns and eye damage.[1]	Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Ensure an eyewash station and safety shower are readily accessible.[3]
Health Hazards	May cause respiratory irritation, drowsiness, or dizziness. Suspected of damaging fertility and may cause organ damage through prolonged exposure.[1]	Use only in a well-ventilated area or under a chemical fume hood.[1] Avoid breathing vapors or mists.
Environmental	Toxic to aquatic life with long-lasting effects.[1]	Do not allow the material to contaminate ground water systems or be released into the environment.[1][4]

Operational Plan for Waste Collection and Disposal

This section provides a step-by-step guide for the safe collection, storage, and labeling of niobium isopropoxide waste in a laboratory setting, pending pickup by a certified hazardous waste disposal service.

Step 1: Immediate Spill Management

In the event of a spill, prioritize personal safety and containment:

• Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate ventilation.[3]

• Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE, including respiratory protection, chemical-resistant gloves, safety goggles, and a lab coat.

• Containment: Use an inert absorbent material, such as dry sand or vermiculite, to contain the spill. DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

• Collection: Carefully scoop the absorbed material into a clean, dry, and sealable container using non-sparking tools.[3]

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ensuring no ignition sources are present) and then wipe clean. All cleaning materials should be treated as hazardous waste.

Step 2: Waste Collection Protocol

• Designate a Waste Container:

  • Use a clean, dry, and chemically compatible container, preferably the original container or one made of similar material.

  • The container must have a secure, tightly-fitting cap to prevent moisture ingress and vapor escape.[1]

• Waste Segregation:

  • Dedicate a specific container for niobium isopropoxide waste.

  • Do not mix with other chemical waste streams, especially aqueous or protic solvent waste, due to its high reactivity.

• Transferring Waste:

  • Conduct all transfers of niobium isopropoxide waste inside a chemical fume hood.[1]

  • If transferring residual amounts, consider rinsing the original container with a small amount of a compatible, dry, aprotic solvent (e.g., hexane) and adding the rinsate to the waste container. This ensures the complete transfer of the hazardous material.

Step 3: Labeling and Storage

• Labeling:

  • Clearly label the waste container with "Hazardous Waste."

  • Identify the contents: "Niobium Isopropoxide" and list any solvents used for rinsing.

  • Include the appropriate hazard pictograms for flammable, corrosive, and health hazard.

  • Indicate the date of waste accumulation.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and dry secondary containment area.[3]

  • The storage location should be a corrosives-compatible and flammable-liquids-rated cabinet, away from heat, ignition sources, and incompatible materials like oxidizing agents and acids.[3][5]

Step 4: Arranging for Professional Disposal

• Contact Environmental Health and Safety (EHS): Notify your institution's EHS department about the niobium isopropoxide waste. They will provide guidance on the specific procedures for your facility.

• Schedule Pickup: Arrange for a pickup with your institution's contracted hazardous waste disposal company.

• Documentation: Complete all necessary waste disposal forms and documentation as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of niobium isopropoxide.

Caption: Workflow for the safe handling and disposal of niobium isopropoxide waste.

References

• 1. fishersci.com [fishersci.com]
• 2. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [m.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. uvm.edu [uvm.edu]
• 5. tedpella.com [tedpella.com]

Personal protective equipment for handling Niobium isopropoxide

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Niobium isopropoxide. Adherence to these procedures is essential for ensuring laboratory safety and operational success.

Niobium isopropoxide is a moisture-sensitive and highly flammable compound that requires careful handling in a controlled environment. It can cause severe skin burns, and eye damage, and is suspected of damaging fertility.[1] This document outlines the necessary personal protective equipment (PPE), step-by-step handling and disposal protocols, and emergency procedures.

Hazard Identification and Safety Precautions

Niobium isopropoxide, particularly when in solution with flammable solvents like isopropanol (B130326) and hexane, presents multiple hazards. It is crucial to understand these risks to mitigate them effectively.

Hazard Classification	Description
Flammability	Highly flammable liquid and vapor. In contact with water, it releases flammable gases that may ignite spontaneously.[1]
Corrosivity	Causes severe skin burns and eye damage.[1]
Health Hazards	May be fatal if swallowed and enters airways. May cause respiratory irritation, drowsiness, or dizziness. Suspected of damaging fertility. May cause damage to organs through prolonged or repeated exposure.[1][2]
Reactivity	Reacts violently with water.[1][3]

Precautionary Statements:

• Obtain special instructions before use.[1]

• Do not handle until all safety precautions have been read and understood.[1]

• Keep away from heat, sparks, open flames, and hot surfaces.[1][4]

• Handle under inert gas and protect from moisture.[1]

• Use only non-sparking tools and take precautionary measures against static discharge.[1][4]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[1][4]

• Wash face, hands, and any exposed skin thoroughly after handling.[1][4]

• Use only outdoors or in a well-ventilated area.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards associated with Niobium isopropoxide. The following table summarizes the required PPE for handling this substance.

Body Part	PPE Specification	Standard Reference
Eyes/Face	Chemical safety goggles or a face shield.	OSHA 29 CFR 1910.133, EN166
Skin/Body	Chemical-resistant gloves (e.g., Nitrile rubber), flame-retardant lab coat, and chemical-resistant apron. Long-sleeved clothing is mandatory.
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter for organic vapors (Type A or AX) is required if exposure limits are exceeded or if working in a poorly ventilated area.	EN149, EN371, EN14387
Hands	Wear appropriate protective gloves to prevent skin exposure.[1][4]

Operational Protocol: Handling Niobium Isopropoxide

This protocol provides a step-by-step guide for the safe handling of Niobium isopropoxide in a laboratory setting.

1. Preparation:

• Ensure a chemical fume hood is operational and certified.
• Work under an inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line.
• Remove all potential ignition sources from the work area.
• Ground and bond all containers and receiving equipment to prevent static discharge.[1][4]
• Have an appropriate fire extinguisher (CO2, dry chemical, or foam) readily available.[1]

2. Handling Procedure:

• Don the required PPE as specified in the table above.
• Carefully unseal the Niobium isopropoxide container under an inert atmosphere.
• Use only clean, dry, and inert gas-flushed glassware and syringes for transfer.
• Transfer the required amount of the solution using a syringe or cannula.
• If weighing is necessary, do so in a closed, tared container under an inert atmosphere.
• After transfer, securely seal the primary container.
• Clean any minor spills immediately with an inert absorbent material (e.g., vermiculite (B1170534) or sand).

3. Post-Handling:

• Thoroughly clean all equipment that came into contact with Niobium isopropoxide.
• Decontaminate the work area.
• Remove and properly dispose of contaminated PPE.
• Wash hands and forearms thoroughly with soap and water.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing. Immediately call a POISON CENTER or doctor.[1]
Skin Contact	Immediately take off all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Immediately call a physician.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediate medical attention is required.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Immediately call a POISON CENTER or doctor.[1]

Disposal Plan

Proper disposal of Niobium isopropoxide and its waste is crucial to prevent environmental contamination and ensure safety.

1. Waste Collection:

• Collect all waste containing Niobium isopropoxide, including contaminated solvents, absorbent materials, and disposable PPE, in a dedicated and clearly labeled hazardous waste container.
• The waste container must be compatible with the chemical and kept tightly closed.

2. Waste Treatment (Quenching):

• Due to its reactivity with water, Niobium isopropoxide waste must be quenched before disposal. This should only be performed by trained personnel.
• A recommended procedure is the slow, dropwise addition of the waste to a stirred, cooled (ice bath) solution of isopropanol.
• After the initial reaction subsides, water can be slowly added to complete the hydrolysis. The resulting mixture will contain niobium hydroxide (B78521) and isopropanol.

3. Final Disposal:

• The quenched waste, now containing niobium hydroxide, should be disposed of as hazardous waste through your institution's environmental health and safety (EHS) office.
• Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Workflow for Handling Niobium Isopropoxide

The following diagram illustrates the logical flow of operations for the safe handling of Niobium isopropoxide.

Caption: Workflow for safe handling of Niobium isopropoxide.

References

• 1. fishersci.com [fishersci.com]
• 2. Niobium isopropoxide, 99% (metals basis), 10% w/v in isopropanol/hexane (50:50) 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. NIOBIUM ISOPROPOXIDE CAS#: 18368-80-4 [m.chemicalbook.com]
• 4. fishersci.com [fishersci.com]